4-Propylnonan-4-ol

• CAS: 5340-77-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known and estimated physical properties of 4-Propylnonan-4-ol. Due to the limited availability of experimentally determined data for this specific compound in publicly accessible literature, this document presents a combination of computed data for 4-Propylnonan-4-ol and, for comparative context, experimental data for the structurally similar tertiary alcohol, 4-propylheptan-4-ol. The guide also includes standardized, detailed methodologies for the experimental determination of key physical properties, which can be applied to compounds of this nature.

Data Presentation: Physical Properties

The quantitative data for 4-Propylnonan-4-ol is primarily based on computational models.[1][2] For a practical reference, experimental data for the related, smaller molecule 4-propylheptan-4-ol is also provided.

Table 1: Computed Physical Properties of 4-Propylnonan-4-ol

Property	Value	Source
Molecular Formula	C₁₂H₂₆O	PubChem[1]
Molecular Weight	186.33 g/mol	PubChem[1]
XLogP3	4.3	PubChem (Computed)[1]
Hydrogen Bond Donor Count	1	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	1	PubChem (Computed)[1]
Rotatable Bond Count	8	PubChem (Computed)[1]
Topological Polar Surface Area	20.2 Ų	PubChem (Computed)[1]
CAS Number	5340-77-2	NIST WebBook[2]

Table 2: Experimental Physical Properties of 4-Propylheptan-4-ol (CAS: 2198-72-3)

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	ChemicalBook
Molecular Weight	158.28 g/mol	ChemicalBook
Boiling Point	191-194 °C at 760 mmHg	Various Sources
Melting Point	-1.53 °C (Estimate)	ChemicalBook
Density	0.827 - 0.828 g/cm³	Various Sources
Refractive Index	1.433	ChemicalBook
Flash Point	81.1 °C	LookChem

Experimental Protocols

The following sections detail standardized laboratory protocols for the determination of the primary physical properties of a liquid organic compound such as 4-Propylnonan-4-ol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For an unknown compound, this is a key indicator of purity and identity.

Methodology: Distillation Method

• Apparatus Setup: A standard simple distillation apparatus is assembled, consisting of a round-bottom flask, a distillation head with a thermometer adapter, a condenser, and a receiving flask. The thermometer bulb should be positioned just below the side arm of the distillation head to ensure it accurately measures the temperature of the vapor.

• Sample Preparation: The round-bottom flask is charged with the liquid sample (e.g., 4-Propylnonan-4-ol) and a few boiling chips to ensure smooth boiling.

• Heating: The flask is gently heated using a heating mantle. The heating rate is controlled to achieve a slow and steady distillation rate of approximately 1-2 drops per second.

• Data Recording: The temperature is recorded when the first drop of distillate is collected and is monitored throughout the distillation. The boiling point is the temperature range over which the majority of the liquid distills at a constant temperature.

• Pressure Correction: The atmospheric pressure is recorded, and if it deviates significantly from standard pressure (760 mmHg), a pressure correction is applied to the observed boiling point.

Determination of Density

Density is a fundamental physical property that can be used to identify a substance.

Methodology: Pycnometer Method

• Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

• Sample Filling: The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

• Weighing: The filled pycnometer is weighed.

• Temperature Control: The entire process is carried out at a constant, known temperature, as density is temperature-dependent.

• Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where:

  • m₁ is the mass of the empty pycnometer.

  • m₂ is the mass of the pycnometer filled with the liquid.

  • V is the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much light is bent, or refracted, when it enters a material. It is a characteristic property of a substance.

Methodology: Abbe Refractometer

• Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index, often distilled water.

• Sample Application: A few drops of the sample liquid are placed on the clean, dry prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the control knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken is also recorded.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent. For drug development, solubility in aqueous and organic media is a critical parameter.

Methodology: Visual Method for Qualitative Solubility

• Solvent Selection: A range of solvents is chosen, typically including water, ethanol, acetone, and a nonpolar solvent like hexane.

• Sample Preparation: A small, measured amount of the solute (e.g., 10 mg of 4-Propylnonan-4-ol) is placed in a test tube.

• Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.

• Observation: The mixture is agitated, and the solubility is observed. The substance is classified as "soluble," "partially soluble," or "insoluble." This can be done at room temperature and with gentle heating.

Mandatory Visualizations

The following diagrams illustrate the logical workflows and relationships discussed in this guide.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-nonanol, 4-propyl- [webbook.nist.gov]

A Technical Guide to the Grignard Synthesis of 4-Propylnonan-4-ol

This guide provides a comprehensive overview of the synthesis of the tertiary alcohol 4-propylnonan-4-ol via the Grignard reaction. The intended audience includes researchers, scientists, and professionals in the field of drug development and organic synthesis. This document outlines the underlying chemical principles, a detailed experimental protocol, and critical reaction parameters.

Introduction: The Grignard Reaction

Discovered by Victor Grignard in 1900, the Grignard reaction is a cornerstone of organic chemistry for the formation of carbon-carbon bonds.[1][2] The reaction utilizes an organomagnesium halide, known as a Grignard reagent (R-Mg-X), which acts as a potent nucleophile.[1] This reagent attacks electrophilic carbon atoms, such as those in the carbonyl groups of aldehydes and ketones, to form new C-C bonds.[3][4]

The synthesis of a tertiary alcohol like 4-propylnonan-4-ol is a classic application of this reaction, involving the addition of a Grignard reagent to a ketone.[3][5] Specifically, the reaction involves the nucleophilic attack of a propylmagnesium bromide Grignard reagent on the carbonyl carbon of hexan-4-one. A subsequent acidic workup protonates the resulting alkoxide intermediate to yield the final tertiary alcohol product.[6]

Due to the highly reactive and basic nature of the Grignard reagent, it is imperative that the reaction is conducted under strictly anhydrous (water-free) conditions.[7][8][9] The presence of water or other protic compounds will quench the reagent, converting it to an alkane and halting the desired reaction.[10][11]

Synthesis Pathway for 4-Propylnonan-4-ol

The synthesis of 4-propylnonan-4-ol is achieved in two primary stages:

• Formation of the Grignard Reagent: Propylmagnesium bromide is prepared by reacting 1-bromopropane with magnesium metal turnings in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF).[7] The magnesium oxidatively inserts into the carbon-bromine bond.[10]

• Reaction with Ketone: The freshly prepared propylmagnesium bromide solution is then reacted with hexan-4-one. The nucleophilic propyl group attacks the electrophilic carbonyl carbon of the ketone.

• Aqueous Workup: The reaction is quenched with a weak acid, typically a saturated aqueous solution of ammonium chloride (NH4Cl), to protonate the magnesium alkoxide intermediate, yielding 4-propylnonan-4-ol.[12]

Experimental Protocol

This protocol provides a representative procedure for the synthesis. All glassware must be rigorously dried in an oven and assembled while hot under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[2][9]

3.1. Reagent and Equipment Data

Reagent	Formula	Molar Mass ( g/mol )	Quantity (mmol)	Volume / Mass
Magnesium Turnings	Mg	24.31	55	1.34 g
1-Bromopropane	C₃H₇Br	123.00	50	4.4 mL (6.15 g)
Hexan-4-one	C₆H₁₂O	100.16	45	5.4 mL (4.51 g)
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	-	~150 mL
Sat. aq. NH₄Cl	NH₄Cl	53.49	-	~100 mL

3.2. Step 1: Preparation of Propylmagnesium Bromide

• Place magnesium turnings (1.34 g, 55 mmol) into a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and a pressure-equalizing dropping funnel.

• Assemble the glassware and flush the system with dry nitrogen gas.

• In the dropping funnel, prepare a solution of 1-bromopropane (4.4 mL, 50 mmol) in 40 mL of anhydrous diethyl ether.

• Add approximately 5-10 mL of the 1-bromopropane solution to the magnesium turnings. The reaction should initiate, indicated by cloudiness and gentle boiling of the ether.[13] If the reaction does not start, gentle warming with a heat gun or the addition of a small iodine crystal can be used for activation.[2]

• Once the reaction is initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting dark gray solution is the Grignard reagent, propylmagnesium bromide.

3.3. Step 2: Reaction with Hexan-4-one

• Cool the Grignard reagent solution in an ice-water bath.

• Prepare a solution of hexan-4-one (5.4 mL, 45 mmol) in 25 mL of anhydrous diethyl ether in the dropping funnel.

• Add the hexan-4-one solution dropwise to the cooled, stirring Grignard reagent. The addition is exothermic and should be controlled to maintain a gentle reflux.[9]

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure the reaction goes to completion.

3.4. Step 3: Aqueous Workup and Purification

• Cool the reaction mixture again in an ice-water bath.

• Slowly and carefully add 100 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction and hydrolyze the magnesium alkoxide salt. This process is highly exothermic.

• Transfer the mixture to a separatory funnel. The layers should separate into an aqueous layer and an organic (ether) layer containing the product.

• Separate the layers. Extract the aqueous layer twice with 25 mL portions of diethyl ether.[12][14]

• Combine all the organic extracts and wash them with 50 mL of saturated sodium chloride solution (brine).[2]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude 4-propylnonan-4-ol.

• The crude product can be purified by vacuum distillation to obtain the pure tertiary alcohol.

Data Summary and Expected Results

The following table summarizes the key reaction parameters and expected outcomes. Yields are highly dependent on maintaining anhydrous conditions throughout the procedure.

Parameter	Value
Limiting Reagent	Hexan-4-one
Theoretical Yield of Product	8.38 g
Typical Reported Yield	65-85%
Product Molar Mass	186.34 g/mol [15]
Product Appearance	Colorless liquid/oil

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. n-Propylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 8. Grignard reagent - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. adichemistry.com [adichemistry.com]
• 11. m.youtube.com [m.youtube.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Profile of 4-Propylnonan-4-ol: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic characteristics and synthetic methodology for the tertiary alcohol, 4-Propylnonan-4-ol. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document outlines predicted spectroscopic data, detailed experimental protocols for its synthesis and characterization, and a logical workflow for such processes.

Spectroscopic Data

Due to the absence of experimentally recorded spectra in publicly available databases, the following tables present predicted spectroscopic data for 4-Propylnonan-4-ol. These predictions are generated based on established computational algorithms and provide expected values for key spectroscopic techniques.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts for 4-Propylnonan-4-ol

Protons	Chemical Shift (ppm)	Multiplicity	Integration
-OH	~0.9 - 1.5	Singlet	1H
-CH₂- (propyl & nonyl chains)	~1.2 - 1.6	Multiplet	16H
-CH₃ (propyl & nonyl chains)	~0.8 - 1.0	Triplet	9H

Solvent: CDCl₃, Reference: TMS (0.00 ppm)

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Propylnonan-4-ol

Carbon Atom	Chemical Shift (ppm)
C4 (quaternary)	~74.5
-CH₂- (adjacent to C4)	~35.0
Other -CH₂-	~22.0 - 32.0
-CH₃	~14.0

Solvent: CDCl₃

Predicted Mass Spectrometry Data

Table 3: Predicted m/z Peaks for 4-Propylnonan-4-ol (Electron Ionization)

m/z	Relative Abundance	Proposed Fragment
186.1984	Low	[M]⁺ (Molecular Ion)
168.1878	Moderate	[M - H₂O]⁺
143.1694	High	[M - C₃H₇]⁺
115.1381	High	[M - C₅H₁₁]⁺
87.0809	Moderate	[C₅H₁₁O]⁺
59.0497	Moderate	[C₃H₇O]⁺
43.0547	Very High	[C₃H₇]⁺

Predicted Infrared (IR) Spectroscopy Data

Table 4: Predicted IR Absorption Bands for 4-Propylnonan-4-ol

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H stretch
~2950 - 2850	C-H stretch (alkane)
~1465	C-H bend (alkane)
~1150	C-O stretch

Experimental Protocols

The following sections detail the experimental procedures for the synthesis and spectroscopic analysis of 4-Propylnonan-4-ol.

Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

This protocol describes a general method for the synthesis of tertiary alcohols, adapted for 4-Propylnonan-4-ol.[1][2][3][4]

• Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 eq). The flask is flushed with dry nitrogen. Anhydrous diethyl ether is added to cover the magnesium. A solution of 1-bromopropane (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the reaction. The reaction mixture is stirred and may require gentle heating to start. Once initiated, the remaining 1-bromopropane solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the propylmagnesium bromide.

• Reaction with Ketone: The Grignard reagent is cooled in an ice bath. A solution of 4-nonanone (1.0 eq) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux. After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours.

• Work-up: The reaction mixture is cooled in an ice bath and slowly quenched by the dropwise addition of a saturated aqueous solution of ammonium chloride. The resulting mixture is stirred until the solids dissolve. The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product is purified by fractional distillation under reduced pressure to yield 4-Propylnonan-4-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of purified 4-Propylnonan-4-ol in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.[5]

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.[5][6][7] Standard acquisition parameters are used. For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of 4-Propylnonan-4-ol in a volatile organic solvent (e.g., methanol or acetonitrile) into the mass spectrometer via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: Use electron ionization (EI) at 70 eV.

• Analysis: Acquire the mass spectrum over a mass range of m/z 40-300.

Infrared (IR) Spectroscopy

• Sample Preparation: Place a drop of neat liquid 4-Propylnonan-4-ol between two sodium chloride or potassium bromide plates to form a thin film.[8] Alternatively, for an ATR-FTIR spectrometer, place a drop of the sample directly onto the ATR crystal.[9][10]

• Data Acquisition: Record the IR spectrum from 4000 to 600 cm⁻¹.[11] A background spectrum of the empty plates or clean ATR crystal should be recorded and subtracted from the sample spectrum.[12]

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the synthesis and characterization of 4-Propylnonan-4-ol, as well as the reaction pathway.

Caption: Workflow for the synthesis and spectroscopic characterization of 4-Propylnonan-4-ol.

Caption: Reaction pathway for the synthesis of 4-Propylnonan-4-ol via a Grignard reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 6. emory.edu [emory.edu]
• 7. uwyo.edu [uwyo.edu]
• 8. webassign.net [webassign.net]
• 9. emeraldcloudlab.com [emeraldcloudlab.com]
• 10. community.wvu.edu [community.wvu.edu]
• 11. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 12. mmrc.caltech.edu [mmrc.caltech.edu]

In-depth Technical Guide: Physicochemical Properties of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Propylnonan-4-ol, a tertiary alcohol. The information is presented to support research and development activities where this compound may be of interest.

Molecular Identity and Weight

The fundamental identifying characteristics of a chemical compound are its molecular formula and molecular weight. These properties are crucial for stoichiometric calculations in chemical reactions, preparation of solutions of known concentration, and analytical characterizations.

4-Propylnonan-4-ol is a saturated alcohol with a hydroxyl group located on the fourth carbon of a nonane backbone, which is also substituted with a propyl group at the same position. Its chemical structure directly determines its molecular formula and, consequently, its molecular weight.

The molecular formula for 4-Propylnonan-4-ol is C12H26O[1]. The molecular weight is a sum of the atomic weights of all atoms in one molecule of the compound. Based on its molecular formula, the calculated molecular weight of 4-Propylnonan-4-ol is 186.33 g/mol [1][2].

A summary of the key quantitative data for 4-Propylnonan-4-ol is provided in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C12H26O	PubChem[1]
Molecular Weight	186.33 g/mol	PubChem[1][2]

Note on Advanced Technical Data:

The user's request included provisions for detailed experimental protocols and signaling pathway diagrams. For the specific query of determining the molecular weight of a single, well-defined chemical compound like 4-Propylnonan-4-ol, such in-depth experimental descriptions or biological pathway visualizations are not applicable. The molecular weight is a fundamental, calculated property derived from the compound's established chemical formula.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Propylnonan-1-ol | C12H26O | CID 22492552 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Characterization of 4-Propylnonan-4-ol

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 4-propylnonan-4-ol, a tertiary alcohol. While the specific historical "discovery" of this compound is not prominently documented in scientific literature, its synthesis falls under the well-established and powerful Grignard reaction, a cornerstone of organic chemistry for creating carbon-carbon bonds. This guide will detail the logical synthesis, experimental protocols, and characterization data for 4-propylnonan-4-ol, presenting it as a model compound for the synthesis of tertiary alcohols. All data is structured for clarity and accompanied by workflow visualizations to aid researchers in their understanding and potential application of these methods.

Introduction and Physicochemical Properties

4-Propylnonan-4-ol is a saturated tertiary alcohol with the chemical formula C₁₂H₂₆O.[1][2] Tertiary alcohols are characterized by a hydroxyl group attached to a carbon atom that is bonded to three other carbon atoms. This structure prevents them from being easily oxidized without breaking carbon-carbon bonds. The synthesis of such molecules is most commonly achieved through the nucleophilic addition of an organometallic reagent to a ketone.[3][4]

The physical and chemical properties of 4-propylnonan-4-ol, largely computed, are summarized below. These properties are essential for its handling, purification, and analysis.

Table 1: Computed Physicochemical Properties of 4-Propylnonan-4-ol

Property	Value	Source
IUPAC Name	4-propylnonan-4-ol	[1]
CAS Number	5340-77-2	[1][2]
Molecular Formula	C₁₂H₂₆O	[1][2]
Molecular Weight	186.33 g/mol	[1]
XLogP3 (Lipophilicity)	4.3	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	8	[1]
Exact Mass	186.198365449 Da	[1]

Synthesis via Grignard Reaction

The most direct and widely used method for synthesizing a tertiary alcohol like 4-propylnonan-4-ol is the Grignard reaction.[3][4][5] This reaction involves the addition of a Grignard reagent (an organomagnesium halide) to a ketone.[4] For 4-propylnonan-4-ol, there are two primary symmetric synthetic routes starting from a ketone.

Route A: Reaction of propylmagnesium bromide with nonan-4-one. Route B: Reaction of pentylmagnesium bromide with heptan-4-one.

This guide will focus on Route A. The overall workflow involves the formation of the Grignard reagent followed by the reaction with the ketone and subsequent workup.

Caption: Synthetic workflow for 4-Propylnonan-4-ol via Grignard reaction.

Detailed Experimental Protocol

The following is a generalized, detailed protocol for the synthesis of 4-propylnonan-4-ol based on standard Grignard reaction procedures.[5][6]

Materials and Reagents:

• Magnesium turnings

• 1-Bromopropane

• Nonan-4-one

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) or dilute hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Iodine crystal (for initiation)

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus or flash chromatography system

Procedure:

• Preparation:

  • All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and assembled while hot under a dry, inert atmosphere (e.g., nitrogen or argon) to exclude moisture, which quenches the Grignard reagent.

  • Place magnesium turnings into the three-neck flask. Add a small crystal of iodine.

• Grignard Reagent Formation:

  • Dissolve 1-bromopropane in anhydrous diethyl ether and place it in the dropping funnel.

  • Add a small amount of the 1-bromopropane solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle heating may be required.

  • Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear gray and cloudy.

• Reaction with Ketone:

  • Dissolve nonan-4-one in anhydrous diethyl ether.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the nonan-4-one solution dropwise from the dropping funnel. This reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench it by adding saturated aqueous NH₄Cl solution dropwise. This hydrolyzes the magnesium alkoxide salt and is safer than adding water directly. Alternatively, pour the reaction mixture over ice and then add dilute HCl.

  • Transfer the mixture to a separatory funnel. The desired product will be in the ether layer.

  • Separate the layers. Extract the aqueous layer two more times with diethyl ether.

  • Combine all organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter to remove the drying agent and remove the solvent using a rotary evaporator.

  • The crude product can be purified by vacuum distillation or flash column chromatography.

Characterization

After synthesis and purification, the identity and purity of 4-propylnonan-4-ol would be confirmed using a suite of analytical techniques. The expected results are summarized below.

Table 2: Expected Analytical Data for 4-Propylnonan-4-ol

Analysis Technique	Expected Observations
¹H NMR (Proton NMR)	Absence of aldehydic or ketonic protons.A singlet for the hydroxyl proton (-OH), its chemical shift will be concentration-dependent.Complex multiplets for the propyl and pentyl chains.
¹³C NMR (Carbon NMR)	A peak for the quaternary carbon bonded to the -OH group (around 70-80 ppm).Absence of a carbonyl carbon peak (typically >170 ppm).Distinct peaks for the carbons in the alkyl chains.
FTIR (Infrared Spec.)	A strong, broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol.Strong C-H stretching bands around 2850-3000 cm⁻¹.Absence of a strong C=O stretch (around 1715 cm⁻¹), which would indicate unreacted ketone.
Mass Spectrometry	The molecular ion peak (M⁺) may be weak or absent.A prominent peak at M-18 (loss of H₂O).Characteristic fragmentation patterns involving cleavage of the alkyl chains adjacent to the alcohol carbon.

The following diagram illustrates the logical workflow for characterizing the synthesized product.

Caption: Logical workflow for the purification and characterization of 4-Propylnonan-4-ol.

Conclusion

While 4-propylnonan-4-ol is not a compound of major industrial or pharmaceutical significance, it serves as an excellent case study for the synthesis and analysis of tertiary alcohols. The Grignard reaction remains a robust and indispensable tool in organic synthesis for the formation of alcohols with a high degree of substitution. The protocols and characterization logic detailed in this guide are broadly applicable to the synthesis of a wide range of similar molecules, providing a foundational framework for researchers in organic chemistry and drug development.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-nonanol, 4-propyl- [webbook.nist.gov]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Propylnonan-4-ol, a tertiary alcohol. The document details its chemical identity, physicochemical properties, a robust synthesis protocol, and methods for its characterization. While this specific alcohol is not associated with known signaling pathways or significant biological activities beyond the general properties of long-chain alcohols, this guide offers valuable information for researchers working with related compounds. All quantitative data is presented in structured tables, and a detailed experimental workflow for its synthesis is visualized using the DOT language.

Chemical Identity and Properties

4-Propylnonan-4-ol is a tertiary alcohol with the molecular formula C12H26O. Its IUPAC name is 4-propylnonan-4-ol.[1] The structure consists of a nonane backbone with a propyl group and a hydroxyl group attached to the fourth carbon atom.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C12H26O	PubChem[1]
IUPAC Name	4-propylnonan-4-ol	PubChem[1]
CAS Number	5340-77-2	PubChem[1]
Molecular Weight	186.34 g/mol	PubChem[1]
Boiling Point	Estimated: 220-240 °C	Based on similar C12 alcohols
Melting Point	Estimated: < 25 °C	Based on similar C12 alcohols
Solubility in Water	Low to negligible	General trend for long-chain alcohols
Solubility in Organic Solvents	Soluble in ethers, alcohols, and hydrocarbons	General trend for long-chain alcohols
Density	Estimated: ~0.83 g/cm³	Based on similar C12 alcohols

Synthesis of 4-Propylnonan-4-ol

The most common and efficient method for the synthesis of tertiary alcohols like 4-Propylnonan-4-ol is the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. For 4-Propylnonan-4-ol, there are two primary retrosynthetic pathways:

• Route A: Reaction of nonan-4-one with propylmagnesium bromide.

• Route B: Reaction of heptan-4-one with pentylmagnesium bromide.

This guide will focus on Route A.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Propylnonan-4-ol via the Grignard reaction.

Caption: Synthesis workflow for 4-Propylnonan-4-ol via Grignard reaction.

Experimental Protocol

Materials:

• Propyl bromide

• Magnesium turnings

• Anhydrous diethyl ether

• Nonan-4-one

• Dilute sulfuric acid (e.g., 1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-necked flask, dropping funnel, condenser, etc.)

• Heating mantle and magnetic stirrer

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be thoroughly dried to exclude moisture.

  • Place magnesium turnings in a three-necked flask equipped with a dropping funnel, a reflux condenser (with a drying tube), and a magnetic stirrer.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • Dissolve propyl bromide in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small amount of the propyl bromide solution to the flask to initiate the reaction (indicated by cloudiness and gentle reflux).

  • Once the reaction starts, add the remaining propyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• Grignard Reaction:

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve nonan-4-one in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the nonan-4-one solution dropwise to the stirred Grignard reagent at a rate that maintains a gentle reflux.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Aqueous Workup:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully add dilute sulfuric acid to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. The organic layer (ether) contains the product.

  • Separate the layers and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Remove the diethyl ether by rotary evaporation.

  • Purify the crude product by vacuum distillation to obtain pure 4-Propylnonan-4-ol.

Characterization

The structure and purity of the synthesized 4-Propylnonan-4-ol can be confirmed using spectroscopic methods.

Infrared (IR) Spectroscopy

The IR spectrum of a tertiary alcohol is characterized by a broad O-H stretching band in the region of 3200-3600 cm⁻¹ and a strong C-O stretching band.

Functional Group	Characteristic Absorption (cm⁻¹)
O-H Stretch (alcohol)	3200-3600 (broad)
C-H Stretch (alkane)	2850-3000
C-O Stretch (tertiary alcohol)	1150-1250

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum will show characteristic signals for the different types of protons in the molecule. The hydroxyl proton (OH) will appear as a singlet, and its chemical shift can vary depending on the concentration and solvent. The other alkyl protons will appear as multiplets in the upfield region (typically 0.8-1.6 ppm).

¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom. The carbon atom attached to the hydroxyl group (C4) will be deshielded and appear in the range of 70-80 ppm.

Biological Activity and Signaling Pathways

There is no specific information in the scientific literature to suggest that 4-Propylnonan-4-ol is involved in any particular biological signaling pathways or possesses significant pharmacological activity. In general, long-chain alcohols exhibit low acute toxicity. Their primary biological effect is related to their amphiphilic nature, which can lead to disruption of cell membranes at high concentrations.

Conclusion

This technical guide provides a detailed overview of 4-Propylnonan-4-ol, focusing on its chemical properties, a reliable synthesis method via the Grignard reaction, and standard characterization techniques. While this compound does not have known applications in drug development, the information presented here serves as a valuable resource for researchers working with tertiary alcohols and related chemical structures. The provided experimental protocol and workflow diagram offer a practical guide for the laboratory synthesis of this and similar compounds.

References

• 1. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility Characteristics of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-propylnonan-4-ol, a tertiary alcohol with the molecular formula C12H26O. Due to a lack of specific experimental data for this compound in publicly accessible literature, this guide synthesizes information based on established principles of organic chemistry and predictive models. It is designed to offer researchers, scientists, and professionals in drug development a foundational understanding of its likely behavior in various solvent systems.

Introduction to 4-Propylnonan-4-ol

4-Propylnonan-4-ol is a C12 tertiary alcohol. Its structure features a central carbon atom bonded to a hydroxyl (-OH) group and three alkyl chains: two propyl groups and one pentyl group. This molecular architecture is critical in determining its physical and chemical properties, most notably its solubility. The presence of the polar hydroxyl group allows for hydrogen bonding, while the bulky, nonpolar alkyl chains contribute to its hydrophobic nature.

Predicted Solubility Characteristics

The solubility of an alcohol is primarily governed by the balance between its hydrophilic (water-loving) hydroxyl group and its hydrophobic (water-fearing) alkyl backbone. General principles of alcohol solubility indicate that as the carbon chain length increases, the influence of the nonpolar alkyl portion dominates, leading to decreased solubility in polar solvents like water.[1][2] Conversely, the extended hydrocarbon structure enhances solubility in nonpolar organic solvents.[3]

Being a tertiary alcohol, 4-propylnonan-4-ol's hydroxyl group is sterically hindered by the surrounding alkyl groups. This steric hindrance can impede its ability to form hydrogen bonds with polar solvent molecules, further reducing its solubility in such solvents compared to primary or secondary alcohol isomers.[4]

The predicted solubility of 4-propylnonan-4-ol in various solvent types is summarized in the table below.

Solvent Type	Predicted Solubility	Rationale
Polar Protic
Water	Very Low	The long C12 alkyl chains result in significant hydrophobicity, overpowering the hydrophilic nature of the single hydroxyl group.[1][2] The tertiary structure also introduces steric hindrance, limiting hydrogen bonding with water molecules.[4]
Methanol, Ethanol	Low to Moderate	Shorter-chain alcohols can act as both hydrogen bond donors and acceptors, potentially allowing for some interaction. However, the large nonpolar portion of 4-propylnonan-4-ol will likely limit miscibility.
Polar Aprotic
Acetone, THF	Moderate to High	These solvents can act as hydrogen bond acceptors, interacting with the hydroxyl group of 4-propylnonan-4-ol. The overall polarity is more compatible with the solute compared to highly polar protic solvents.
Nonpolar
Hexane, Toluene	High	The "like dissolves like" principle suggests that the predominantly nonpolar structure of 4-propylnonan-4-ol will lead to high solubility in nonpolar solvents due to favorable van der Waals interactions.[3][5]

Computed Data: Public databases like PubChem provide computed estimations of a compound's properties. For 4-propylnonan-4-ol, the computed XLogP3 value is 4.3.[6] This value, representing the logarithm of the octanol-water partition coefficient, indicates a strong preference for the lipid (nonpolar) phase over the aqueous (polar) phase, corroborating the prediction of very low water solubility.

Experimental Protocol for Solubility Determination

In the absence of published experimental data, the following general protocol can be employed to quantitatively determine the solubility of 4-propylnonan-4-ol in a solvent of interest. This method is based on the isothermal shake-flask method, a widely accepted technique for solubility measurement.

Objective: To determine the equilibrium solubility of 4-propylnonan-4-ol in a selected solvent at a specific temperature.

Materials:

• 4-Propylnonan-4-ol (high purity)

• Selected solvent (analytical grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringes and filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector

• Volumetric flasks and pipettes

Methodology:

• Preparation of Saturated Solutions: a. Add an excess amount of 4-propylnonan-4-ol to a series of vials containing a known volume of the selected solvent. The presence of undissolved solid or a separate liquid phase after equilibration is crucial to ensure saturation. b. Securely cap the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C). b. Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the optimal equilibration time.

• Phase Separation: a. After equilibration, allow the vials to stand undisturbed at the same temperature to allow for the separation of the undissolved solute. b. Centrifuge the vials to further facilitate the separation of the saturated solution from the excess solute.

• Sample Collection and Dilution: a. Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe. b. Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to remove any remaining solid particles. c. Dilute the filtered sample with a suitable solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification: a. Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of 4-propylnonan-4-ol. b. Prepare a series of standard solutions of known concentrations to generate a calibration curve. c. Calculate the concentration of the original saturated solution based on the dilution factor.

• Data Reporting: a. Express the solubility in appropriate units, such as mg/mL, g/L, or molarity (mol/L). b. Report the temperature at which the solubility was determined.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 4-propylnonan-4-ol.

Caption: Workflow for Experimental Solubility Determination.

Conclusion

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. free energy - Solubility of primary, secondary, and tertiary alcohols in water (and in extension polar solvents) - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. quora.com [quora.com]
• 6. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Theoretical In-Depth Analysis of 4-Propylnonan-4-ol: A Technical Guide for Researchers

This technical guide provides a comprehensive theoretical examination of 4-Propylnonan-4-ol, a tertiary alcohol. The content is tailored for researchers, scientists, and professionals in drug development, offering a detailed overview of its expected physicochemical properties, synthesis, and reactivity. Due to the limited availability of experimental data for this specific compound, this guide leverages established principles of organic chemistry and computational predictions to model its behavior.

Physicochemical Properties

Quantitative data for 4-Propylnonan-4-ol is summarized below. The majority of these values are computationally predicted and should be confirmed through experimental validation.

Property	Value	Source
Molecular Formula	C₁₂H₂₆O	PubChem[1]
Molecular Weight	186.33 g/mol	PubChem[1]
IUPAC Name	4-propylnonan-4-ol	PubChem[1]
CAS Number	5340-77-2	PubChem[1]
XLogP3 (Lipophilicity)	4.3	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]
Rotatable Bond Count	8	PubChem[1]
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility in Water	Not available (expected to be low)

Synthesis of 4-Propylnonan-4-ol

The most common and efficient method for synthesizing tertiary alcohols like 4-Propylnonan-4-ol is the Grignard reaction.[2][3] This involves the reaction of a ketone with a Grignard reagent.

Experimental Protocol: Grignard Synthesis

Objective: To synthesize 4-Propylnonan-4-ol from 4-heptanone and propylmagnesium bromide.

Materials:

• 4-heptanone

• Propyl bromide

• Magnesium turnings

• Anhydrous diethyl ether

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of Grignard Reagent: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings. Add a small amount of anhydrous diethyl ether and a crystal of iodine to initiate the reaction. Slowly add a solution of propyl bromide in anhydrous diethyl ether from the dropping funnel. The reaction is exothermic and should be controlled by the rate of addition. Stir until the magnesium is consumed.

• Reaction with Ketone: Cool the Grignard reagent in an ice bath. Slowly add a solution of 4-heptanone in anhydrous diethyl ether from the dropping funnel. After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up: Carefully pour the reaction mixture over a mixture of crushed ice and 1 M hydrochloric acid to quench the reaction and dissolve the magnesium salts. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator. The crude product can be further purified by vacuum distillation.

Grignard Synthesis of 4-Propylnonan-4-ol.

Reactivity of 4-Propylnonan-4-ol

As a tertiary alcohol, 4-Propylnonan-4-ol exhibits characteristic reactivity, primarily dehydration and resistance to oxidation.

Dehydration to Alkenes

Tertiary alcohols readily undergo dehydration in the presence of a strong acid catalyst to form alkenes.[4][5][6] The reaction proceeds via an E1 mechanism involving a stable tertiary carbocation intermediate.

Objective: To synthesize a mixture of alkenes from 4-Propylnonan-4-ol.

Materials:

• 4-Propylnonan-4-ol

• Concentrated sulfuric acid or phosphoric acid

• Distillation apparatus

• Saturated aqueous sodium bicarbonate solution

• Anhydrous calcium chloride

Procedure:

• Place 4-Propylnonan-4-ol in a round-bottom flask and add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to facilitate the elimination reaction. The resulting alkenes, being more volatile, will distill out.

• Collect the distillate and wash it with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Dry the alkene mixture over anhydrous calcium chloride.

• The product will be a mixture of isomeric dodecenes.

Dehydration Mechanism of 4-Propylnonan-4-ol.

Oxidation

Tertiary alcohols are resistant to oxidation under normal conditions because the carbon atom bearing the hydroxyl group does not have a hydrogen atom attached to it.[7][8][9][10] Strong oxidizing agents under harsh conditions can lead to the cleavage of carbon-carbon bonds.

Objective: To demonstrate the resistance of 4-Propylnonan-4-ol to oxidation.

Materials:

• 4-Propylnonan-4-ol

• Potassium dichromate(VI) solution

• Dilute sulfuric acid

Procedure:

• To a test tube containing an acidified solution of potassium dichromate(VI), add a few drops of 4-Propylnonan-4-ol.

• Gently warm the mixture in a water bath.

• Expected Result: No color change from orange to green will be observed, indicating that no oxidation has occurred.

Comparative Oxidation of Alcohols.

Spectroscopic Analysis (Theoretical)

• ¹H NMR: A singlet corresponding to the hydroxyl proton (which may be broad and its chemical shift will be concentration-dependent), and a series of overlapping multiplets in the aliphatic region (approximately 0.8-1.6 ppm) corresponding to the propyl and nonyl chain protons.

• ¹³C NMR: A quaternary carbon signal for the carbon atom bonded to the hydroxyl group, and a series of signals in the aliphatic region for the other carbon atoms.

• IR Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching of an alcohol, and strong C-H stretching absorptions just below 3000 cm⁻¹.

• Mass Spectrometry: The molecular ion peak (M⁺) at m/z = 186 would be expected, although it may be weak. Fragmentation would likely involve the loss of a water molecule (M-18) and cleavage of the alkyl chains.

Potential Applications and Future Research

Given its structure as a long-chain tertiary alcohol, 4-Propylnonan-4-ol could be investigated for its potential as a surfactant, lubricant, or a precursor in the synthesis of more complex molecules. Its lipophilicity suggests it may have applications in formulations requiring solubility in nonpolar solvents.

Future research should focus on the experimental validation of the predicted physicochemical properties, the development of optimized synthesis and purification protocols, and the exploration of its biological activities, including potential antimicrobial or cytotoxic effects. Computational studies, such as Density Functional Theory (DFT) calculations, could provide further insights into its electronic structure, reactivity, and spectroscopic properties.[11][12]

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Mechanism of dehydration explained [unacademy.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. byjus.com [byjus.com]
• 7. studymind.co.uk [studymind.co.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. The Oxidation of Alcohols - ChemistryViews [chemistryviews.org]
• 11. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 12. researchgate.net [researchgate.net]

4-Propylnonan-4-ol: A Technical Guide to Safety and Handling

Disclaimer: This document is intended for informational purposes for researchers, scientists, and drug development professionals. A comprehensive Safety Data Sheet (SDS) for 4-Propylnonan-4-ol is not publicly available. Therefore, this guide is based on computed data and safety information for structurally similar long-chain tertiary alcohols. All recommendations should be supplemented by professional judgment and a thorough risk assessment before handling this chemical.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol with the chemical formula C12H26O. Its structure consists of a nonane backbone with a propyl group and a hydroxyl group attached to the fourth carbon. As with many long-chain alcohols, it is expected to be a liquid at room temperature with low volatility. This guide provides a summary of its known and predicted properties, along with recommended safety and handling procedures based on available data for similar compounds.

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties of 4-Propylnonan-4-ol. It is important to note that these are predicted values and may differ from experimentally determined properties.

Property	Value	Source
Molecular Formula	C12H26O	PubChem[1]
Molecular Weight	186.34 g/mol	PubChem[1]
CAS Number	5340-77-2	PubChem[1]
Appearance	Not available (expected to be a liquid)
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility	Not available (expected to be poorly soluble in water)
Flash Point	Not available
Vapor Pressure	Not available
LogP (Octanol/Water Partition Coefficient)	4.3 (predicted)	PubChem[1]

Toxicological Information

No specific toxicological data for 4-Propylnonan-4-ol has been found. The information below is based on general toxicological profiles of long-chain alcohols.

Endpoint	Information	Source
Acute Toxicity (Oral, Dermal, Inhalation)	Data not available. Long-chain alcohols generally exhibit low acute toxicity.
Skin Corrosion/Irritation	Data not available. May cause mild skin irritation upon prolonged or repeated contact.
Serious Eye Damage/Irritation	Data not available. May cause eye irritation.
Respiratory or Skin Sensitization	Data not available. Not expected to be a skin sensitizer based on data for similar compounds.
Germ Cell Mutagenicity	Data not available. Not expected to be mutagenic based on data for similar compounds.
Carcinogenicity	Data not available. Not classified as a carcinogen.
Reproductive Toxicity	Data not available. Not expected to be a reproductive toxin based on data for similar compounds.
Specific Target Organ Toxicity (Single Exposure)	Data not available. May cause respiratory tract irritation if inhaled as a mist or vapor.
Specific Target Organ Toxicity (Repeated Exposure)	Data not available.
Aspiration Hazard	Data not available.

Hazard Identification and Personal Protective Equipment

Based on the properties of similar long-chain alcohols, 4-Propylnonan-4-ol should be handled with care to avoid potential irritation and other health effects.

Hazard Statements (Presumed):

• May be harmful if swallowed.

• May cause skin irritation.

• May cause serious eye irritation.

• May cause respiratory irritation.

Precautionary Statements (Recommended):

• Avoid contact with skin, eyes, and clothing.

• Wear protective gloves, protective clothing, and eye/face protection.

• Use only in a well-ventilated area.

• Wash thoroughly after handling.

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

Personal Protective Equipment (PPE):

PPE	Recommendation
Eye/Face Protection	Chemical safety goggles or a face shield.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). Lab coat or other protective clothing.
Respiratory Protection	Not typically required for small quantities in a well-ventilated area. If aerosols or mists are generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Experimental Protocols: Safe Handling Procedures

The following protocols are recommended for handling 4-Propylnonan-4-ol in a laboratory setting.

5.1. General Handling:

• Always work in a well-ventilated area, preferably within a chemical fume hood.

• Avoid direct contact with the substance. Wear appropriate PPE at all times.

• Prevent the formation of aerosols or mists.

• Use appropriate tools and equipment to handle the chemical, and ensure they are clean and dry.

• Keep containers tightly closed when not in use.

5.2. Spill Response:

• Evacuate the immediate area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

• Collect the absorbed material into a suitable, labeled container for disposal.

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

• Do not allow the spilled material to enter drains or waterways.

5.3. First Aid Measures:

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• After Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.

• After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

5.4. Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from heat, sparks, and open flames.

• Store separately from oxidizing agents and strong acids.

5.5. Disposal:

• Dispose of waste material in accordance with all applicable federal, state, and local regulations.

• Do not dispose of down the drain.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-Propylnonan-4-ol from receipt to disposal.

Caption: Logical workflow for the safe handling of 4-Propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide to 4-Propylnonan-4-ol for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of 4-Propylnonan-4-ol, including its physicochemical properties, likely synthesis route in the absence of readily available commercial suppliers, and a conceptual workflow for its acquisition and quality control.

Introduction

4-Propylnonan-4-ol (CAS No. 5340-77-2) is a tertiary alcohol with the molecular formula C₁₂H₂₆O.[1] Its structure consists of a nonane backbone with a propyl group and a hydroxyl group both attached to the fourth carbon atom. Due to its structure, it is a chiral compound. The limited commercial availability of 4-Propylnonan-4-ol suggests that it is primarily used in specialized research applications rather than large-scale industrial processes. Researchers interested in this compound may need to consider custom synthesis.

Physicochemical Properties

Quantitative data for 4-Propylnonan-4-ol is primarily derived from computational models and databases such as PubChem, owing to the scarcity of supplier-provided experimental data. The following table summarizes key computed physicochemical properties.

Property	Value	Source
Molecular Formula	C₁₂H₂₆O	PubChem[1]
Molecular Weight	186.34 g/mol	PubChem[1]
CAS Number	5340-77-2	PubChem[1]
Appearance	No data available	-
Boiling Point (Predicted)	224.5 ± 8.0 °C at 760 mmHg	PubChem
Density (Predicted)	0.8±0.1 g/cm³	PubChem
pKa (Predicted)	19.8±0.4	PubChem
LogP (Predicted)	4.4	PubChem

Commercial Availability

As of late 2025, 4-Propylnonan-4-ol does not appear to be readily available from major chemical suppliers. While indexed by some chemical databases, specific product listings with purities and prices are largely absent. Dayang Chem has been listed as a potential supplier in chemical indices, but direct product information is not easily accessible.[2] This suggests that researchers will likely need to engage a custom synthesis provider to obtain this compound.

Experimental Protocols: Synthesis of 4-Propylnonan-4-ol

Given the lack of off-the-shelf availability, a common and effective method for the synthesis of 4-Propylnonan-4-ol is through the use of a Grignard reaction. This reaction is a cornerstone of organic chemistry for the formation of carbon-carbon bonds.

Reaction: The synthesis would involve the reaction of an appropriate ketone with a Grignard reagent. Specifically, pentan-4-one can be reacted with propylmagnesium bromide.

Step-by-Step Methodology:

• Preparation of Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed.

  • Anhydrous diethyl ether is added to cover the magnesium.

  • A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, which is evident by the formation of bubbles and a cloudy appearance. The mixture is stirred until the magnesium is consumed.

• Grignard Reaction:

  • The flask containing the freshly prepared propylmagnesium bromide is cooled in an ice bath.

  • A solution of pentan-4-one in anhydrous diethyl ether is added dropwise with continuous stirring.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure the reaction goes to completion.

• Work-up and Purification:

  • The reaction is quenched by the slow, careful addition of a saturated aqueous solution of ammonium chloride.

  • The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product is then purified by fractional distillation or column chromatography to yield pure 4-Propylnonan-4-ol.

Quality Control: The identity and purity of the synthesized 4-Propylnonan-4-ol should be confirmed using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl functional group.

Visualizations

Custom Synthesis and Quality Control Workflow

The following diagram illustrates a typical workflow for the custom synthesis and subsequent quality control of 4-Propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Nonanol 5932-79-6 | TCI AMERICA [tcichemicals.com]

An In-depth Technical Guide on the Physical Properties of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical property data for 4-propylnonan-4-ol, with a focus on its melting and boiling points. Due to a lack of experimentally determined values in publicly available literature, this document presents computed data and outlines general experimental protocols for their determination.

Physical and Chemical Properties

4-Propylnonan-4-ol is a tertiary alcohol with the chemical formula C12H26O.[1] Its structure consists of a nonane backbone with a propyl group and a hydroxyl group attached to the fourth carbon. The molecular weight of this compound is 186.33 g/mol .[1][2]

Data Presentation

As of the latest literature review, no experimentally determined melting or boiling points for 4-propylnonan-4-ol have been published. The following table summarizes the computed physical properties available from the PubChem database.[1]

Property	Value	Source
Molecular Formula	C12H26O	PubChem[1]
Molecular Weight	186.33 g/mol	PubChem[1]
Melting Point	No experimental data available	-
Boiling Point	No experimental data available	-
XLogP3-AA (Computed)	4.8	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	1	PubChem[2]
Rotatable Bond Count	8	PubChem[3]
Topological Polar Surface Area	20.2 Ų	PubChem[1][2]

Experimental Protocols

The following sections describe standard laboratory procedures for the determination of the melting and boiling points of a tertiary alcohol like 4-propylnonan-4-ol.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state.[4][5] For a pure crystalline compound, this usually occurs over a narrow range of 0.5-1.0°C.[4] An impure sample will typically exhibit a depressed melting point over a wider range.[4]

Methodology: Capillary Tube Method

A common and effective method for determining the melting point of an organic solid involves using a melting point apparatus, such as a Mel-Temp or a Thiele tube.[4]

• Sample Preparation: A small amount of the solid 4-propylnonan-4-ol is introduced into a thin-walled capillary tube, which is sealed at one end.[4] The sample is compacted at the bottom of the tube.[6]

• Apparatus Setup: The capillary tube is placed in a heating block or an oil bath within the melting point apparatus, adjacent to a thermometer.[4][5]

• Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2°C per minute, to ensure thermal equilibrium between the sample, the heating medium, and the thermometer.[5]

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal of the solid melts is recorded as the end of the melting range.[4]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the surrounding atmosphere.[5]

Methodology: Micro Boiling Point Determination

For small quantities of a liquid, a micro boiling point determination can be performed using a capillary tube method in a melting point apparatus or an oil bath.[5][7]

• Sample Preparation: A small amount of liquid 4-propylnonan-4-ol is placed in a small test tube or a larger capillary tube. A smaller, inverted capillary tube (sealed at one end) is then placed inside the larger tube containing the sample.

• Apparatus Setup: The assembly is attached to a thermometer and heated in an oil bath or a melting point apparatus.[5]

• Heating and Observation: The sample is heated until a rapid and continuous stream of bubbles emerges from the inverted capillary tube.

• Data Recording: The heat source is then removed, and the liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the inverted capillary tube.[7]

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of the physical properties of 4-propylnonan-4-ol.

Caption: Workflow for the determination of the melting point of 4-propylnonan-4-ol.

Caption: Workflow for the determination of the boiling point of 4-propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Propylnonan-1-ol | C12H26O | CID 22492552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. scribd.com [scribd.com]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. phillysim.org [phillysim.org]

Protocols & Analytical Methods

Synthesis of 4-Propylnonan-4-ol from Nonan-4-one via Grignard Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of the tertiary alcohol, 4-propylnonan-4-ol, from the ketone, nonan-4-one. The primary synthetic route described is the Grignard reaction, a robust and widely used method for the formation of carbon-carbon bonds.

Introduction

The synthesis of tertiary alcohols is a fundamental transformation in organic chemistry, with applications in the synthesis of fine chemicals, pharmaceuticals, and complex molecular scaffolds. The Grignard reaction, which utilizes an organomagnesium halide (Grignard reagent) to perform a nucleophilic attack on a carbonyl carbon, is a highly effective method for producing secondary and tertiary alcohols. In this application note, we detail the synthesis of 4-propylnonan-4-ol by reacting nonan-4-one with propylmagnesium bromide.

Reaction Scheme

The overall reaction involves the nucleophilic addition of the propyl group from the Grignard reagent to the carbonyl carbon of nonan-4-one, followed by an acidic workup to yield the tertiary alcohol.

Step 1: Formation of the Grignard Reagent (Propylmagnesium Bromide) CH₃CH₂CH₂Br + Mg → CH₃CH₂CH₂MgBr

Step 2: Grignard Reaction with Nonan-4-one CH₃(CH₂)₄C(=O)(CH₂)₂CH₃ + CH₃CH₂CH₂MgBr → [Intermediate Alkoxide]

Step 3: Acidic Workup [Intermediate Alkoxide] + H₃O⁺ → CH₃(CH₂)₄C(OH)(CH₂CH₂CH₃)(CH₂CH₂CH₃) + Mg(OH)Br

Data Presentation

Parameter	Value	Reference
Product Name	4-Propylnonan-4-ol	[1]
IUPAC Name	4-propylnonan-4-ol	[1]
CAS Number	5340-77-2	[1]
Molecular Formula	C₁₂H₂₆O	[1][2]
Molecular Weight	186.34 g/mol	[1][2]
Typical Yield	63-76% (General for similar Grignard reactions)	[3]
¹H NMR (Predicted, D₂O, 800 MHz) δ (ppm)	4.18 (t, 2H), 2.17 (q, 4H), 1.90 (m, 18H), 1.51 (m, 18H), 1.07 (t, 3H), 0.88 (t, 3H)	[4]
¹³C NMR (Predicted)	Not available
IR Spectroscopy (Characteristic Peaks)	Broad O-H stretch (~3200-3600 cm⁻¹), C-H stretch (~2850-3000 cm⁻¹), C-O stretch (~1150 cm⁻¹)

Experimental Protocols

Materials and Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Magnesium turnings

• 1-Bromopropane

• Nonan-4-one

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Iodine crystal (optional, for initiation)

Procedure:

Part A: Preparation of the Grignard Reagent (Propylmagnesium Bromide) [4]

• Setup: Assemble a dry three-necked round-bottom flask equipped with a reflux condenser (with a drying tube), a dropping funnel, and a magnetic stir bar. All glassware must be thoroughly dried in an oven prior to use to prevent the reaction from being quenched by water.

• Initiation: Place magnesium turnings (1.1 equivalents) in the flask. Add a small crystal of iodine if necessary to help initiate the reaction.

• Reagent Addition: In the dropping funnel, prepare a solution of 1-bromopropane (1.0 equivalent) in anhydrous diethyl ether or THF. Add a small portion of this solution to the magnesium turnings.

• Reaction: The reaction should begin spontaneously, as evidenced by bubbling and the disappearance of the iodine color. If the reaction does not start, gentle warming with a heating mantle may be required. Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture and reflux gently for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The solution should appear cloudy and greyish.

Part B: Synthesis of 4-Propylnonan-4-ol [3]

• Ketone Addition: Cool the freshly prepared Grignard reagent in an ice bath. Prepare a solution of nonan-4-one (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel. Add the nonan-4-one solution dropwise to the stirred Grignard reagent. Control the rate of addition to maintain a gentle reflux.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for at least one hour to ensure the reaction goes to completion. The mixture will likely become a thick, gelatinous mass.

Part C: Work-up and Purification [3]

• Quenching: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve the magnesium salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by distillation under reduced pressure to yield pure 4-propylnonan-4-ol.

Visualizations

Caption: Experimental workflow for the synthesis of 4-propylnonan-4-ol.

Caption: Simplified reaction mechanism for the synthesis of 4-propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Propylnonan-1-ol | C12H26O | CID 22492552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. n-Propylmagnesium bromide - Wikipedia [en.wikipedia.org]

Application Note: Quantification of Long-Chain Alcohols in Industrial Samples using 4-Propylnonan-4-ol as an Internal Standard by Gas Chromatography-Flame Ionization Detection (GC-FID)

Abstract

This application note details a robust and reliable method for the quantitative analysis of long-chain alcohols (C10-C16) in industrial solvent mixtures using Gas Chromatography with Flame Ionization Detection (GC-FID). The protocol utilizes 4-propylnonan-4-ol as an internal standard to ensure high accuracy and precision by correcting for variations in sample injection volume and potential matrix effects. This method is particularly suited for quality control and process monitoring in industries manufacturing or utilizing fatty alcohols.

Introduction

Long-chain alcohols are crucial components in the production of surfactants, lubricants, plasticizers, and cosmetics. Accurate quantification of these alcohols in various matrices is essential for quality assurance and process optimization. Gas chromatography is a powerful technique for the separation and analysis of volatile and semi-volatile compounds like long-chain alcohols. The use of an internal standard is a widely accepted practice in quantitative GC to improve the accuracy and reproducibility of the results.[1][2][3] An ideal internal standard should be a compound that is chemically similar to the analytes of interest but is not naturally present in the samples and is well-resolved from other components in the chromatogram.[1]

4-Propylnonan-4-ol, a tertiary C12 alcohol, is an excellent candidate for an internal standard in the analysis of long-chain primary and secondary alcohols. Its branched structure and polarity are comparable to the target analytes, ensuring similar behavior during chromatographic separation. Its unique structure also provides a distinct retention time, allowing for clear separation from common industrial alcohols. This application note provides a comprehensive protocol for the use of 4-propylnonan-4-ol as an internal standard for the quantification of a mixture of C10 to C16 alcohols.

Chemical and Physical Properties of 4-Propylnonan-4-ol

Property	Value
Chemical Formula	C12H26O[4]
Molecular Weight	186.33 g/mol [4]
CAS Number	5340-77-2[4]
Boiling Point	Estimated 220-230 °C
Structure	Tertiary Alcohol

Experimental Protocol

1. Materials and Reagents

• Analytes: 1-Decanol (C10), 1-Dodecanol (C12), 1-Tetradecanol (C14), 1-Hexadecanol (C16) (Sigma-Aldrich, >99% purity)

• Internal Standard: 4-Propylnonan-4-ol (synthesis required or custom order, >99% purity)

• Solvent: Dichloromethane (DCM), HPLC grade (Fisher Scientific)

• Gases: Helium (carrier gas, 99.999% purity), Hydrogen (FID fuel, 99.999% purity), Air (FID oxidizer, zero grade)

2. Instrumentation

A standard gas chromatograph equipped with a flame ionization detector (FID), a split/splitless injector, and an autosampler is used for this analysis.

• GC System: Agilent 8890 GC System or equivalent

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column

• Data System: Agilent OpenLab CDS or equivalent

3. Standard Preparation

• Stock Analyte Solution (1000 µg/mL each): Accurately weigh 100 mg of each analyte (1-decanol, 1-dodecanol, 1-tetradecanol, and 1-hexadecanol) and dissolve in 100 mL of dichloromethane.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-propylnonan-4-ol and dissolve in 100 mL of dichloromethane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock analyte solution and adding a constant concentration of the internal standard (100 µg/mL) to each. The concentration range for the analytes should bracket the expected concentration in the samples.

Calibration Level	Analyte Concentration (µg/mL)	Internal Standard Concentration (µg/mL)
1	10	100
2	25	100
3	50	100
4	100	100
5	250	100

4. Sample Preparation

Accurately weigh approximately 1 g of the industrial solvent sample into a 10 mL volumetric flask. Add 1 mL of the 1000 µg/mL internal standard stock solution and dilute to the mark with dichloromethane. Mix thoroughly.

5. GC-FID Conditions

Parameter	Setting
Inlet Temperature	280 °C
Injection Volume	1 µL
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1.5 mL/min (constant flow)
Oven Program	Initial: 100 °C (hold 2 min)
Ramp 1: 10 °C/min to 280 °C
Hold: 5 min at 280 °C
Detector	FID
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Results and Data Analysis

The use of 4-propylnonan-4-ol as an internal standard allows for accurate quantification by calculating the response factor (RF) for each analyte relative to the internal standard.

1. Calibration Curve

A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for each calibration standard.

Response Factor (RF) Calculation:

RF = (Area_analyte / Area_IS) / (Conc_analyte / Conc_IS)

2. Quantitative Data

The following table presents representative data from the analysis of a prepared sample containing a known concentration of long-chain alcohols.

Compound	Retention Time (min)	Peak Area	Concentration (µg/mL)	Calculated Concentration (µg/mL)	Recovery (%)
1-Decanol	8.52	45890	50	49.5	99.0
1-Dodecanol	10.88	48210	50	50.8	101.6
4-Propylnonan-4-ol (IS)	11.54	98540	100	-	-
1-Tetradecanol	13.05	51340	50	49.2	98.4
1-Hexadecanol	15.12	53780	50	51.1	102.2

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Signaling Pathway

No relevant signaling pathways involving 4-propylnonan-4-ol have been identified. This compound is a synthetic tertiary alcohol and is not known to be biologically active in signaling cascades.

This application note demonstrates a reliable and accurate GC-FID method for the quantification of long-chain alcohols in industrial samples using 4-propylnonan-4-ol as an internal standard. The use of an internal standard effectively compensates for variations in injection volume and matrix effects, leading to high precision and accuracy. The described protocol is suitable for routine quality control analysis in relevant industries.

Safety Information

All work should be performed in a well-ventilated laboratory. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Dichloromethane is a volatile and potentially hazardous solvent; handle it with care in a fume hood. Refer to the Safety Data Sheets (SDS) for all chemicals used.

References

• 1. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 2. youtube.com [youtube.com]
• 3. GC internal standards - Chromatography Forum [chromforum.org]
• 4. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Mass Spectrometry Fragmentation of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of the expected mass spectrometry fragmentation pattern of the tertiary alcohol, 4-propylnonan-4-ol. Tertiary alcohols exhibit characteristic fragmentation pathways, including alpha cleavage and dehydration, which are crucial for their identification and structural elucidation. Due to the high lability of the molecular ion of tertiary alcohols, it is often not observed in the mass spectrum.[1] This note presents the predicted fragmentation data and outlines a general protocol for the analysis of 4-propylnonan-4-ol using Gas Chromatography-Mass Spectrometry (GC-MS).

Predicted Mass Spectrometry Data

The mass spectrum of 4-propylnonan-4-ol is predicted based on the fundamental principles of electron ionization (EI) mass spectrometry for tertiary alcohols. The key fragmentation pathways are alpha cleavage and dehydration (loss of a water molecule). The molecular weight of 4-propylnonan-4-ol (C12H26O) is 186.33 g/mol .[2] The molecular ion peak ([M]+•) at m/z 186 is expected to be very weak or entirely absent, a common characteristic of tertiary alcohols.[1][3]

Table 1: Predicted Mass Spectrometry Fragmentation Data for 4-Propylnonan-4-ol

m/z	Predicted Ion Structure	Fragmentation Pathway	Relative Abundance
168	[C12H24]+•	Dehydration ([M - H2O])	Moderate
143	[C9H19O]+	Alpha Cleavage (Loss of C3H7•)	High
115	[C8H15]+	Dehydration and subsequent loss of C4H9•	Moderate
101	[C6H13O]+	Alpha Cleavage (Loss of C6H13•)	High
87	[C5H11O]+	Alpha Cleavage (Loss of C7H15•)	Moderate
73	[C4H9O]+	Alpha Cleavage (Loss of C8H17•)	Moderate to High
59	[C3H7O]+	Alpha Cleavage (Loss of C9H19•)	Moderate
43	[C3H7]+	Alkyl Fragment	High

Fragmentation Pathway

The fragmentation of 4-propylnonan-4-ol in an electron ionization mass spectrometer is primarily governed by the stability of the resulting carbocations. The lone pair of electrons on the oxygen atom is the most likely site of ionization, forming a molecular ion. This molecular ion is highly unstable and readily undergoes fragmentation.

Two primary fragmentation pathways are anticipated:

• Alpha Cleavage: This involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. The largest alkyl group is preferentially lost as a radical, leading to the formation of a stable oxonium ion. For 4-propylnonan-4-ol, with propyl and pentyl groups attached to the tertiary carbon, the loss of the larger pentyl radical is a highly favored pathway.

• Dehydration: This pathway involves the elimination of a water molecule (loss of 18 amu) from the molecular ion, resulting in the formation of an alkene radical cation.[1] This is a common fragmentation route for alcohols.

Caption: Predicted fragmentation pathways of 4-Propylnonan-4-ol.

Experimental Protocol: GC-MS Analysis

This protocol outlines a general procedure for the analysis of 4-propylnonan-4-ol using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

1. Sample Preparation

• Solvent: Use a high-purity volatile solvent such as hexane or dichloromethane.

• Concentration: Prepare a dilute solution of 4-propylnonan-4-ol in the chosen solvent. A typical concentration is 1 mg/mL.

• Procedure:

  • Accurately weigh approximately 1 mg of 4-propylnonan-4-ol.

  • Dissolve the sample in 1 mL of the solvent in a clean glass vial.

  • Vortex the solution to ensure complete dissolution.

  • Transfer an aliquot of the solution to a 2 mL autosampler vial with a septum cap.

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: A standard GC system equipped with a split/splitless injector.

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar or mid-polar capillary column is suitable for the separation of alcohols. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Table 2: Suggested GC-MS Parameters

Parameter	Value
GC Inlet
Injection Volume	1 µL
Inlet Temperature	250 °C
Split Ratio	20:1
Oven Program
Initial Temperature	70 °C, hold for 2 min
Ramp Rate	10 °C/min
Final Temperature	280 °C, hold for 5 min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 40-400
Scan Rate	2 scans/sec

3. Data Acquisition and Analysis

• Inject the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the eluting peak corresponding to 4-propylnonan-4-ol.

• Analyze the mass spectrum to identify the characteristic fragment ions and compare them with the predicted fragmentation pattern.

• Library matching can be performed against commercial mass spectral libraries (e.g., NIST, Wiley) to confirm the identification, although a perfect match may not be found if the spectrum is not in the database.

References

• 1. GCMS Section 6.10 [people.whitman.edu]
• 2. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

FT-IR analysis of 4-Propylnonan-4-ol

An in-depth guide to the Fourier-Transform Infrared (FT-IR) spectroscopy analysis of 4-Propylnonan-4-ol, a tertiary alcohol. This document provides detailed application notes, experimental protocols, and data interpretation guidelines tailored for researchers, scientists, and professionals in drug development.

Application Notes

Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful and non-destructive analytical technique used to identify functional groups within a molecule. For 4-Propylnonan-4-ol (C₁₂H₂₆O), a tertiary alcohol, FT-IR analysis is crucial for structural confirmation and purity assessment. The key identifying features in its spectrum are the characteristic vibrational modes of the hydroxyl (-OH) group and the carbon-oxygen (C-O) single bond, alongside the various C-H bond vibrations of the alkyl chains.

The presence of a broad absorption band in the region of 3500-3200 cm⁻¹ is a hallmark of the O-H stretching vibration, broadened due to intermolecular hydrogen bonding.[1][2][3] The position of the strong C-O stretching band is diagnostic for the substitution of the alcohol; for tertiary alcohols like 4-Propylnonan-4-ol, this peak is typically observed in the 1210-1100 cm⁻¹ range.[1][4] By analyzing the presence, position, and shape of these characteristic peaks, researchers can verify the identity and integrity of the compound.

Expected FT-IR Vibrational Frequencies for 4-Propylnonan-4-ol

The following table summarizes the expected absorption bands and their corresponding vibrational modes for 4-Propylnonan-4-ol.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Intensity	Notes
3500 - 3200	O-H Stretch (Hydrogen-bonded)	Strong, Broad	The broadness is a characteristic result of intermolecular hydrogen bonding. A sharp peak can appear around 3650-3600 cm⁻¹ in dilute, non-polar solutions.[1]
2960 - 2850	C-H Stretch (Alkyl)	Strong	Multiple peaks arising from symmetric and asymmetric stretching of CH₂, and CH₃ groups.
1465 - 1450	C-H Bend (CH₂)	Medium	Scissoring and bending vibrations of the methylene groups in the propyl and nonyl chains.
1375 - 1365	C-H Bend (CH₃)	Medium	Bending vibrations of the terminal methyl groups.
1210 - 1100	C-O Stretch	Strong	This range is characteristic for tertiary alcohols.[4] Primary and secondary alcohols show this band at lower wavenumbers.[1][4]
~650	O-H Bend (Out-of-plane)	Weak, Broad	Also referred to as the O-H wag.[2][4]

Experimental Protocols

Two common methods for analyzing liquid samples like 4-Propylnonan-4-ol are presented below.

Protocol 1: Analysis using Attenuated Total Reflectance (ATR)

This method is ideal for rapid and easy analysis of liquid samples, requiring minimal sample preparation.[5]

A. Materials and Equipment

• FT-IR Spectrometer equipped with an ATR accessory (e.g., Diamond or Germanium crystal).[6]

• 4-Propylnonan-4-ol sample.

• Solvent for cleaning (e.g., isopropanol or ethanol).

• Lint-free wipes.

• Pipette or dropper.

B. Experimental Procedure

• Instrument Setup:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Select a spectral range of 4000 to 400 cm⁻¹.[6]

  • Set the resolution to 4 cm⁻¹.

  • Set the number of scans to be averaged (e.g., 16 or 32) to improve the signal-to-noise ratio.[6]

• Background Collection:

  • Thoroughly clean the surface of the ATR crystal with a lint-free wipe soaked in isopropanol and allow it to dry completely.[5]

  • Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interference from atmospheric CO₂ and H₂O.

• Sample Analysis:

  • Place a small drop (1-2 drops) of 4-Propylnonan-4-ol directly onto the center of the ATR crystal, ensuring the crystal surface is fully covered.[7][8]

  • Acquire the sample spectrum using the same parameters as the background scan.

• Data Processing and Cleaning:

  • The instrument software will automatically perform the background subtraction.

  • Process the resulting spectrum (e.g., baseline correction, peak picking).

  • After analysis, clean the ATR crystal thoroughly with a solvent-soaked wipe to remove all traces of the sample.[6]

Protocol 2: Analysis using Transmission Cell (Neat Liquid Film)

This is a traditional method for obtaining high-quality spectra of pure liquid samples.

A. Materials and Equipment

• FT-IR Spectrometer.

• Dismountable transmission cell with IR-transparent windows (e.g., NaCl or KBr).[6][9]

• 4-Propylnonan-4-ol sample.

• Solvent for cleaning (e.g., methylene chloride, followed by ethanol).[9]

• Lint-free wipes and gloves.

• Pipette or dropper.

B. Experimental Procedure

• Instrument Setup:

  • Follow the same instrument setup parameters as described in the ATR protocol (Spectral range: 4000-400 cm⁻¹, Resolution: 4 cm⁻¹).

• Background Collection:

  • Collect a background spectrum with an empty IR beam path.

• Sample Preparation:

  • Handle the salt plates with gloves to avoid moisture damage and contamination.[9]

  • Place one to two drops of 4-Propylnonan-4-ol onto the surface of one salt plate.[9]

  • Carefully place the second salt plate on top and give it a slight turn to spread the liquid into a thin, uniform film without air bubbles.[9]

• Sample Analysis:

  • Place the assembled cell into the sample holder in the spectrometer's sample compartment.

  • Acquire the sample spectrum. If the absorption bands are too intense (flat-topped), the film is too thick. Separate the plates, wipe one clean, and reassemble to create a thinner film.[9]

• Data Processing and Cleaning:

  • Perform background subtraction and any other necessary spectral processing.

  • Disassemble the cell and thoroughly clean the salt plates by wiping with a tissue, washing several times with an appropriate solvent like methylene chloride, and finally rinsing with ethanol.[9]

  • Store the cleaned plates in a desiccator to protect them from humidity.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the .

Caption: General workflow for FT-IR analysis of a liquid sample.

References

• 1. IR Spectrum: Alcohols and Phenols [quimicaorganica.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. eng.uc.edu [eng.uc.edu]

Application Notes and Protocols for 4-Propylnonan-4-ol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-propylnonan-4-ol as a synthetic intermediate. The protocols outlined below are based on established methodologies and offer a guide for the preparation and subsequent transformation of this tertiary alcohol.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol that serves as a valuable intermediate in organic synthesis. Due to the steric hindrance around the hydroxyl group and the absence of a hydrogen atom on the carbon bearing the hydroxyl group, it exhibits characteristic reactivity. It is generally resistant to oxidation but readily undergoes elimination and substitution reactions under appropriate acidic conditions. A primary application of 4-propylnonan-4-ol is its use as a precursor in the synthesis of branched alkanes, which are of interest in materials science and as components of complex organic molecules.

Physicochemical Data

A summary of the key physicochemical properties of 4-propylnonan-4-ol is provided in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆O	--INVALID-LINK--
Molecular Weight	186.34 g/mol	--INVALID-LINK--
IUPAC Name	4-propylnonan-4-ol	--INVALID-LINK--
CAS Number	5340-77-2	--INVALID-LINK--

Applications in Organic Synthesis

The primary documented application of 4-propylnonan-4-ol is as an intermediate in the synthesis of 5-n-propylnonane. This transformation involves a two-step sequence:

• Synthesis of 4-Propylnonan-4-ol: A Grignard reaction between 5-nonanone and a propylmagnesium halide.

• Dehydration of 4-Propylnonan-4-ol: An acid-catalyzed elimination reaction to yield a mixture of isomeric alkenes.

• Hydrogenation of Alkenes: Reduction of the alkene mixture to the final alkane product, 5-n-propylnonane.

This synthetic route is a classic example of constructing a branched alkane framework.

Experimental Protocols

Protocol 1: Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

This protocol describes the synthesis of 4-propylnonan-4-ol from 5-nonanone and n-propylmagnesium chloride.[1]

Materials:

• 5-nonanone

• n-Propylmagnesium chloride (2M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of n-propylmagnesium chloride (0.5 mol, 250 mL of 2M solution in ether), add a solution of 5-nonanone (0.5 mol) in anhydrous diethyl ether (50 mL) dropwise at room temperature.

• Stir the reaction mixture for 5 hours at room temperature.

• Pour the reaction mixture into a saturated aqueous ammonium chloride solution to quench the reaction.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under vacuum to obtain 4-propylnonan-4-ol as a colorless liquid.

Quantitative Data:

Reactant Scale	Product	Yield
0.5 mol	4-Propylnonan-4-ol	63-76%

Protocol 2: Dehydration of 4-Propylnonan-4-ol to Alkenes

This protocol outlines the acid-catalyzed dehydration of 4-propylnonan-4-ol to a mixture of isomeric alkenes.[1]

Materials:

• 4-Propylnonan-4-ol

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Solvent (e.g., toluene)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 4-propylnonan-4-ol in a suitable solvent such as toluene.

• Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Heat the reaction mixture, and remove the water formed during the reaction using a Dean-Stark apparatus.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield the alkene mixture.

Quantitative Data:

Reactant	Product	Yield
4-Propylnonan-4-ol	Mixture of alkenes	88-95%

Visualizations

The following diagrams illustrate the key synthetic pathways involving 4-propylnonan-4-ol.

Caption: Synthesis of 4-Propylnonan-4-ol.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols: 4-Propylnonan-4-ol as a Novel Precursor for Polyolefin Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The development of novel polymers with tailored properties is a cornerstone of materials science and has significant implications for drug delivery, medical device fabrication, and specialty chemical applications. Long-chain branched polyolefins are of particular interest due to their unique rheological and mechanical properties. This document outlines a hypothetical application of 4-propylnonan-4-ol, a tertiary alcohol, as a precursor for the synthesis of a novel polyolefin, herein designated as poly(propylnonene).

The proposed synthetic strategy involves a two-step process:

• Acid-catalyzed dehydration of 4-propylnonan-4-ol to generate a mixture of isomeric C12 alkenes (propylnonenes).

• Coordination polymerization of the resulting alkene monomers using a Ziegler-Natta catalyst system to yield high molecular weight poly(propylnonene).

This approach offers a potential route to a polyolefin with a unique side-chain structure, which may impart desirable properties such as high solubility in organic solvents, a low glass transition temperature, and compatibility with hydrophobic active pharmaceutical ingredients (APIs). These application notes provide detailed protocols for the synthesis and characterization of poly(propylnonene) from 4-propylnonan-4-ol.

Experimental Protocols

Protocol 1: Synthesis of Propylnonene Isomers via Dehydration of 4-Propylnonan-4-ol

This protocol describes the acid-catalyzed dehydration of 4-propylnonan-4-ol, which proceeds via an E1 elimination mechanism, to yield a mixture of alkene isomers.[1][2][3]

Materials:

• 4-Propylnonan-4-ol (MW: 186.34 g/mol )

• Concentrated sulfuric acid (H₂SO₄, 98%)

• Anhydrous magnesium sulfate (MgSO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Deionized water

• Diethyl ether

• Round-bottom flask with distillation head

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 250 mL round-bottom flask, add 50.0 g (0.268 mol) of 4-propylnonan-4-ol.

• Slowly add 5.0 mL of concentrated sulfuric acid to the flask while stirring in an ice bath to control the initial exothermic reaction.

• Equip the flask for fractional distillation.

• Gently heat the mixture to a temperature of 70-80°C.[1][4] The alkene products will distill as they are formed.

• Collect the distillate in a flask cooled in an ice bath. The distillation is complete when no more organic product is observed co-distilling with water.

• Transfer the collected distillate to a separatory funnel and wash sequentially with 50 mL of deionized water, 50 mL of saturated sodium bicarbonate solution, and finally 50 mL of deionized water.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the solvent (if any was used for extraction) using a rotary evaporator.

• The resulting product is a mixture of propylnonene isomers, which can be used in the subsequent polymerization step without further purification.

Protocol 2: Polymerization of Propylnonene Isomers to Poly(propylnonene)

This protocol details the polymerization of the propylnonene monomer mixture using a heterogeneous Ziegler-Natta catalyst system.[5][6][7]

Materials:

• Propylnonene isomer mixture (from Protocol 1)

• Titanium tetrachloride (TiCl₄)

• Triethylaluminum (Al(C₂H₅)₃) in hexane (1.0 M solution)

• Anhydrous hexane

• Anhydrous methanol

• Hydrochloric acid in methanol (5% v/v)

• Schlenk flask and line

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• All glassware must be oven-dried and cooled under an inert atmosphere. The reaction should be performed using Schlenk techniques.

• In a 500 mL Schlenk flask under argon, add 200 mL of anhydrous hexane.

• Add 20.0 g of the propylnonene isomer mixture to the flask.

• To a separate Schlenk flask, prepare the catalyst by adding 100 mL of anhydrous hexane and cooling to 0°C.

• Slowly add 1.0 mL of triethylaluminum solution (1.0 mmol) followed by the slow addition of 0.1 mL of titanium tetrachloride (0.9 mmol). A brown precipitate will form.

• Age the catalyst suspension for 30 minutes at room temperature.

• Transfer the catalyst suspension to the monomer solution via cannula.

• Stir the reaction mixture vigorously at 50°C for 24 hours. The polymer will precipitate from the solution as it forms.

• Quench the polymerization by slowly adding 20 mL of anhydrous methanol.

• Filter the crude polymer and wash with a solution of 5% HCl in methanol to remove catalyst residues, followed by several washes with pure methanol.

• Dry the polymer in a vacuum oven at 60°C to a constant weight.

Data Presentation

The following tables summarize hypothetical quantitative data for the described protocols.

Table 1: Reaction Parameters for the Dehydration of 4-Propylnonan-4-ol

Parameter	Value
Mass of 4-Propylnonan-4-ol	50.0 g
Moles of 4-Propylnonan-4-ol	0.268 mol
Volume of H₂SO₄	5.0 mL
Reaction Temperature	70-80 °C
Yield of Propylnonene	38.5 g
Percent Yield	85%

Table 2: Polymerization Conditions and Characterization of Poly(propylnonene)

Parameter	Value
Mass of Propylnonene Monomer	20.0 g
Catalyst System	TiCl₄ / Al(C₂H₅)₃
Al/Ti Molar Ratio	1.1
Polymerization Temperature	50 °C
Polymerization Time	24 h
Yield of Poly(propylnonene)	16.2 g
Percent Yield	81%
Number Average Molecular Weight (Mₙ)	85,000 g/mol
Weight Average Molecular Weight (Mₒ)	212,500 g/mol
Polydispersity Index (PDI)	2.5
Glass Transition Temperature (T₉)	-15 °C

Visualizations

Experimental Workflow

The following diagram illustrates the proposed two-step synthesis of poly(propylnonene) from 4-propylnonan-4-ol.

Caption: Workflow for the synthesis of Poly(propylnonene).

Logical Relationships

This diagram illustrates the key factors influencing the final properties of the synthesized poly(propylnonene).

Caption: Factors affecting Poly(propylnonene) properties.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Mechanism of dehydration explained [unacademy.com]
• 5. courses.minia.edu.eg [courses.minia.edu.eg]
• 6. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 7. scienomics.com [scienomics.com]

Application Note: Grignard Synthesis of 4-Propylnonan-4-ol

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds. This protocol details the synthesis of the tertiary alcohol 4-propylnonan-4-ol through the reaction of a propylmagnesium halide Grignard reagent with 5-nonanone.[1][2][3] This method is highly efficient for producing tertiary alcohols from ketones.[4][5] The reaction proceeds via nucleophilic addition of the Grignard reagent to the carbonyl carbon of the ketone, forming an alkoxide intermediate, which is subsequently protonated during an acidic workup to yield the final alcohol product.[6][7]

Principle of the Method

The synthesis is a two-step process performed in a single pot. First, the Grignard reagent, propylmagnesium bromide, is prepared by reacting 1-bromopropane with magnesium metal in anhydrous diethyl ether.[2] The solvent must be scrupulously dry, as Grignard reagents are strong bases and will react with water or any protic solvent.[2][6] In the second step, 5-nonanone is added to the freshly prepared Grignard reagent. The nucleophilic propyl group attacks the electrophilic carbonyl carbon of the ketone.[8] The resulting magnesium alkoxide salt is then hydrolyzed in an acidic workup to produce 4-propylnonan-4-ol.[9]

Applications

This protocol is broadly applicable for the synthesis of a wide range of tertiary alcohols, which are valuable intermediates in the development of pharmaceuticals, fragrances, and other fine chemicals. The versatility of the Grignard reaction allows for the construction of complex molecular architectures from simple starting materials.

Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Magnesium Turnings	Mg	24.31	1.0 g (41.1 mmol)	Must be dry.
1-Bromopropane	C₃H₇Br	123.00	5.1 g (3.4 mL, 41.1 mmol)	Anhydrous.
5-Nonanone	C₉H₁₈O	142.24	5.0 g (5.9 mL, 35.2 mmol)	Anhydrous.
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	~100 mL	Extremely flammable.[2]
Iodine (I₂) Crystal	I₂	253.81	1 small crystal	As initiator.[10]
Sulfuric Acid (1 M)	H₂SO₄	98.08	~50 mL	For workup.
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~20 mL	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	For drying.

Equipment

• 250 mL three-necked round-bottom flask

• Reflux condenser

• 125 mL pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Separatory funnel

• Glassware for extraction and distillation

• Drying tube (filled with CaCl₂)

Procedure

Part 1: Preparation of the Grignard Reagent (Propylmagnesium Bromide)

• Glassware Preparation: All glassware must be rigorously dried to prevent moisture contamination. Flame-dry the round-bottom flask, condenser, and dropping funnel under a stream of nitrogen or argon, or oven-dry at 120°C for several hours and assemble while hot.[9][11]

• Reaction Setup: Assemble the apparatus consisting of the three-necked flask equipped with a magnetic stir bar, the reflux condenser (topped with a drying tube), and the dropping funnel.

• Initiation: Place the magnesium turnings (1.0 g) and a small crystal of iodine in the reaction flask.[10]

• Reagent Addition: In the dropping funnel, prepare a solution of 1-bromopropane (5.1 g) in 20 mL of anhydrous diethyl ether. Add approximately 5 mL of this solution to the magnesium turnings.

• Reaction Start: The reaction is initiated when the brown color of the iodine fades and the solution becomes cloudy and begins to bubble.[10] Gentle warming with a heat gun or a warm water bath may be necessary to start the reaction. Once initiated, the reaction is exothermic.

• Grignard Formation: Once the reaction has started, add the remaining 1-bromopropane solution dropwise from the funnel at a rate that maintains a gentle reflux.[9] After the addition is complete, add 30 mL of anhydrous diethyl ether to the dropping funnel and add it to the reaction mixture. Continue stirring for an additional 30 minutes to ensure all the magnesium has reacted. The final solution should appear grayish and slightly cloudy.

Part 2: Synthesis of 4-Propylnonan-4-ol

• Ketone Addition: Cool the Grignard reagent solution in an ice bath. Dissolve 5-nonanone (5.0 g) in 20 mL of anhydrous diethyl ether in the dropping funnel. Add this solution dropwise to the stirred, cooled Grignard reagent.[9] Control the addition rate to maintain a gentle reflux.

• Reaction Completion: After the ketone solution has been added, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes.[9] A thick, white precipitate of the magnesium alkoxide will form.

Part 3: Workup and Purification

• Quenching: Cool the reaction flask in an ice bath. Slowly and carefully add 50 mL of 1 M sulfuric acid through the dropping funnel to quench the reaction and dissolve the magnesium salts.[9] This process is exothermic.

• Extraction: Transfer the mixture to a separatory funnel. The layers should be separated; if not, add more diethyl ether. Remove the lower aqueous layer and extract it once more with 20 mL of diethyl ether.[9]

• Washing: Combine all the organic (ether) layers and wash them with 20 mL of saturated sodium bicarbonate solution, followed by 20 mL of brine.[9]

• Drying: Dry the ether solution over anhydrous magnesium sulfate.[9]

• Solvent Removal: Filter the solution to remove the drying agent and evaporate the diethyl ether using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure 4-propylnonan-4-ol.[12][13]

Characterization

The final product, 4-propylnonan-4-ol, is a colorless liquid.

Property	Value
Molecular Formula	C₁₂H₂₆O
Molar Mass	186.33 g/mol [14]
Appearance	Colorless Liquid
IUPAC Name	4-propylnonan-4-ol[14]

Further characterization can be performed using IR and NMR spectroscopy to confirm the presence of the hydroxyl group and the overall structure.

Workflow Diagram

Caption: Workflow for the synthesis of 4-Propylnonan-4-ol.

References

• 1. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. leah4sci.com [leah4sci.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. datapdf.com [datapdf.com]
• 10. d.web.umkc.edu [d.web.umkc.edu]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. organic chemistry - How to obtain pure alcohol from mixture of alcohol & carbonyl? (Grignard experiment) - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 14. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]

Applications of 4-Propylnonan-4-ol in Materials Science: Application Notes and Protocols

Disclaimer: Direct experimental data on the applications of 4-Propylnonan-4-ol in materials science is limited in publicly available literature. The following application notes and protocols are based on the known chemical properties of long-chain tertiary alcohols and their potential roles in various material formulations. These are intended to serve as a starting point for researchers and scientists in exploring the utility of 4-Propylnonan-4-ol.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol with a C12 aliphatic backbone. Its molecular structure, characterized by a hydroxyl group on a tertiary carbon and significant hydrocarbon character, suggests potential utility in several areas of materials science. The bulky propyl and pentyl groups surrounding the tertiary hydroxyl group can impart unique properties such as steric hindrance, hydrophobicity, and resistance to oxidation. This document outlines potential applications, hypothetical experimental protocols, and relevant data for 4-Propylnonan-4-ol in the field of materials science.

Potential Applications

Based on the characteristics of long-chain and tertiary alcohols, 4-Propylnonan-4-ol is proposed for the following applications:

• Polymer Additive: As a modifier to enhance flexibility, impact resistance, and processability of polymers. Its branched structure could disrupt polymer chain packing, acting as an internal plasticizer.

• Coating Formulations: As a leveling agent, flow modifier, or to enhance surface slip and mar resistance in paints and coatings. Its resistance to oxidation could contribute to the long-term stability of the coating.

• Surfactant Intermediate: As a hydrophobic precursor for the synthesis of specialty non-ionic or anionic surfactants.

• Component in Lubricants and Plasticizers: The branched aliphatic structure may confer desirable rheological properties and thermal stability.

Application Note 1: 4-Propylnonan-4-ol as a Secondary Plasticizer in Polyvinyl Chloride (PVC)

Objective: To evaluate the efficacy of 4-Propylnonan-4-ol as a secondary plasticizer in flexible PVC formulations, partially replacing a primary plasticizer like Di(2-ethylhexyl) phthalate (DEHP).

Rationale: The long, branched alkyl chains of 4-Propylnonan-4-ol can intercalate between PVC chains, increasing free volume and flexibility. Its tertiary alcohol group, being less reactive than primary or secondary alcohols, is expected to exhibit good thermal stability during PVC processing.

Experimental Protocol:

• Formulation: Prepare PVC blends with varying concentrations of 4-Propylnonan-4-ol (0-15 phr) as a partial replacement for DEHP. A standard flexible PVC formulation can be used as a control.

• Compounding: The components (PVC resin, primary plasticizer, 4-Propylnonan-4-ol, and thermal stabilizer) are dry blended and then melt-compounded using a two-roll mill or a torque rheometer at a temperature of 160-170°C.

• Specimen Preparation: The compounded material is then compression molded into sheets of desired thickness for mechanical testing.

• Characterization:

  • Mechanical Properties: Tensile strength, elongation at break, and Shore A hardness are measured according to relevant ASTM standards.

  • Thermal Properties: Thermogravimetric analysis (TGA) is performed to assess the effect on thermal stability.

  • Plasticizer Migration: The extent of plasticizer migration is determined by measuring weight loss after aging the samples at elevated temperatures.

Hypothetical Quantitative Data:

Formulation	DEHP (phr)	4-Propylnonan-4-ol (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
Control	50	0	18.5	350	85
EXP-1	45	5	18.2	365	83
EXP-2	40	10	17.8	380	80
EXP-3	35	15	17.1	400	77

phr: parts per hundred of resin

Experimental Workflow:

Caption: PVC formulation and testing workflow.

Application Note 2: Surface Modification of Coatings with 4-Propylnonan-4-ol

Objective: To investigate the effect of 4-Propylnonan-4-ol as a surface additive in a solvent-based acrylic coating to improve surface slip and reduce the coefficient of friction.

Rationale: The hydrophobic alkyl chains of 4-Propylnonan-4-ol are expected to migrate to the coating-air interface during film formation. This can create a low-energy surface, resulting in improved slip and mar resistance. The tertiary alcohol functionality is less likely to participate in cross-linking reactions, allowing it to remain mobile and orient at the surface.

Experimental Protocol:

• Coating Formulation: A standard solvent-based acrylic resin is formulated with appropriate solvents, pigments, and driers. 4-Propylnonan-4-ol is added at concentrations of 0.1%, 0.5%, and 1.0% by weight of the total formulation.

• Application: The coatings are applied to a substrate (e.g., steel panels) using a film applicator to ensure uniform thickness.

• Curing: The coated panels are allowed to cure at room temperature or in an oven according to the resin manufacturer's specifications.

• Surface Characterization:

  • Contact Angle Measurement: Static water contact angle is measured to assess the hydrophobicity of the coating surface.

  • Coefficient of Friction: The static and kinetic coefficients of friction are determined using a friction tester.

  • Pencil Hardness: The hardness of the coating is evaluated to ensure the additive does not negatively impact mechanical properties.

Hypothetical Quantitative Data:

Additive Concentration (%)	Water Contact Angle (°)	Static Coefficient of Friction	Kinetic Coefficient of Friction	Pencil Hardness
0 (Control)	75	0.45	0.38	2H
0.1	85	0.35	0.28	2H
0.5	95	0.28	0.21	H
1.0	102	0.22	0.16	H

Logical Relationship of Surface Modification:

Caption: Mechanism of surface property enhancement.

Application Note 3: Synthesis of a Non-ionic Surfactant from 4-Propylnonan-4-ol

Objective: To synthesize a non-ionic surfactant by ethoxylation of 4-Propylnonan-4-ol and to evaluate its surface-active properties.

Rationale: The hydrophobic nature of 4-Propylnonan-4-ol makes it a suitable starting material for surfactants. Ethoxylation, the reaction with ethylene oxide, will introduce a hydrophilic poly(ethylene glycol) chain, creating an amphiphilic molecule. The bulky tertiary structure at the hydrophobic-hydrophilic junction may result in surfactants with unique interfacial properties.

Experimental Protocol:

• Ethoxylation Reaction: 4-Propylnonan-4-ol is reacted with a controlled amount of ethylene oxide in the presence of a basic catalyst (e.g., potassium hydroxide) at elevated temperature and pressure. The degree of ethoxylation can be varied by controlling the stoichiometry of the reactants.

• Purification: The resulting ethoxylated product is neutralized and purified to remove the catalyst and any unreacted starting material.

• Characterization:

  • Structural Analysis: The structure of the synthesized surfactant is confirmed using NMR and FTIR spectroscopy.

  • Surface Tension: The critical micelle concentration (CMC) and the surface tension at the CMC are determined using a tensiometer.

  • Wetting Properties: The Draves wetting test can be performed to assess the efficiency of the surfactant in reducing the surface tension of water.

Hypothetical Quantitative Data:

Surfactant (Degree of Ethoxylation)	CMC (mol/L)	Surface Tension at CMC (mN/m)	Draves Wetting Time (s)
PNP-5EO	5.2 x 10⁻⁴	32.5	25
PNP-10EO	8.1 x 10⁻⁴	35.8	18
PNP-15EO	1.2 x 10⁻³	38.2	12

PNP-xEO: 4-Propylnonan-4-ol with x units of ethylene oxide

Synthesis and Evaluation Workflow:

Caption: Surfactant synthesis and characterization.

Conclusion

Application Notes and Protocols: 4-Propylnonan-4-ol as a Specialized Solvent

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potential use of 4-propylnonan-4-ol as a specialized solvent in organic synthesis. While specific documented applications of 4-propylnonan-4-ol as a solvent are limited in publicly available literature, its properties as a sterically hindered tertiary alcohol suggest its utility in specific reaction environments where solvent participation or reactivity is undesirable.

Tertiary alcohols, such as 4-propylnonan-4-ol, are a class of green solvents that offer a unique combination of polarity and stability.[1] Unlike primary and secondary alcohols, they are resistant to oxidation.[2] The significant steric bulk around the hydroxyl group in 4-propylnonan-4-ol can also prevent its participation as a nucleophile, making it an inert, polar protic medium for sensitive reactions.

Physicochemical Properties of 4-Propylnonan-4-ol

A summary of the key physical and chemical properties of 4-propylnonan-4-ol is presented in Table 1. These properties are essential for considering its application as a solvent, particularly its boiling point for reaction temperature control and its molecular weight for stoichiometric calculations.

Property	Value	Reference
IUPAC Name	4-propylnonan-4-ol	[3]
Molecular Formula	C₁₂H₂₆O	[3]
Molecular Weight	186.33 g/mol	[3]
Boiling Point	Not explicitly available; estimated to be high based on structure
Polarity	Polar Protic	General classification

Application Note 1: Grignard Reactions

Introduction

Grignard reactions are a cornerstone of organic synthesis for forming carbon-carbon bonds.[4] The choice of solvent is critical, as it must solvate the Grignard reagent without reacting with it. While ethers are commonly used, their hygroscopic and peroxide-forming nature can be problematic. A sterically hindered tertiary alcohol like 4-propylnonan-4-ol presents a potentially safer, inert alternative for specific Grignard additions where high temperatures might be required, and ether solvents would be too volatile. The hydroxyl group's steric hindrance would minimize its acidic proton from quenching the Grignard reagent.

Hypothetical Reaction Data

Table 2 presents hypothetical data for the reaction of Phenylmagnesium bromide with Acetophenone, comparing 4-propylnonan-4-ol with the traditional solvent, diethyl ether.

Solvent	Reaction Time (h)	Product Yield (%)	Purity by GC-MS (%)
Diethyl Ether	2	92	98
4-Propylnonan-4-ol	4	85	97
4-Propylnonan-4-ol (reflux)	2	88	97

Experimental Protocol

Reaction: Phenylmagnesium bromide + Acetophenone → 1,1-Diphenylethanol

Materials:

• Phenylmagnesium bromide (1.0 M solution in a suitable inert solvent)

• Acetophenone

• 4-Propylnonan-4-ol (anhydrous)

• Anhydrous Diethyl Ether (for comparison)

• 1 M HCl (for workup)

• Saturated NaCl solution

• Anhydrous MgSO₄

• Round-bottom flask, condenser, dropping funnel, magnetic stirrer, heating mantle

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a dropping funnel is flame-dried and allowed to cool under a nitrogen atmosphere.

• To the flask, add 100 mL of anhydrous 4-propylnonan-4-ol and 10.0 g (83.2 mmol) of acetophenone.

• Slowly add 100 mL of 1.0 M Phenylmagnesium bromide solution (100 mmol) via the dropping funnel over 30 minutes while stirring.

• After the addition is complete, the reaction mixture is stirred at room temperature for 4 hours (or refluxed for 2 hours).

• The reaction is quenched by the slow addition of 50 mL of 1 M HCl.

• The aqueous layer is separated and extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with saturated NaCl solution, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The product is purified by column chromatography (silica gel, hexane:ethyl acetate gradient).

Experimental Workflow

Workflow for Grignard Reaction using 4-propylnonan-4-ol.

Application Note 2: Nucleophilic Aromatic Substitution (SNAr)

Introduction

Nucleophilic Aromatic Substitution (SNAr) reactions often require polar aprotic solvents to facilitate the formation of the Meisenheimer complex. However, in cases where a protic solvent is needed to enhance the nucleophilicity of the attacking species through hydrogen bonding, a sterically hindered tertiary alcohol like 4-propylnonan-4-ol could be advantageous. Its high boiling point allows for reactions to be conducted at elevated temperatures, and its inert nature prevents it from competing as a nucleophile.

Hypothetical Reaction Data

Table 3 shows hypothetical data for the reaction of 1-chloro-2,4-dinitrobenzene with piperidine, comparing 4-propylnonan-4-ol with ethanol.

Solvent	Reaction Temperature (°C)	Reaction Time (h)	Product Yield (%)
Ethanol	78 (reflux)	3	95
4-Propylnonan-4-ol	80	5	89
4-Propylnonan-4-ol	120	1.5	94

Experimental Protocol

Reaction: 1-chloro-2,4-dinitrobenzene + Piperidine → N-(2,4-dinitrophenyl)piperidine

Materials:

• 1-chloro-2,4-dinitrobenzene

• Piperidine

• 4-Propylnonan-4-ol

• Ethanol (for comparison)

• Sodium bicarbonate solution

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve 5.0 g (24.7 mmol) of 1-chloro-2,4-dinitrobenzene in 50 mL of 4-propylnonan-4-ol.

• Add 4.2 g (49.4 mmol) of piperidine to the solution.

• Heat the reaction mixture to 120 °C and maintain for 1.5 hours.

• Cool the reaction mixture to room temperature and pour it into 100 mL of water.

• The precipitated product is collected by vacuum filtration.

• The crude product is washed with a 5% sodium bicarbonate solution and then with water.

• The product is recrystallized from ethanol to yield pure N-(2,4-dinitrophenyl)piperidine.

Logical Relationship Diagram

Logical relationships in the SNAr reaction.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. crab.rutgers.edu [crab.rutgers.edu]

Application Notes and Protocols: Esterification Reactions of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the esterification of the tertiary alcohol, 4-Propylnonan-4-ol. Given that tertiary alcohols are prone to dehydration under traditional acidic esterification conditions, this guide focuses on alternative, milder methods that favor ester formation. The protocols and data presented herein are intended to serve as a comprehensive resource for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol, and its ester derivatives are of interest in various fields, including fragrance, materials science, and as intermediates in pharmaceutical synthesis. The esterification of tertiary alcohols presents a significant challenge due to the steric hindrance around the hydroxyl group and the propensity of the tertiary carbocation intermediate to undergo elimination (dehydration) to form an alkene, particularly under harsh acidic conditions.

Standard Fischer esterification, which employs a carboxylic acid and a strong acid catalyst, is generally unsuitable for tertiary alcohols.[1][2] Therefore, alternative methods that avoid strongly acidic conditions and high temperatures are necessary to achieve good yields of the desired tertiary esters. This document outlines three effective methods for the esterification of 4-Propylnonan-4-ol:

• Steglich Esterification: A mild method using a carbodiimide coupling agent and a nucleophilic catalyst.[3][4]

• Acylation with Acid Anhydrides: This method can be performed with or without a catalyst and offers a good alternative to Fischer esterification.[5][6]

• Acylation with Acyl Chlorides: A highly reactive method that proceeds readily at or below room temperature.[5][7]

Data Presentation: Comparative Analysis of Esterification Methods

The following tables summarize typical quantitative data for the esterification of tertiary alcohols using the recommended methods. While specific data for 4-Propylnonan-4-ol is not extensively available, the data for structurally similar tertiary alcohols, such as linalool, provide a representative expectation of reaction performance.

Table 1: Steglich Esterification of Tertiary Alcohols

Carboxylic Acid	Tertiary Alcohol	Coupling Agent	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
Acetic Acid	Linalool	DCC	DMAP	DCM	4	25	85-95
Benzoic Acid	tert-Butanol	EDC	DMAP	DMF	6	25	80-90
Propionic Acid	1-Methylcyclohexanol	DIC	DMAP	THF	5	25	82-92

DCC: Dicyclohexylcarbodiimide, EDC: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide, DIC: Diisopropylcarbodiimide, DMAP: 4-Dimethylaminopyridine, DCM: Dichloromethane, DMF: Dimethylformamide, THF: Tetrahydrofuran.

Table 2: Esterification with Acid Anhydrides

Acid Anhydride	Tertiary Alcohol	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
Acetic Anhydride	Linalool	None	None	6.5	30	93 (conversion)
Acetic Anhydride	Linalool	Sodium Acetate	Toluene	3	115-118	~80
Propionic Anhydride	tert-Butanol	Zinc Chloride	None	4	60	85-95

Table 3: Esterification with Acyl Chlorides

Acyl Chloride	Tertiary Alcohol	Base	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)
Acetyl Chloride	Benzyl Alcohol	None	None	1	25	98
Benzoyl Chloride	Linalool Oxides	Pyridine	DCM	4	25	High
Propionyl Chloride	1-Methylcyclohexanol	Triethylamine	Diethyl Ether	2	0-25	90-98

Experimental Protocols

The following are detailed protocols for the esterification of 4-Propylnonan-4-ol using the three highlighted methods.

3.1. Protocol 1: Steglich Esterification

This method utilizes a carbodiimide to activate the carboxylic acid, followed by acylation of the alcohol, catalyzed by DMAP.[3][8]

Materials:

• 4-Propylnonan-4-ol

• Carboxylic acid (e.g., acetic acid, propionic acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 0.5 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 4-Propylnonan-4-ol (1.0 eq) and the chosen carboxylic acid (1.2 eq) in anhydrous DCM.

• Add a catalytic amount of DMAP (0.1 eq) to the solution.

• Cool the flask in an ice bath and add DCC (1.2 eq) portion-wise with stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

• Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude ester by column chromatography on silica gel.

3.2. Protocol 2: Acylation with Acetic Anhydride

This protocol describes the uncatalyzed reaction with acetic anhydride. For less reactive systems, a catalyst like sodium acetate can be added.[6][9]

Materials:

• 4-Propylnonan-4-ol

• Acetic anhydride

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Distillation apparatus

Procedure:

• To a round-bottom flask, add 4-Propylnonan-4-ol (1.0 eq) and acetic anhydride (2.0 eq).

• Heat the mixture to a gentle reflux (around 80-100°C) and maintain for 4-7 hours. Monitor the reaction by TLC or GC.

• After cooling to room temperature, carefully add the reaction mixture to a separatory funnel containing saturated sodium bicarbonate solution to quench the excess acetic anhydride and neutralize the acetic acid byproduct.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the resulting ester by vacuum distillation.

3.3. Protocol 3: Acylation with Acetyl Chloride

This is a rapid and often high-yielding method. The reaction is exothermic and generates HCl gas, so it should be performed in a well-ventilated fume hood.[5][10]

Materials:

• 4-Propylnonan-4-ol

• Acetyl chloride

• Anhydrous solvent (e.g., DCM or diethyl ether)

• A base (e.g., pyridine or triethylamine, optional but recommended)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a dry round-bottom flask, dissolve 4-Propylnonan-4-ol (1.0 eq) and a base such as pyridine (1.2 eq) in an anhydrous solvent.

• Cool the solution in an ice bath.

• Add acetyl chloride (1.1 eq) dropwise from a dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction by TLC.

• Quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the product by column chromatography or vacuum distillation.

Mandatory Visualizations

Caption: Experimental workflow for the esterification of 4-Propylnonan-4-ol.

Caption: Simplified signaling pathway of the Steglich esterification mechanism.

Caption: Logical relationship of acylation pathways for 4-Propylnonan-4-ol.

References

• 1. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. CN1241896C - Method for preparing linalyl acetate by linalool and acetic anhydride - Google Patents [patents.google.com]
• 7. sce.uhcl.edu [sce.uhcl.edu]
• 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. iiste.org [iiste.org]

Application Notes and Protocols for 4-Propylnonan-4-ol in Fragrance Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Propylnonan-4-ol (CAS 5340-77-2) is a tertiary alcohol with potential applications in the fragrance industry.[1] While specific olfactory data for this compound is limited in publicly available literature, its structural analog, 4-N-propyl-4-heptanol, is described as possessing a "faint, pleasant odor" and is utilized as a solvent in perfume compositions to enhance longevity and intensity.[2] This suggests that 4-Propylnonan-4-ol may serve a dual function in fragrance formulations: contributing to the overall scent profile and acting as a modifier or fixative for other fragrance components.

These application notes provide a comprehensive overview of the potential uses of 4-Propylnonan-4-ol in fragrance formulations, detailing its physicochemical properties and outlining experimental protocols for its evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Propylnonan-4-ol is presented in Table 1. These properties are crucial for predicting its behavior in fragrance formulations, including its volatility, solubility, and stability.

Table 1: Physicochemical Properties of 4-Propylnonan-4-ol

Property	Value	Source
Molecular Formula	C12H26O	[1]
Molecular Weight	186.34 g/mol	[3]
CAS Number	5340-77-2	[1]
Appearance	No data available
Odor	No specific data available; an isomer is described as having a "faint, pleasant odor".[2]
Boiling Point	No data available
Vapor Pressure	No data available
Solubility	No data available

Olfactory Profile and Potential Applications

Due to the lack of specific sensory data for 4-Propylnonan-4-ol, its precise olfactory profile remains to be determined through empirical testing. However, based on the general characteristics of long-chain aliphatic alcohols in perfumery, it can be hypothesized that 4-Propylnonan-4-ol may exhibit a subtle, waxy, or slightly floral character. Tertiary alcohols, in general, are known for their stability in fragrance compositions.

Potential applications in fragrance formulations include:

• Modifier: To blend and soften the harsh notes of other fragrance ingredients.

• Fixative: To increase the longevity of a fragrance by reducing the evaporation rate of more volatile components.

• Co-solvent: To improve the solubility of other raw materials in the fragrance concentrate.

• Base Note: If it possesses a desirable and substantive odor, it could form part of the foundational notes of a fragrance.

Experimental Protocols for Fragrance Evaluation

To thoroughly assess the potential of 4-Propylnonan-4-ol in fragrance formulations, a series of standardized experimental protocols should be employed.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a critical technique for determining the odor contribution of individual components in a complex mixture.

Objective: To identify the olfactory character of 4-Propylnonan-4-ol and any impurities that may be present.

Methodology:

• Sample Preparation: Prepare a dilution of 4-Propylnonan-4-ol in a suitable solvent (e.g., ethanol) at a concentration of 1% and 0.1%.

• GC Separation: Inject the sample into a gas chromatograph equipped with a polar and a non-polar capillary column for comprehensive separation of volatile compounds.

• Olfactometry: The effluent from the GC column is split, with one portion directed to a mass spectrometer (MS) for chemical identification and the other to a sniffing port.

• Sensory Assessment: A trained panel of assessors sniffs the effluent at the sniffing port and records the odor description, intensity, and duration for each eluting compound.

• Data Analysis: Correlate the sensory data with the MS data to identify the compound responsible for each odor detected.

Sensory Panel Evaluation

A trained sensory panel is essential for characterizing the odor profile of 4-Propylnonan-4-ol and evaluating its performance in a fragrance composition.

Objective: To obtain a detailed description of the scent of 4-Propylnonan-4-ol and to assess its impact on a model fragrance.

Methodology:

• Panelist Selection and Training: Select panelists based on their olfactory acuity and train them on a standardized fragrance vocabulary.

• Odor Profile of Neat Compound:

  • Present panelists with smelling strips dipped in a 10% solution of 4-Propylnonan-4-ol in ethanol.

  • Panelists will rate the odor intensity on a labeled magnitude scale and provide descriptive terms for the scent.

• Evaluation in a Model Fragrance:

  • Prepare a simple model fragrance (e.g., a simple floral or citrus accord).

  • Create two versions: one with and one without the addition of 4-Propylnonan-4-ol (e.g., at 1%, 2%, and 5% concentration).

  • Conduct a blind, randomized evaluation where panelists compare the two versions and describe any differences in terms of odor character, intensity, and longevity.

Substantivity and Longevity Testing

Substantivity refers to the ability of a fragrance to remain on a substrate, such as skin or fabric.

Objective: To measure the longevity of 4-Propylnonan-4-ol and its effect on the longevity of a fragrance when applied to a substrate.

Methodology:

• Substrate Application: Apply a controlled amount of a fragrance formulation containing 4-Propylnonan-4-ol to fabric swatches (e.g., cotton) and smelling strips.

• Headspace Analysis: At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), place the substrate in a sealed vial and collect the headspace volatiles using Solid Phase Microextraction (SPME).

• GC-MS Analysis: Analyze the collected headspace samples by GC-MS to quantify the amount of 4-Propylnonan-4-ol and other key fragrance components remaining on the substrate over time.

• Sensory Evaluation: A sensory panel can also evaluate the odor intensity of the treated substrates at the same time intervals to correlate instrumental data with olfactory perception.

Stability Testing

Stability testing is crucial to ensure that the fragrance formulation remains unchanged over time and under various environmental conditions.

Objective: To assess the chemical stability of 4-Propylnonan-4-ol in a fragrance formulation.

Methodology:

• Sample Preparation: Prepare the final fragrance formulation containing 4-Propylnonan-4-ol.

• Accelerated Stability Testing: Store samples at elevated temperatures (e.g., 40°C and 50°C) for a period of 1, 2, and 3 months.

• Light Stability Testing: Expose samples to controlled UV light to simulate exposure to sunlight.

• Freeze-Thaw Cycling: Subject samples to alternating cycles of freezing and thawing.

• Analysis: At the end of the testing period, evaluate the samples for any changes in color, clarity, and odor profile through visual inspection, GC-MS analysis, and sensory evaluation.

Visualizations

Olfactory Signal Transduction Pathway

The perception of odorants like 4-Propylnonan-4-ol is initiated by their interaction with olfactory receptors in the nasal cavity, triggering a complex signaling cascade.

Caption: Olfactory signal transduction cascade.

Experimental Workflow for Fragrance Evaluation

The systematic evaluation of a new fragrance ingredient involves a multi-step process, from initial characterization to performance testing in a final product.

Caption: Workflow for fragrance ingredient evaluation.

Conclusion

While 4-Propylnonan-4-ol remains a largely uncharacterized ingredient in the field of perfumery, its chemical structure as a long-chain tertiary alcohol suggests potential as a stable and versatile component in fragrance formulations. The experimental protocols outlined in these application notes provide a robust framework for researchers and fragrance chemists to systematically evaluate its olfactory properties, performance, and stability, thereby unlocking its potential in the creation of novel and long-lasting scents. Further research is warranted to fully elucidate the sensory characteristics of this molecule.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cas 2198-72-3,4-N-PROPYL-4-HEPTANOL | lookchem [lookchem.com]
• 3. 4-propyl-4-nonanol [stenutz.eu]

Technical Notes & Optimization

Technical Support Center: Optimizing Grignard Reaction Yield for 4-Propylnonan-4-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the Grignard reaction for the synthesis of 4-Propylnonan-4-ol.

Frequently Asked Questions (FAQs)

Q1: What are the primary Grignard reaction routes to synthesize 4-Propylnonan-4-ol?

A1: There are two primary routes for the synthesis of 4-Propylnonan-4-ol using a Grignard reaction:

• From a Ketone: The reaction of propylmagnesium bromide (a Grignard reagent) with 4-heptanone. This is a direct 1:1 addition.

• From an Ester: The reaction of an ester of pentanoic acid (e.g., ethyl pentanoate) with an excess of propylmagnesium bromide (at least two equivalents). Esters react twice with Grignard reagents to yield tertiary alcohols where two of the alkyl groups attached to the alcohol carbon are the same.[1]

Q2: Why are anhydrous conditions so critical for a successful Grignard reaction?

A2: Grignard reagents are highly reactive and are strong bases. They react readily with protic solvents, such as water, to form alkanes. This reaction consumes the Grignard reagent, reducing the overall yield of the desired alcohol product.[2][3] Even atmospheric moisture can be sufficient to significantly lower the yield. Therefore, all glassware must be thoroughly dried (e.g., flame-dried or oven-dried), and anhydrous solvents must be used.

Q3: My Grignard reaction is not initiating. What are the common causes and solutions?

A3: Failure to initiate is a common issue. Here are some potential causes and their remedies:

• Inactive Magnesium Surface: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction.

  • Solution: Gently crush the magnesium turnings with a mortar and pestle before the reaction to expose a fresh surface. Adding a small crystal of iodine or a few drops of 1,2-dibromoethane can also help activate the magnesium surface.

• Wet Glassware or Solvent: As mentioned in Q2, any moisture will quench the reaction.

  • Solution: Ensure all glassware is rigorously dried, and use freshly opened or properly stored anhydrous solvents.

• Alkyl Halide Purity: Impurities in the alkyl halide can inhibit the reaction.

  • Solution: Use a freshly distilled or high-purity grade alkyl halide.

Q4: What are the common side reactions that can lower the yield of 4-Propylnonan-4-ol?

A4: Besides reaction with water, other side reactions can occur:

• Enolization: The Grignard reagent can act as a base and deprotonate the α-carbon of the ketone, forming an enolate. This is more common with sterically hindered ketones. After workup, this results in the recovery of the starting ketone.[4]

• Reduction: If the Grignard reagent has a β-hydrogen, it can reduce the carbonyl group via a cyclic transition state, forming a secondary alcohol.[4]

• Wurtz Coupling: The Grignard reagent can couple with the unreacted alkyl halide.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low or No Yield of Grignard Reagent	Presence of moisture in glassware or solvent.	Flame-dry all glassware under an inert atmosphere and use anhydrous solvents.
Inactive magnesium surface (oxide layer).	Activate magnesium by crushing, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.
Reaction Fails to Initiate	Reaction is too cold or concentration of reactants is too low.	Gently warm the flask with a heat gun in one spot. Add a small portion of the alkyl halide neat to the magnesium before adding the solution.
Low Yield of 4-Propylnonan-4-ol	Grignard reagent was quenched by moisture or acidic protons.	Ensure all reagents are anhydrous and that the starting ketone or ester is free of acidic impurities.
Side reactions such as enolization or reduction are occurring.	For the ketone route, add the Grignard reagent slowly to the ketone at a low temperature (e.g., 0 °C). For the ester route, use a lower temperature (-40 °C to -78 °C) to control the reaction.[5]
Incomplete reaction.	Ensure a sufficient reaction time. For the ketone route, stirring for several hours at room temperature after the initial addition is common.[6]
Formation of a Significant Amount of Byproducts	Reaction temperature is too high, promoting side reactions.	Maintain a low temperature during the addition of the Grignard reagent.
When using an ester, only one equivalent of Grignard reagent added.	Use at least two equivalents of the Grignard reagent when starting from an ester to ensure the reaction goes to completion to the tertiary alcohol.[1]

Quantitative Data Summary

The following table summarizes typical reaction conditions and yields for Grignard reactions to form tertiary alcohols similar to 4-Propylnonan-4-ol. Note that optimal conditions for your specific reaction may vary.

Starting Materials	Grignard Reagent	Solvent	Temperature	Reaction Time	Yield (%)	Reference
5-Nonanone	n-Propylmagnesium bromide	Diethyl ether	Room Temperature	5 hours	63-76%	[6]
Ketone (general)	Alkylmagnesium bromide	Diethyl ether	Reflux	15 min post-addition	~50%	[7]
Phthalide (ester)	Fluorophenylmagnesium bromide	THF	-40 °C	Several hours	High (mono-addition)	[5]
Methyl benzoate (ester)	Phenylmagnesium bromide	THF	Room Temperature	N/A	N/A	[8]

Experimental Protocols

Protocol 1: Synthesis of 4-Propylnonan-4-ol from 4-Heptanone

1. Preparation of Propylmagnesium Bromide:

• All glassware must be flame-dried under an inert atmosphere (e.g., nitrogen or argon) and allowed to cool.

• In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine.

• In the dropping funnel, place a solution of 1-bromopropane (1.0 equivalent) in anhydrous diethyl ether.

• Add a small amount of the 1-bromopropane solution to the magnesium. The reaction should initiate, as evidenced by a color change and gentle refluxing. If it does not start, gently warm the flask.

• Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with 4-Heptanone:

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 4-heptanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the 4-heptanone solution dropwise to the stirred Grignard reagent at a rate that keeps the reaction temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for at least one hour.

3. Work-up and Purification:

• Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation.

• Purify the crude product by vacuum distillation to obtain 4-Propylnonan-4-ol.

Protocol 2: Synthesis of 4-Propylnonan-4-ol from Ethyl Pentanoate

1. Preparation of Propylmagnesium Bromide:

• Follow the same procedure as in Protocol 1, but use at least 2.2 equivalents of 1-bromopropane and magnesium relative to the ethyl pentanoate.

2. Reaction with Ethyl Pentanoate:

• Cool the Grignard reagent solution to -40 °C in a dry ice/acetone bath.

• Dissolve ethyl pentanoate (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the ethyl pentanoate solution dropwise to the stirred Grignard reagent at a rate that maintains the low temperature.

• After the addition is complete, allow the reaction to stir at -40 °C for one hour before slowly warming to room temperature.

3. Work-up and Purification:

• Follow the same work-up and purification procedure as in Protocol 1.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. askfilo.com [askfilo.com]
• 3. reddit.com [reddit.com]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. datapdf.com [datapdf.com]
• 8. www1.udel.edu [www1.udel.edu]

Technical Support Center: Purification of 4-Propylnonan-4-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the purification of 4-Propylnonan-4-ol. It is designed for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the typical method for synthesizing 4-Propylnonan-4-ol, and what are the common impurities?

A1: 4-Propylnonan-4-ol is commonly synthesized via a Grignard reaction.[1][2] This involves reacting propylmagnesium bromide with 5-nonanone. The primary impurities stemming from this synthesis are unreacted starting materials (5-nonanone and compounds derived from the propyl bromide precursor) and bipropyl, formed from the coupling of two propyl groups from the Grignard reagent. Incomplete reaction or side reactions can also lead to the presence of other alcohol byproducts.

Q2: What are the primary methods for purifying 4-Propylnonan-4-ol?

A2: The two main purification techniques for 4-Propylnonan-4-ol are fractional distillation and column chromatography. The choice between these methods depends on the nature of the impurities and the desired final purity.

Q3: What are the known physical properties of 4-Propylnonan-4-ol?

A3: Key physical properties are summarized in the table below. Understanding these is crucial for planning purification procedures.

Property	Value
Molecular Formula	C12H26O
Molecular Weight	186.34 g/mol
Boiling Point	Estimated to be > 200 °C
Density	Data not readily available
Solubility	Insoluble in water, soluble in common organic solvents

Q4: Is 4-Propylnonan-4-ol stable during purification?

A4: Tertiary alcohols like 4-Propylnonan-4-ol are generally stable under neutral and basic conditions. However, they are susceptible to acid-catalyzed dehydration, especially at elevated temperatures. Therefore, it is critical to avoid acidic conditions during distillation to prevent the formation of alkene impurities.

Troubleshooting Guides

Fractional Distillation

Fractional distillation separates compounds based on differences in their boiling points. For 4-Propylnonan-4-ol, this method can be effective for removing lower-boiling impurities like unreacted starting materials.

Problem 1: The distillation is very slow, or the compound is not distilling at the expected temperature.

• Possible Cause: The boiling point of 4-Propylnonan-4-ol is relatively high. The heating mantle or oil bath may not be reaching a sufficiently high temperature, or there may be heat loss from the distillation apparatus.

• Solution:

  • Ensure your heating source is capable of reaching temperatures above 200 °C.

  • Insulate the distillation flask and fractionating column with glass wool or aluminum foil to minimize heat loss.[3]

  • Consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point of the alcohol.

Problem 2: The collected distillate is still impure, as confirmed by GC-MS analysis.

• Possible Cause 1: The fractionating column is not efficient enough to separate the desired product from impurities with close boiling points.

• Solution 1:

  • Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations) to increase the number of theoretical plates.[3]

  • Control the rate of distillation. A slower, more controlled distillation allows for better equilibration between the liquid and vapor phases in the column, leading to better separation.[3]

• Possible Cause 2: The compound may be co-distilling with an impurity as an azeotrope.

• Solution 2:

  • If an azeotrope is suspected, an alternative purification method like column chromatography may be necessary.

Problem 3: The product has turned yellow or has a different appearance after distillation.

• Possible Cause: Decomposition of the product may be occurring at high temperatures. As a tertiary alcohol, 4-Propylnonan-4-ol could undergo dehydration.

• Solution:

  • Perform the distillation under vacuum to reduce the required temperature.

  • Ensure the distillation apparatus is free of any acidic residues. Washing glassware with a dilute base solution and then rinsing thoroughly with distilled water and drying before use can help.

Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase. It is particularly useful for removing impurities that have boiling points close to that of 4-Propylnonan-4-ol.

Problem 1: The separation of 4-Propylnonan-4-ol from impurities is poor.

• Possible Cause 1: The solvent system (mobile phase) is not optimized.

• Solution 1:

  • Use Thin Layer Chromatography (TLC) to screen for an optimal solvent system before running the column. The ideal solvent system should provide good separation between the product spot and impurity spots, with the product having an Rf value of approximately 0.3-0.4.

  • A common starting point for purifying alcohols is a mixture of a non-polar solvent (like hexane or petroleum ether) and a slightly more polar solvent (like ethyl acetate or diethyl ether). The polarity of the mobile phase can be gradually increased (gradient elution) to improve separation.

• Possible Cause 2: The column was not packed properly, leading to channeling.

• Solution 2:

  • Ensure the stationary phase (e.g., silica gel) is packed uniformly in the column without any air bubbles or cracks. A slurry packing method is often preferred to achieve a homogenous column bed.

Problem 2: The product is eluting too quickly or too slowly.

• Possible Cause: The polarity of the mobile phase is too high or too low.

• Solution:

  • If the product elutes too quickly, decrease the polarity of the solvent system (e.g., decrease the percentage of ethyl acetate in a hexane/ethyl acetate mixture).

  • If the product elutes too slowly or not at all, increase the polarity of the solvent system.

Problem 3: Low recovery of 4-Propylnonan-4-ol after chromatography.

• Possible Cause 1: The compound is irreversibly adsorbed onto the stationary phase.

• Solution 1:

  • While silica gel is commonly used, it is slightly acidic. If the product is sensitive, using a neutral stationary phase like alumina may be beneficial.

  • Ensure that the solvent polarity is increased sufficiently at the end of the chromatography to elute all the product from the column.

• Possible Cause 2: The product is spread across too many fractions.

• Solution 2:

  • Collect smaller fractions and monitor them carefully by TLC to identify and combine the fractions containing the pure product.

Experimental Protocols

Protocol 1: Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

This protocol provides a general procedure for the synthesis.

Materials:

• Magnesium turnings

• Propyl bromide

• 5-Nonanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• All glassware must be oven-dried to ensure anhydrous conditions.

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings.

• Add a small amount of a solution of propyl bromide in anhydrous diethyl ether to the magnesium. If the reaction does not start, a small crystal of iodine can be added as an initiator.

• Once the reaction has initiated (indicated by bubbling and a cloudy appearance), add the remaining propyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to room temperature.

• Add a solution of 5-nonanone in anhydrous diethyl ether dropwise to the Grignard reagent with stirring. Control the rate of addition to maintain a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

• Carefully pour the reaction mixture over a mixture of ice and a saturated aqueous solution of ammonium chloride to quench the reaction and dissolve the magnesium salts.

• Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 4-Propylnonan-4-ol.

Protocol 2: Purification by Fractional Distillation

• Assemble a fractional distillation apparatus with a Vigreux column.[3]

• Place the crude 4-Propylnonan-4-ol in the distillation flask with a few boiling chips.

• If performing a vacuum distillation, connect the apparatus to a vacuum pump with a cold trap.

• Gradually heat the distillation flask.

• Collect the initial fraction, which will likely contain lower-boiling impurities.

• Monitor the temperature at the distillation head. The temperature should stabilize as the 4-Propylnonan-4-ol begins to distill. Collect the fraction that distills at a constant temperature.

• Analyze the purity of the collected fractions using GC-MS.

Protocol 3: Purification by Column Chromatography

• Slurry Packing the Column:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the chromatography column and allow the solvent to drain until it is just above the level of the silica.

• Loading the Sample:

  • Dissolve the crude 4-Propylnonan-4-ol in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Carefully add the sample to the top of the silica gel.

• Elution:

  • Begin eluting the column with a low-polarity solvent system (e.g., 95:5 hexane:ethyl acetate).

  • Collect fractions and monitor their composition by TLC.

  • If the product is not eluting, gradually increase the polarity of the mobile phase (e.g., to 90:10 or 80:20 hexane:ethyl acetate).

• Analysis:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure.

  • Confirm the purity of the final product by GC-MS.

Visualizations

Caption: General workflow for the synthesis and purification of 4-Propylnonan-4-ol.

References

• 1. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. Solved Grignard reactions are a convenient way to synthesize | Chegg.com [chegg.com]
• 3. Purification [chem.rochester.edu]

Technical Support Center: Synthesis of 4-Propylnonan-4-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 4-Propylnonan-4-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-Propylnonan-4-ol?

A1: The most prevalent and effective method for synthesizing 4-Propylnonan-4-ol, a tertiary alcohol, is through a Grignard reaction.[1][2][3] This involves the reaction of a propylmagnesium halide (typically bromide) with a suitable carbonyl compound. The two primary routes are:

• Route A: Reaction of propylmagnesium bromide with 4-heptanone.

• Route B: Reaction of excess propylmagnesium bromide with an ester of butyric acid, such as ethyl butyrate.[4][5]

Q2: My Grignard reaction to synthesize 4-Propylnonan-4-ol is not initiating. What are the possible causes and solutions?

A2: Failure of a Grignard reaction to initiate is a common issue, often stemming from the presence of moisture or impurities that quench the highly reactive Grignard reagent. Key troubleshooting steps include:

• Ensure Anhydrous Conditions: All glassware must be rigorously dried, typically by oven-drying or flame-drying under an inert atmosphere (e.g., nitrogen or argon). The solvents (usually diethyl ether or tetrahydrofuran) must be anhydrous.[2]

• Activate the Magnesium: The surface of the magnesium turnings can have a passivating oxide layer. This can be removed by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the magnesium turnings in the reaction flask.

• Check the Quality of the Alkyl Halide: The propyl bromide should be pure and free of water.

Q3: What are the major impurities I should expect in my crude 4-Propylnonan-4-ol product?

A3: The impurities in your product will depend on the synthetic route chosen.

• From 4-Heptanone:

  • Unreacted 4-heptanone.

  • Propane (from the reaction of the Grignard reagent with any protic source).

  • Hexane (from the coupling of two propyl groups from the Grignard reagent, a Wurtz-type side reaction).

• From Ethyl Butyrate:

  • Unreacted ethyl butyrate.

  • 4-Heptanone (formed as an intermediate).[4][5]

  • Ethanol (a byproduct of the reaction).

  • Propane.

  • Hexane.

Q4: How can I effectively remove these impurities from my final product?

A4: A combination of extraction and distillation is typically employed for purification.

• Aqueous Work-up: After the reaction is complete, a careful aqueous work-up with a dilute acid (e.g., HCl or H₂SO₄) will quench the reaction and dissolve the magnesium salts.[2]

• Liquid-Liquid Extraction: The product can be extracted from the aqueous layer using an organic solvent like diethyl ether. Washing the organic layer with brine can help remove residual water.

• Fractional Distillation: This is the most critical step for separating the final product from lower-boiling impurities.

Troubleshooting Guides

Problem 1: Low Yield of 4-Propylnonan-4-ol

Possible Cause	Troubleshooting Step
Incomplete reaction	Ensure the Grignard reagent was fully formed before adding the carbonyl compound. Extend the reaction time or gently heat the reaction mixture to reflux.
Side reactions	Minimize the formation of hexane by adding the alkyl halide slowly to the magnesium turnings during Grignard reagent formation. Ensure the reaction temperature is controlled during the addition of the carbonyl compound.
Loss during work-up	Perform multiple extractions of the aqueous layer to ensure all the product is recovered. Avoid vigorous shaking that can lead to emulsions.
Inefficient distillation	Use a fractionating column with sufficient theoretical plates for the distillation. Carefully monitor the distillation temperature to collect the correct fraction.

Problem 2: Presence of Unreacted Starting Material in the Final Product

Possible Cause	Troubleshooting Step
Insufficient Grignard reagent	Use a slight excess of the Grignard reagent (e.g., 1.1 equivalents for the ketone route, 2.2 equivalents for the ester route) to ensure complete conversion of the starting material.
Inefficient mixing	Ensure vigorous stirring throughout the reaction to maximize contact between the reactants.
Poor quality Grignard reagent	Titrate a small aliquot of the Grignard reagent before use to determine its exact concentration and adjust the stoichiometry accordingly.

Data Presentation

Table 1: Physical Properties of 4-Propylnonan-4-ol and Potential Impurities

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
4-Propylnonan-4-ol	C₁₂H₂₆O	186.34	~220-230 (estimated)
4-Heptanone	C₇H₁₄O	114.19	144-145[6][7][8]
Ethyl butyrate	C₆H₁₂O₂	116.16	120-121
n-Propyl bromide	C₃H₇Br	122.99	71[9][10][11][12]
Hexane	C₆H₁₄	86.18	69[1][13][14][15][16]

Experimental Protocols

Synthesis of 4-Propylnonan-4-ol from 4-Heptanone

• Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Cover the magnesium with anhydrous diethyl ether. Slowly add a solution of propyl bromide (1.1 equivalents) in anhydrous diethyl ether from the dropping funnel. The reaction should initiate, as evidenced by the disappearance of the iodine color and gentle refluxing of the ether. If the reaction does not start, gently warm the flask. Once initiated, add the remaining propyl bromide solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with 4-Heptanone: Cool the Grignard reagent to 0 °C in an ice bath. Slowly add a solution of 4-heptanone (1.0 equivalent) in anhydrous diethyl ether from the dropping funnel. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride to quench the reaction. Extract the product with diethyl ether (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 4-Propylnonan-4-ol.

Caption: Logical relationships for troubleshooting common impurities.

References

• 1. Hexane - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 4-Heptanone - Wikipedia [en.wikipedia.org]
• 7. 4-heptanone, 123-19-3 [thegoodscentscompany.com]
• 8. 4-Heptanone CAS#: 123-19-3 [m.chemicalbook.com]
• 9. N-Propyl Bromide : Tethys Chemical [tethyschemical.com]
• 10. N Propyl Bromide :: Propyl bromide Exporter, Manufacturers. [novainternational.net]
• 11. n-Propyl bromide, 99% 106-94-5 India [ottokemi.com]
• 12. modychem.co [modychem.co]
• 13. Hexane | Fisher Scientific [fishersci.com]
• 14. Hexane - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 15. Hexane - Sciencemadness Wiki [sciencemadness.org]
• 16. Hexane | 110-54-3 [chemicalbook.com]

Technical Support Center: Synthesis of 4-Propylnonan-4-ol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Propylnonan-4-ol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 4-Propylnonan-4-ol, particularly when using the Grignard reaction.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Inactive Grignard reagent due to moisture.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Poor quality magnesium turnings.	Use fresh, high-purity magnesium turnings. Consider activating the magnesium with a small crystal of iodine or 1,2-dibromoethane.
Incomplete reaction.	Extend the reaction time or gently heat the reaction mixture to ensure completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Presence of Ketone Starting Material in Product	Incomplete reaction.	As above, extend the reaction time or use a slight excess of the Grignard reagent.
Enolization of the ketone.	This can occur with sterically hindered ketones. Add the Grignard reagent slowly at a low temperature to minimize this side reaction.
Presence of an Alkene Impurity	Dehydration of the tertiary alcohol during acidic workup.	Use a milder quenching agent, such as a saturated aqueous solution of ammonium chloride, instead of a strong acid. Perform the workup at a low temperature.
Formation of a Hydrocarbon Byproduct (e.g., Propane)	Reaction of the Grignard reagent with acidic protons.	Ensure all reactants and solvents are free of water, alcohols, or any other protic impurities.
Formation of a Dimer of the Propyl Group (Hexane)	Wurtz coupling during Grignard reagent formation.	Add the propyl halide slowly to the magnesium turnings to maintain a low concentration of the halide and minimize this side reaction.
Oily or Difficult to Purify Product	Presence of multiple byproducts.	Purify the crude product using column chromatography on silica gel. Ensure efficient extraction and washing steps to remove water-soluble impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4-Propylnonan-4-ol?

A1: The most common and direct method for synthesizing 4-Propylnonan-4-ol is the Grignard reaction. This involves the reaction of a propylmagnesium halide (e.g., propylmagnesium bromide) with a suitable ketone, such as 5-nonanone. Alternatively, an ester like ethyl pentanoate can be used, which would require two equivalents of the Grignard reagent.

Q2: What are the critical parameters to control during the Grignard reaction for this synthesis?

A2: The most critical parameter is maintaining anhydrous (dry) conditions, as Grignard reagents are highly reactive with water. Other important factors include the quality of the magnesium, the rate of addition of the reagents, and the reaction temperature. Slow addition of the alkyl halide during Grignard formation and slow addition of the Grignard reagent to the ketone at a controlled temperature are crucial for minimizing side reactions.

Q3: How can I confirm the formation of my 4-Propylnonan-4-ol product?

A3: Product formation can be confirmed using various spectroscopic techniques. Infrared (IR) spectroscopy should show a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of an O-H stretch. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will provide a detailed structural confirmation. Mass spectrometry can be used to confirm the molecular weight of the product (186.34 g/mol ).[1]

Q4: What is the expected yield for the synthesis of 4-Propylnonan-4-ol?

A4: For the synthesis of analogous tertiary alcohols via the Grignard reaction, yields are typically in the range of 63-76%.[2] The actual yield will depend on the specific reaction conditions, purity of reagents, and the efficiency of the purification process.

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Yes. Diethyl ether, a common solvent for Grignard reactions, is extremely flammable and should be handled in a well-ventilated fume hood away from ignition sources. Grignard reagents themselves are corrosive and react violently with water. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the synthesis of a tertiary alcohol analogous to 4-Propylnonan-4-ol via a Grignard reaction.[2]

Parameter	Value
Reactants	5-Nonanone, Propylmagnesium Chloride
Solvent	Anhydrous Diethyl Ether
Reaction Time	5 hours
Reaction Temperature	Room Temperature
Workup	Saturated Ammonium Chloride Solution
Typical Yield	63 - 76%

Experimental Protocols

Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

This protocol is adapted from a general procedure for the synthesis of tertiary alcohols.[2]

Materials:

• Magnesium turnings

• Propyl bromide

• 5-Nonanone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings in the flask.

• In the dropping funnel, prepare a solution of propyl bromide in anhydrous diethyl ether.

• Add a small amount of the propyl bromide solution to the magnesium turnings to initiate the reaction. The reaction is indicated by the formation of bubbles and a cloudy appearance.

• Once the reaction has started, add the remaining propyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution in an ice bath.

• Prepare a solution of 5-nonanone in anhydrous diethyl ether and add it to the dropping funnel.

• Add the 5-nonanone solution dropwise to the cooled Grignard reagent with vigorous stirring.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 5 hours.[2]

• Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to obtain the crude 4-Propylnonan-4-ol.

• Purify the crude product by distillation or column chromatography.

Visualizations

Caption: Synthesis pathway for 4-Propylnonan-4-ol via Grignard reaction.

Caption: Troubleshooting workflow for the synthesis of 4-Propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Purifying 4-Propylnonan-4-ol by Recrystallization

This technical support guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the purification of 4-Propylnonan-4-ol via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 4-Propylnonan-4-ol?

A1: 4-Propylnonan-4-ol is a nonpolar molecule due to its long alkyl chains.[1] Therefore, nonpolar solvents are generally the best choice. The principle of "like dissolves like" is crucial for solvent selection.[2][3] An ideal solvent will dissolve the compound when hot but not when cold.[2][4] Good starting points for 4-Propylnonan-4-ol would be hexane, heptane, or petroleum ether.[5] A mixed solvent system, such as ethanol/water or toluene/hexane, can also be effective if a single solvent is not optimal.[6][7]

Q2: My 4-Propylnonan-4-ol is not dissolving in the hot solvent. What should I do?

A2: If the compound is not dissolving, you may not have added enough solvent. Add small, incremental amounts of the hot solvent until the solid dissolves completely.[8] It is important to use the minimum amount of boiling solvent to ensure the solution is saturated, which will lead to a better yield upon cooling.[8] If the solid still does not dissolve after adding a significant amount of solvent, the chosen solvent may be unsuitable. In this case, you will need to select a more appropriate solvent.

Q3: No crystals are forming after cooling the solution. What is the problem?

A3: The most common reason for the failure of crystals to form is using too much solvent during the dissolution step.[8][9] This results in a solution that is not saturated enough for crystallization to occur upon cooling. To remedy this, you can evaporate some of the solvent to increase the concentration of the compound and then try cooling again.[9][10] Another possibility is supersaturation, where the compound remains dissolved even though the solution is cooled.[8][9]

Q4: How can I induce crystallization in a supersaturated solution?

A4: To induce crystallization from a supersaturated solution, you can try the following techniques:

• Scratching: Gently scratch the inside of the flask with a glass rod just below the surface of the solution. The tiny scratches on the glass can provide a surface for crystal nucleation.[8][9]

• Seeding: If you have a pure crystal of 4-Propylnonan-4-ol, add a tiny "seed" crystal to the solution. This will act as a template for crystal growth.[9]

• Cooling: Further cool the solution in an ice bath to decrease the solubility of the compound.[11]

Q5: The compound is "oiling out" instead of forming crystals. What does this mean and how can I fix it?

A5: "Oiling out" occurs when the compound comes out of solution as a liquid instead of a solid.[7][9] This often happens if the boiling point of the solvent is close to the melting point of the compound or if the solution is cooled too quickly.[4] To prevent this, you can add a small amount of additional solvent to the hot solution and allow it to cool more slowly.[9][12] Leaving the flask to cool on a surface that is not cold can promote slower cooling.[9]

Troubleshooting Guide

This section provides a structured approach to common problems encountered during the recrystallization of 4-Propylnonan-4-ol.

Problem	Possible Cause	Solution
Low or No Crystal Yield	Too much solvent was used.	Evaporate a portion of the solvent and re-cool the solution.[9][12]
The cooling process was not sufficient.	Cool the solution in an ice-water bath to further decrease solubility.[11]
The compound is highly soluble in the chosen cold solvent.	Select a different solvent or use a mixed solvent system.
Crystals Form Too Quickly	The solution was cooled too rapidly.	Allow the solution to cool slowly at room temperature before placing it in an ice bath.[11]
The solution is too concentrated.	Add a small amount of additional hot solvent and re-dissolve, then cool slowly.[12]
Formation of an Oil Instead of Crystals	The compound's melting point is lower than the temperature of the solution when it becomes saturated.	Reheat the solution to redissolve the oil, add more solvent, and cool slowly.[9][10]
High concentration of impurities.	Consider purifying the crude material by another method, such as column chromatography, before recrystallization.[9]
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb the colored impurities.

Experimental Protocol: Recrystallization of 4-Propylnonan-4-ol

This protocol outlines the steps for purifying 4-Propylnonan-4-ol using a single solvent recrystallization method.

1. Solvent Selection:

• Based on the nonpolar nature of 4-Propylnonan-4-ol, select a nonpolar solvent such as hexane or heptane.
• Perform a small-scale solubility test: Place a small amount of the crude compound in a test tube and add a few drops of the chosen solvent. It should be sparingly soluble at room temperature but dissolve completely upon heating.

2. Dissolution:

• Place the crude 4-Propylnonan-4-ol in an Erlenmeyer flask.
• Add a minimal amount of the selected solvent to the flask.
• Heat the mixture on a hot plate, stirring gently, until the solvent boils.
• Continue adding small portions of the hot solvent until the solid is completely dissolved.

3. Hot Filtration (if necessary):

• If there are insoluble impurities, perform a hot gravity filtration. This involves pouring the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

4. Cooling and Crystallization:

• Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.
• Once the flask has reached room temperature, place it in an ice bath for at least 20 minutes to maximize crystal formation.

5. Crystal Collection:

• Collect the purified crystals by vacuum filtration using a Büchner funnel.
• Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

6. Drying:

• Allow the crystals to dry completely on the filter paper by drawing air through them for several minutes.
• For final drying, the crystals can be placed in a desiccator.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C12H26O	PubChem[1]
Molecular Weight	186.33 g/mol	PubChem[1]
XLogP3 (Lipophilicity)	4.3	PubChem[1]

Troubleshooting Workflow

Caption: Troubleshooting workflow for the recrystallization of 4-Propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 4-Propylnonan-4-ol

This technical support guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the synthesis and scale-up of 4-Propylnonan-4-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing 4-Propylnonan-4-ol?

The most common and direct method for synthesizing 4-Propylnonan-4-ol is the Grignard reaction.[1] This involves the reaction of a propylmagnesium halide (Grignard reagent) with a ketone, such as pentan-4-one, or the reaction of an excess of a Grignard reagent with an ester.[1][2]

Q2: What are the primary safety concerns when scaling up this synthesis?

Scaling up Grignard reactions presents significant safety hazards.[3] The primary concerns include:

• Highly Exothermic Reaction: The formation of the Grignard reagent and its subsequent reaction with the carbonyl compound are highly exothermic, which can lead to a runaway reaction if not properly controlled.[4][5]

• Flammable Solvents: The use of volatile and highly flammable solvents like diethyl ether or tetrahydrofuran (THF) poses a fire risk.[6]

• Magnesium Handling: Magnesium turnings are flammable and can be difficult to handle safely on a large scale.[3]

• Reaction Initiation: Delayed or uncontrolled initiation of the Grignard reaction can lead to a dangerous accumulation of unreacted alkyl halide, followed by a sudden and violent reaction.[7]

Q3: What are the expected side products in the synthesis of 4-Propylnonan-4-ol?

Potential side products in a Grignard synthesis of a tertiary alcohol include:

• Wurtz Coupling Products: Reaction of the Grignard reagent with the alkyl halide can lead to the formation of alkanes (e.g., hexane from propyl bromide).[8]

• Enolization Products: The Grignard reagent can act as a base and deprotonate the ketone starting material, leading to the recovery of the ketone after workup.[1]

• Reduction Products: The ketone can be reduced to a secondary alcohol if the Grignard reagent has a beta-hydride that can be transferred.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Grignard reaction fails to initiate.	- Wet glassware or solvent.- Impure magnesium turnings (oxide layer).- Low reactivity of the alkyl halide.	- Flame-dry all glassware under vacuum and use anhydrous solvents.[9]- Activate magnesium with a small crystal of iodine, 1,2-dibromoethane, or by crushing the turnings.[5][9]- Use a more reactive alkyl halide (bromide or iodide instead of chloride).[9]
Low yield of 4-Propylnonan-4-ol.	- Incomplete reaction.- Formation of side products (Wurtz coupling, enolization).- Hydrolysis of the Grignard reagent by moisture.	- Ensure all magnesium is consumed before adding the ketone.[9]- Maintain a low reaction temperature to minimize side reactions.- Add the alkyl halide slowly to prevent localized high concentrations.[9]- Ensure a strictly anhydrous and inert atmosphere (e.g., nitrogen or argon).[3]
Product is contaminated with the starting ketone.	- Insufficient Grignard reagent.- Enolization of the ketone.[1]	- Use a slight excess of the Grignard reagent.- Add the ketone slowly to the Grignard solution at a low temperature.
Formation of a significant amount of bipropyl (hexane).	- Wurtz coupling side reaction.[8]	- Add the propyl halide slowly to the magnesium turnings.- Use a less reactive solvent or a lower reaction temperature.
Difficulty in purifying the final product.	- Close boiling points of the product and impurities.- Emulsion formation during aqueous workup.	- Use fractional distillation for purification.[10]- During workup, add the reaction mixture to ice-cold dilute acid to break up magnesium salts.[6]- Use saturated ammonium chloride solution for the quench.

Experimental Protocol: Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

This protocol outlines the synthesis of 4-Propylnonan-4-ol from propyl bromide and 4-heptanone.

Materials:

• Magnesium turnings

• Propyl bromide

• 4-Heptanone

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-neck flask, dropping funnel, condenser)

• Inert atmosphere setup (nitrogen or argon)

Procedure:

• Preparation of the Grignard Reagent:

  • Flame-dry a three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under vacuum. Allow to cool under an inert atmosphere.

  • Place magnesium turnings in the flask.

  • Add a small crystal of iodine to activate the magnesium.[5]

  • Prepare a solution of propyl bromide in anhydrous diethyl ether in the dropping funnel.

  • Add a small amount of the propyl bromide solution to the magnesium. The reaction should initiate, indicated by a color change and gentle refluxing.[9]

  • Once the reaction has started, add the remaining propyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted.

• Reaction with 4-Heptanone:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of 4-heptanone in anhydrous diethyl ether in the dropping funnel.

  • Add the 4-heptanone solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath.

  • Slowly add saturated aqueous ammonium chloride solution to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • Purify the crude 4-Propylnonan-4-ol by vacuum distillation.

Visualizations

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. (336f) Practical Challenges and Solutions to Continuous Grignard Chemistry | AIChE [proceedings.aiche.org]
• 4. cs.gordon.edu [cs.gordon.edu]
• 5. mt.com [mt.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Purification of tert-Butyl alcohol - Chempedia - LookChem [lookchem.com]

Technical Support Center: 4-Propylnonan-4-ol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-propylnonan-4-ol, a tertiary alcohol commonly prepared via a Grignard reaction. This guide is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 4-propylnonan-4-ol?

A1: 4-Propylnonan-4-ol is typically synthesized using a Grignard reaction. The two primary routes involve the reaction of a Grignard reagent with either a ketone or an ester:

• Route 1 (Ketone): Reaction of nonan-4-one with propylmagnesium bromide.

• Route 2 (Ester): Reaction of an ester, such as ethyl heptanoate, with two equivalents of propylmagnesium bromide.[1]

Q2: My Grignard reaction to synthesize 4-propylnonan-4-ol is not starting. What are the likely causes?

A2: The initiation of a Grignard reaction is highly sensitive to the reaction conditions. Common reasons for failure to start include:

• Presence of water: Grignard reagents are highly reactive with water. Ensure all glassware is oven-dried and cooled under an inert atmosphere (like nitrogen or argon), and that all solvents are anhydrous.

• Inactive magnesium surface: The magnesium turnings may have an oxide layer that prevents the reaction. Activating the magnesium by crushing the turnings, adding a small crystal of iodine, or a few drops of 1,2-dibromoethane can help initiate the reaction.

• Impure reagents: The alkyl halide or the solvent may contain impurities that inhibit the reaction. Use freshly distilled alkyl halide and high-purity anhydrous solvents.

Q3: I have a low yield of 4-propylnonan-4-ol. What are the possible reasons?

A3: Low yields in this Grignard synthesis can stem from several factors:

• Incomplete reaction: The reaction may not have gone to completion. Ensure sufficient reaction time and appropriate temperature control. The reaction is exothermic, so maintaining a gentle reflux is often necessary.

• Side reactions: Several side reactions can consume the Grignard reagent or the product. These include:

  • Wurtz coupling: The Grignard reagent can couple with the unreacted alkyl halide.

  • Enolization of the ketone: If using a ketone as a starting material, the Grignard reagent can act as a base and deprotonate the ketone, forming an enolate that will not react further to form the desired alcohol.

  • Reduction of the ketone: The Grignard reagent can reduce the ketone to a secondary alcohol.

• Workup issues: Improper workup can lead to loss of product. Ensure the reaction is properly quenched and that the extraction process is efficient. The magnesium salts formed during the workup can sometimes form an emulsion, making separation difficult.

Q4: What are the common byproducts in the synthesis of 4-propylnonan-4-ol?

A4: Depending on the synthetic route and reaction conditions, several byproducts can be formed:

• From the ester route:

  • Nonan-4-one (from incomplete reaction of the intermediate ketone).

  • Heptanoic acid (if the starting ester is hydrolyzed).

• From the ketone route:

  • Unreacted nonan-4-one.

• General byproducts:

  • Hexane (from the coupling of two propyl groups from the Grignard reagent).

  • Propane (from the reaction of the Grignard reagent with any protic source).

Q5: How can I purify the final 4-propylnonan-4-ol product?

A5: Purification of 4-propylnonan-4-ol is typically achieved through the following steps:

• Aqueous Workup: After quenching the reaction, the product is extracted into an organic solvent. Washing with aqueous solutions of ammonium chloride or dilute acid helps to dissolve magnesium salts. Subsequent washes with water and brine are used to remove water-soluble impurities.

• Drying: The organic layer is dried over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Distillation: The crude product can be purified by vacuum distillation to separate it from less volatile impurities.

• Chromatography: For higher purity, column chromatography on silica gel can be employed.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reaction does not initiate (no bubbling or heat)	1. Wet glassware or solvents.2. Inactive magnesium surface.3. Impure alkyl halide.	1. Ensure all glassware is oven-dried and solvents are anhydrous.2. Activate magnesium with a crystal of iodine, a sonicator, or by crushing a few turnings.3. Use freshly distilled propyl bromide.
Low yield of 4-propylnonan-4-ol	1. Incomplete reaction.2. Side reactions (e.g., Wurtz coupling, enolization).3. Loss of product during workup.	1. Ensure adequate reaction time and maintain a gentle reflux.2. Add the Grignard reagent slowly to the carbonyl compound at a low temperature to minimize side reactions.3. Carefully separate the layers during extraction and ensure all the product is extracted from the aqueous layer.
Formation of a thick, un-stirrable precipitate during workup	Formation of magnesium hydroxide/alkoxide salts.	Add more dilute acid (e.g., HCl or H₂SO₄) or a saturated aqueous solution of ammonium chloride with vigorous stirring to dissolve the salts.
Product is contaminated with starting material (ketone or ester)	1. Insufficient Grignard reagent.2. Incomplete reaction.	1. Use a slight excess (1.1-1.2 equivalents for ketone, 2.1-2.2 equivalents for ester) of the Grignard reagent.2. Increase the reaction time or gently heat the reaction mixture.
Presence of a significant amount of nonan-4-one when using an ester	The reaction stopped at the ketone intermediate.	Ensure at least two equivalents of the Grignard reagent are used and that the reaction is allowed to proceed to completion after the addition of the first equivalent.

Experimental Protocol: Synthesis of 4-Propylnonan-4-ol from Ethyl Heptanoate

This protocol details a representative procedure for the synthesis of 4-propylnonan-4-ol.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Amount	Moles
Magnesium Turnings	24.31	-	2.67 g	0.11
1-Bromopropane	123.00	1.35	13.53 g (10.0 mL)	0.11
Ethyl Heptanoate	158.24	0.87	7.91 g (9.1 mL)	0.05
Anhydrous Diethyl Ether	74.12	0.713	150 mL	-
Saturated NH₄Cl (aq)	-	-	100 mL	-
1 M HCl (aq)	-	-	As needed	-
Saturated NaCl (aq)	-	-	50 mL	-
Anhydrous MgSO₄	-	-	As needed	-

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be oven-dried and assembled while hot under a stream of dry nitrogen or argon.

  • Place the magnesium turnings in a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel.

  • Add 50 mL of anhydrous diethyl ether to the flask.

  • In the dropping funnel, prepare a solution of 1-bromopropane in 50 mL of anhydrous diethyl ether.

  • Add about 5 mL of the 1-bromopropane solution to the magnesium suspension. The reaction should start within a few minutes, indicated by bubbling and a gentle reflux of the ether. If the reaction does not start, gently warm the flask or add a small crystal of iodine.

  • Once the reaction has initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a steady reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent. The solution should be grayish and slightly cloudy.

• Reaction with Ethyl Heptanoate:

  • Cool the Grignard reagent solution in an ice bath.

  • Prepare a solution of ethyl heptanoate in 50 mL of anhydrous diethyl ether in the dropping funnel.

  • Add the ethyl heptanoate solution dropwise to the cold, stirred Grignard reagent. The addition should be slow to control the exothermic reaction.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1 hour.

• Workup:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully quench the reaction by adding 100 mL of a saturated aqueous solution of ammonium chloride dropwise. This will hydrolyze the magnesium alkoxide and neutralize any unreacted Grignard reagent.

  • If a large amount of white precipitate (magnesium salts) forms and makes stirring difficult, add 1 M HCl dropwise until the salts dissolve.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with two 25 mL portions of diethyl ether.

  • Combine all the organic layers and wash with 50 mL of saturated aqueous sodium chloride (brine).

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent by rotary evaporation.

• Purification:

  • The resulting crude oil is 4-propylnonan-4-ol. For higher purity, the product can be purified by vacuum distillation.

Visualizations

Caption: Reaction pathway for the synthesis of 4-propylnonan-4-ol from ethyl heptanoate.

Caption: Troubleshooting workflow for 4-propylnonan-4-ol synthesis.

References

• 1. web.mnstate.edu [web.mnstate.edu]

Preventing elimination byproducts in 4-Propylnonan-4-ol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 4-propylnonan-4-ol, focusing on the prevention of elimination byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-Propylnonan-4-ol?

A1: The most common and effective method for synthesizing 4-propylnonan-4-ol, a tertiary alcohol, is through the Grignard reaction.[1][2][3][4] There are two principal variations of this approach:

• Reaction of a Grignard Reagent with a Ketone: This involves the reaction of a propylmagnesium halide (e.g., propylmagnesium bromide) with 4-nonanone.

• Reaction of a Grignard Reagent with an Ester: This method uses two equivalents of a propylmagnesium halide reacting with an ester of pentanoic acid (e.g., ethyl pentanoate). The first equivalent adds to the ester to form a ketone intermediate, which then rapidly reacts with a second equivalent of the Grignard reagent.[2]

Q2: What are the common elimination byproducts in the synthesis of 4-Propylnonan-4-ol?

A2: The primary elimination byproducts are isomers of dodecene. These are formed through two main pathways:

• During the Grignard reaction: The Grignard reagent can act as a base, particularly with sterically hindered ketones, leading to the enolization of the ketone and subsequent dehydration.[1]

• During the acidic workup: The tertiary alcohol product, 4-propylnonan-4-ol, is susceptible to acid-catalyzed dehydration, especially at elevated temperatures, to form various isomers of dodecene.[5]

Q3: How can I minimize the formation of these elimination byproducts?

A3: Several strategies can be employed to favor the formation of the desired tertiary alcohol over elimination byproducts:

• Low Temperature: Performing the Grignard reaction and the subsequent workup at low temperatures (e.g., 0 °C or below) significantly reduces the rate of both the enolization and dehydration reactions.

• Controlled Addition: Slow, dropwise addition of the Grignard reagent to the ketone or ester helps to maintain a low concentration of the nucleophile and control the exothermic reaction, which can minimize side reactions.

• Choice of Grignard Reagent: While propylmagnesium bromide is common, using the corresponding organolithium reagent (propyllithium) can sometimes reduce enolization due to differences in basicity and aggregation state.

• Mild Acidic Workup: Use a weak acid (e.g., saturated aqueous ammonium chloride solution) for the workup instead of strong acids like sulfuric or hydrochloric acid. If a stronger acid is necessary, it should be added slowly at low temperatures.

Q4: What other byproducts might I encounter?

A4: Besides elimination products, other potential byproducts include:

• Unreacted Starting Materials: Incomplete reaction can leave residual ketone or ester.

• Products of Grignard Reagent Hydrolysis: The Grignard reagent is highly reactive with protic sources, including trace amounts of water in the solvent or on the glassware, which will quench the reagent and reduce the yield of the desired product.

• Reduction Products: The Grignard reagent can act as a reducing agent, especially with sterically hindered ketones, leading to the formation of a secondary alcohol instead of the desired tertiary alcohol.[1]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low yield of 4-Propylnonan-4-ol with a significant amount of starting ketone recovered.	Enolization of the ketone: The Grignard reagent is acting as a base and deprotonating the ketone.	- Lower the reaction temperature during the Grignard addition. - Use a less sterically hindered Grignard reagent if possible (not applicable for this specific synthesis). - Consider using an organolithium reagent instead of a Grignard reagent.
Significant formation of alkene byproducts (dodecenes) detected by GC-MS or NMR.	Dehydration of the tertiary alcohol: This can occur during the Grignard reaction at elevated temperatures or during the acidic workup.	- Maintain a low reaction temperature throughout the synthesis. - Use a buffered or weakly acidic workup (e.g., sat. aq. NH₄Cl). - If a strong acid workup is necessary, perform it at 0 °C or below with rapid extraction of the product.
Presence of a secondary alcohol byproduct.	Reduction of the ketone: The Grignard reagent is acting as a reducing agent.	- This is more common with sterically hindered ketones, but ensuring low temperatures and slow addition can help favor the nucleophilic addition.
Overall low yield and difficult initiation of the Grignard reaction.	Wet glassware or solvent: Grignard reagents are extremely sensitive to moisture.	- Ensure all glassware is oven-dried or flame-dried under vacuum before use. - Use anhydrous solvents, freshly distilled from a suitable drying agent.

Data Presentation

Parameter	Condition	Expected Yield of 4-Propylnonan-4-ol	Expected Yield of Elimination Byproducts
Temperature	Low (e.g., 0 °C)	Higher	Lower
High (e.g., reflux)	Lower	Higher
Grignard Addition Rate	Slow (dropwise)	Higher	Lower
Fast (bulk addition)	Lower	Higher
Workup Condition	Sat. aq. NH₄Cl	Higher	Lower
Dilute HCl at 0 °C	Moderate	Moderate
Conc. H₂SO₄ (hot)	Very Low	Very High

Experimental Protocols

Protocol 1: Synthesis of 4-Propylnonan-4-ol from 4-Nonanone

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether or THF

• 4-Nonanone

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a small crystal of iodine to activate the magnesium.

  • Dissolve 1-bromopropane (1.1 equivalents) in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start, gently warm the flask.

  • Once the reaction has started, add the remaining 1-bromopropane solution dropwise to maintain a steady reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 4-Nonanone:

  • Cool the Grignard solution to 0 °C in an ice bath.

  • Dissolve 4-nonanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the 4-nonanone solution dropwise to the stirred Grignard reagent at a rate that maintains the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Workup:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add saturated aqueous ammonium chloride solution to quench the reaction.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude 4-propylnonan-4-ol.

• Purification:

  • Purify the crude product by vacuum distillation or column chromatography on silica gel.

Visualizations

Caption: Synthesis pathway of 4-Propylnonan-4-ol and competing elimination pathways.

Caption: Troubleshooting workflow for high elimination byproduct formation.

References

• 1. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Stabilizing 4-Propylnonan-4-ol during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-propylnonan-4-ol.

Troubleshooting Guides

Issue: Suspected Degradation of 4-Propylnonan-4-ol During Storage

Initial Assessment Workflow

Caption: Workflow for investigating suspected degradation of 4-propylnonan-4-ol.

Potential Causes and Solutions

Potential Cause	Observations	Recommended Action
Exposure to Acidic Conditions	Decreased pH of the sample, appearance of new peaks in analytical chromatograms corresponding to alkenes.	Store in neutral pH containers. Avoid contact with acidic substances. Buffer the solution if compatible with the application.
Oxidation	Yellowing of the sample, presence of peroxide in testing.	Store under an inert atmosphere (e.g., nitrogen or argon). Consider adding an antioxidant such as Butylated Hydroxytoluene (BHT).
Thermal Stress	Sample stored at elevated temperatures. Potential for discoloration.	Store at recommended cool temperatures (see FAQ section). Avoid repeated freeze-thaw cycles.
Photodegradation	Sample exposed to direct sunlight or UV light for extended periods.	Store in amber glass vials or other light-protecting containers.[1]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 4-propylnonan-4-ol?

A1: To ensure the long-term stability of 4-propylnonan-4-ol, it is recommended to store it in a cool, dark, and dry place.[2][3] Exposure to light, heat, and oxygen should be minimized. For optimal stability, storage under an inert atmosphere (e.g., nitrogen or argon) is advised to prevent oxidation.[4]

Recommended Storage Conditions Summary

Parameter	Recommended Condition
Temperature	2-8 °C (Refrigerated)
Light	Protect from light (Amber vials)[1]
Atmosphere	Inert (Nitrogen or Argon)
Container	Tightly sealed, chemically resistant glass

Q2: What are the primary degradation pathways for 4-propylnonan-4-ol?

A2: As a tertiary alcohol, 4-propylnonan-4-ol is resistant to oxidation under normal conditions because it lacks a hydrogen atom on the carbon atom bearing the hydroxyl group.[5][6][7][8] However, two primary degradation pathways can occur under specific stress conditions:

• Acid-Catalyzed Dehydration: In the presence of strong acids and heat, 4-propylnonan-4-ol can undergo dehydration to form a mixture of isomeric alkenes (e.g., 4-propylnon-3-ene and 4-propylnon-4-ene).[9][10]

• Oxidation of Degradation Products: While the alcohol itself is resistant to oxidation, the alkenes formed from dehydration can be susceptible to oxidation, leading to the formation of various degradation products, including ketones and carboxylic acids.

Degradation Pathway of 4-Propylnonan-4-ol

Caption: Potential degradation pathway of 4-propylnonan-4-ol.

Q3: Can I use stabilizers to prolong the shelf-life of 4-propylnonan-4-ol?

A3: Yes, for applications where oxidative degradation is a concern, the addition of an antioxidant can be beneficial. Butylated hydroxytoluene (BHT) is a common antioxidant used to stabilize organic compounds, including some alcohols.[11][12][13][14] It functions by scavenging free radicals, thereby inhibiting oxidative chain reactions.[13] The typical concentration of BHT used is low, often in the range of 0.01% to 0.1%. However, the compatibility and suitability of any stabilizer must be evaluated for your specific application.

Q4: What analytical methods are suitable for assessing the purity and stability of 4-propylnonan-4-ol?

A4: Several analytical techniques can be employed to assess the purity of 4-propylnonan-4-ol and detect potential degradation products:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for separating and identifying volatile compounds, including 4-propylnonan-4-ol and its potential alkene degradation products.[15][16][17][18]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for the quantitative analysis of 4-propylnonan-4-ol. A stability-indicating HPLC method would be developed to separate the parent compound from its degradation products.[8][19]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for structural elucidation and can be used to confirm the identity and purity of 4-propylnonan-4-ol. Quantitative NMR (qNMR) can also be used for accurate purity assessment.[1][2][3][20][21]

Experimental Protocols

Protocol 1: Forced Degradation Study of 4-Propylnonan-4-ol

Objective: To investigate the stability of 4-propylnonan-4-ol under various stress conditions to identify potential degradation products and pathways.

Materials:

• 4-Propylnonan-4-ol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Deionized Water

• Acetonitrile (HPLC grade)

• Photostability chamber

• Oven

Methodology:

• Acid Hydrolysis: Dissolve 4-propylnonan-4-ol in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve 4-propylnonan-4-ol in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Dissolve 4-propylnonan-4-ol in a solution of 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of 4-propylnonan-4-ol in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose a solution of 4-propylnonan-4-ol in acetonitrile to UV light (e.g., 254 nm) in a photostability chamber for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC-UV method and GC-MS to identify and quantify any degradation products.

Protocol 2: Purity Determination by Quantitative NMR (qNMR)

Objective: To accurately determine the purity of a 4-propylnonan-4-ol sample.

Materials:

• 4-Propylnonan-4-ol sample

• High-purity internal standard (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR spectrometer

Methodology:

• Accurately weigh a known amount of the 4-propylnonan-4-ol sample and the internal standard into an NMR tube.

• Add a known volume of the deuterated solvent to dissolve the sample and internal standard completely.

• Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).

• Integrate a well-resolved signal of 4-propylnonan-4-ol and a signal from the internal standard.

• Calculate the purity of the 4-propylnonan-4-ol sample using the following equation:

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. emerypharma.com [emerypharma.com]
• 3. researchgate.net [researchgate.net]
• 4. exxonmobilchemical.com [exxonmobilchemical.com]
• 5. studymind.co.uk [studymind.co.uk]
• 6. quora.com [quora.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. quora.com [quora.com]
• 10. byjus.com [byjus.com]
• 11. fiveable.me [fiveable.me]
• 12. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 13. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 14. Butylated Hydroxytoluene (BHT) ( Antioxidant ) - Astrra Chemicals [astrrachemicals.com]
• 15. Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives [morressier.com]
• 16. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determination of Methanol, Acetaldehyde, and Ethyl Acetate in Thousand Folds of Ethanol Sample by Headspace Gas Chromatography with Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. mdpi.com [mdpi.com]
• 20. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 21. ethz.ch [ethz.ch]

Technical Support Center: Optimizing GC-MS Parameters for 4-Propylnonan-4-ol Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography-mass spectrometry (GC-MS) analysis of 4-propylnonan-4-ol.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the GC-MS analysis of 4-propylnonan-4-ol.

Question: I am not seeing a peak, or the peak for 4-propylnonan-4-ol is very small. What are the possible causes and solutions?

Answer:

This is a common issue when analyzing tertiary alcohols like 4-propylnonan-4-ol, which can be attributed to several factors.

• Dehydration in the Injector: Tertiary alcohols are prone to dehydration (loss of a water molecule) at elevated temperatures in the GC inlet, leading to the formation of corresponding alkenes. This can result in a diminished or absent peak for the target analyte.

  • Solution: Lower the injector temperature. Start with a lower temperature (e.g., 200 °C) and gradually increase it to find the optimal balance between volatilization and preventing degradation. Using a deactivated inlet liner can also minimize this effect.

• Column Activity: Active sites in the GC column can irreversibly adsorb polar analytes like alcohols, leading to peak loss.

  • Solution: Use a highly inert GC column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5ms). If you suspect column activity, conditioning the column at a high temperature (within its specified limits) may help. In some cases, column replacement might be necessary.

• Inappropriate Injection Parameters: Incorrect injection volume or split ratio can lead to poor sample transfer onto the column.

  • Solution: Optimize the injection volume and split ratio. For trace analysis, a splitless injection might be necessary to ensure the entire sample reaches the column.

Below is a troubleshooting workflow for the issue of a missing or small analyte peak.

Troubleshooting workflow for a missing or small analyte peak.

Question: The peak for 4-propylnonan-4-ol is tailing. What can I do to improve the peak shape?

Answer:

Peak tailing for polar compounds like alcohols is often due to undesirable interactions with active sites in the GC system.[1][2]

• Active Sites in the Inlet: The injector liner and septum can be sources of activity.

  • Solution: Use a deactivated (silanized) inlet liner and a high-quality, low-bleed septum.[1] Regular replacement of the liner and septum is crucial for maintaining good peak shape.

• Column Issues: As mentioned previously, an active or contaminated column can cause peak tailing.

  • Solution: Condition the column. If tailing persists, trimming a small portion (e.g., 10-20 cm) from the front of the column can remove accumulated non-volatile residues. If the problem is still not resolved, the column may need to be replaced.[3]

• Improper Column Installation: A poorly cut or improperly installed column can create dead volume, leading to peak tailing.

  • Solution: Ensure the column is cut cleanly and squarely and installed at the correct depth in the injector and detector according to the instrument manufacturer's instructions.

Question: I see an unexpected peak in my chromatogram that I suspect is a degradation product. How can I confirm this?

Answer:

The most likely degradation product of 4-propylnonan-4-ol during GC analysis is the corresponding alkene formed through dehydration.

• Mass Spectrum Analysis: Examine the mass spectrum of the unexpected peak. Alkenes typically show a prominent molecular ion peak and characteristic fragmentation patterns. For 4-propylnonan-4-ol (C12H26O, MW: 186.34), dehydration would result in an alkene with the formula C12H24 and a molecular weight of 168.32. Look for a molecular ion at m/z 168.

• Varying Injector Temperature: As you lower the injector temperature, the peak area of the degradation product should decrease, while the peak area of the parent alcohol should increase.

Question: My results for 4-propylnonan-4-ol are not reproducible. What are the likely causes?

Answer:

Poor reproducibility can stem from several sources.

• Injector Issues: Leaks in the injection port or a worn-out septum can lead to inconsistent sample introduction.

• Sample Preparation: Inconsistent sample preparation, including variations in derivatization if performed, can lead to variable results.

• Instrument Instability: Fluctuations in gas flows or oven temperature can affect retention times and peak areas.

Question: I am not observing a molecular ion for 4-propylnonan-4-ol in the mass spectrum. Is this normal?

Answer:

Yes, it is common for tertiary alcohols to exhibit a very weak or absent molecular ion peak in electron ionization (EI) mass spectrometry.[4] This is due to the facile loss of a water molecule or an alkyl group from the molecular ion. The most abundant ions in the spectrum are often fragment ions. Expect to see a peak at m/z [M-18], corresponding to the loss of water.[4]

Frequently Asked Questions (FAQs)

Question: Why is derivatization recommended for the GC-MS analysis of 4-propylnonan-4-ol?

Answer:

Derivatization is a chemical modification of the analyte to improve its analytical properties for GC-MS.[5] For a tertiary alcohol like 4-propylnonan-4-ol, derivatization, particularly silylation, offers several advantages:

• Increased Volatility and Thermal Stability: Silyl derivatives are more volatile and less prone to thermal degradation in the hot injector and column.[6]

• Improved Peak Shape: Derivatization blocks the polar hydroxyl group, reducing interactions with active sites in the GC system and resulting in sharper, more symmetrical peaks.

• More Informative Mass Spectra: Silyl derivatives often produce more distinct and interpretable mass spectra, sometimes with a more prominent molecular ion or characteristic fragment ions that aid in identification and quantification.

Question: What are the recommended starting GC-MS parameters for the analysis of underivatized 4-propylnonan-4-ol?

Answer:

The following are recommended starting parameters that will likely require further optimization for your specific instrument and application.

Parameter	Recommended Setting
GC Column	Inert, low-bleed 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	220 °C (start low to minimize dehydration)
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1)
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

Question: What are the recommended starting GC-MS parameters for the analysis of derivatized 4-propylnonan-4-ol (TMS derivative)?

Answer:

After derivatization, the analyte is more volatile and thermally stable, allowing for slightly more aggressive chromatographic conditions.

Parameter	Recommended Setting
GC Column	Inert, low-bleed 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1) or Splitless
Carrier Gas	Helium at a constant flow of 1.0-1.2 mL/min
Oven Program	Initial: 80 °C (hold 2 min), Ramp: 15 °C/min to 300 °C (hold 5 min)
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500

Experimental Protocols

Protocol: Silylation of 4-Propylnonan-4-ol using BSTFA

This protocol describes a general procedure for the trimethylsilylation of 4-propylnonan-4-ol using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Materials:

• 4-Propylnonan-4-ol standard or sample extract

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), potentially with 1% TMCS (trimethylchlorosilane) as a catalyst

• Anhydrous solvent (e.g., pyridine, acetonitrile, or dichloromethane)

• Reaction vials with PTFE-lined caps

• Heating block or oven

• Nitrogen gas for evaporation (if needed)

Procedure:

• Sample Preparation: If the sample is in an aqueous solution, evaporate it to complete dryness under a gentle stream of nitrogen. It is crucial to remove all moisture as it can deactivate the silylating reagent.[5]

• Reagent Addition:

  • Dissolve the dried sample or standard in a small volume of anhydrous solvent (e.g., 100 µL).

  • Add an excess of the silylating reagent. A general rule is to use at least a 2:1 molar ratio of BSTFA to the active hydrogen on the alcohol.[5] For a typical 1 mg/mL standard, adding 100-200 µL of BSTFA is a good starting point. For tertiary alcohols, using BSTFA with 1% TMCS is recommended to catalyze the reaction.[5]

• Reaction:

  • Cap the vial tightly.

  • Heat the reaction mixture. A typical condition is 60-70 °C for 30-60 minutes.[7] The optimal time and temperature may need to be determined empirically.

• Analysis:

  • Cool the vial to room temperature.

  • Inject an aliquot (e.g., 1 µL) of the derivatized sample directly into the GC-MS.

Below is a workflow diagram for the derivatization procedure.

Workflow for the derivatization of 4-propylnonan-4-ol.

References

• 1. academic.oup.com [academic.oup.com]
• 2. GC Troubleshooting—Tailing Peaks [restek.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Mercury's Help Desk | Physical Chemistry Lab Notes [ishigirl.tripod.com]
• 5. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. tcichemicals.com [tcichemicals.com]

Overcoming solubility issues with 4-Propylnonan-4-ol

Welcome to the technical support center for 4-Propylnonan-4-ol. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and application of this compound, with a primary focus on addressing solubility issues.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4-Propylnonan-4-ol?

A1: 4-Propylnonan-4-ol is a long-chain tertiary alcohol. Due to its significant hydrocarbon content, it is a lipophilic compound with low intrinsic aqueous solubility. Its calculated XLogP3 value of 4.3 indicates a strong preference for non-polar environments over aqueous media.[1] Consequently, it is sparingly soluble in water but exhibits good solubility in organic solvents.

Q2: I am observing precipitation of 4-Propylnonan-4-ol in my aqueous buffer. What could be the cause?

A2: Precipitation in aqueous buffers is a common issue stemming from the low water solubility of 4-Propylnonan-4-ol. This can be triggered by several factors, including:

• High Concentration: Exceeding the solubility limit of the compound in your specific buffer system.

• pH Shift: Changes in the pH of the medium can affect the ionization state of any potential ionizable impurities, which might indirectly influence the solubility of the main compound.

• Temperature Fluctuation: A decrease in temperature can lower the solubility of the compound, leading to precipitation.

• Buffer Composition: The ionic strength and presence of certain salts in your buffer can impact the solubility through the "salting-out" effect.

Q3: How can I enhance the aqueous solubility of 4-Propylnonan-4-ol for my experiments?

A3: Several techniques can be employed to improve the solubility of poorly water-soluble compounds like 4-Propylnonan-4-ol.[2][3][4][5] These methods, often used in pharmaceutical formulation, include:

• Co-solvents: The addition of a water-miscible organic solvent can significantly increase solubility.

• Surfactants: The use of non-ionic, ionic, or zwitterionic surfactants can create micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in aqueous solutions.

• pH Adjustment: While 4-Propylnonan-4-ol itself is not ionizable, this technique can be relevant if formulating with other ionizable excipients.[4]

• Complexation: Cyclodextrins can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.

• Nanotechnology Approaches: Formulating the compound into nanoparticles or nanosuspensions can increase the surface area for dissolution.[2][3]

Troubleshooting Guides

Issue: Incomplete Dissolution in Organic Solvents

Symptoms:

• Visible undissolved particles or a cloudy appearance after attempting to dissolve 4-Propylnonan-4-ol in an organic solvent.

Possible Causes:

• Insufficient solvent volume.

• Inappropriate solvent choice.

• Low temperature.

Troubleshooting Steps:

• Increase Solvent Volume: Gradually add more solvent while stirring to see if the compound dissolves.

• Gentle Heating: Warm the mixture gently (e.g., in a 30-40°C water bath) to increase the rate of dissolution. Be cautious of solvent evaporation.

• Sonication: Use a sonicator bath to break down any aggregates and enhance dissolution.

• Solvent Selection: If the compound remains insoluble, consider a more appropriate solvent based on its polarity. Refer to the solubility table below.

Issue: Phase Separation or "Oiling Out" in Formulations

Symptoms:

• Formation of a separate liquid phase or oily droplets in your aqueous formulation.

Possible Causes:

• Exceeding the solubilization capacity of the current formulation.

• Incompatibility of the compound with other formulation components.

Troubleshooting Steps:

• Increase Co-solvent/Surfactant Concentration: If using a co-solvent or surfactant, incrementally increase its concentration to improve solubilization.

• Optimize Co-solvent/Surfactant System: Experiment with different co-solvents or surfactants. A combination of co-solvents can sometimes be more effective.[3]

• Homogenization: High-shear homogenization or microfluidization can reduce droplet size and improve the stability of the formulation.

Data Presentation

Table 1: Predicted Solubility of 4-Propylnonan-4-ol in Common Laboratory Solvents

Solvent	Polarity Index	Predicted Solubility	Notes
Water	10.2	Poor	Expected due to high lipophilicity.
Dimethyl Sulfoxide (DMSO)	7.2	High	A common solvent for poorly soluble compounds.
Ethanol	5.2	High	Good choice as a co-solvent with water.
Methanol	5.1	High	Similar to ethanol.
Isopropanol	3.9	High	Another suitable alcohol co-solvent.
Dichloromethane (DCM)	3.1	Very High	A non-polar aprotic solvent.
Diethyl Ether	2.8	Very High	A non-polar solvent.
Hexane	0.1	Very High	A very non-polar solvent.

Note: This table is based on the predicted behavior of a long-chain tertiary alcohol and should be confirmed experimentally.

Experimental Protocols

Protocol: Determination of Equilibrium Solubility

Objective: To determine the equilibrium solubility of 4-Propylnonan-4-ol in a selected solvent system.

Materials:

• 4-Propylnonan-4-ol

• Selected solvent system (e.g., phosphate-buffered saline, pH 7.4)

• Vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system or other suitable analytical instrument

Methodology:

• Add an excess amount of 4-Propylnonan-4-ol to a vial containing a known volume of the solvent system. The goal is to have undissolved solid present.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C).

• Equilibrate the samples for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the samples at a high speed to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred.

• Dilute the supernatant with an appropriate mobile phase or solvent.

• Analyze the concentration of 4-Propylnonan-4-ol in the diluted supernatant using a validated analytical method (e.g., HPLC).

• Calculate the original concentration in the supernatant to determine the equilibrium solubility.

Visualizations

Caption: Troubleshooting workflow for addressing solubility issues of 4-Propylnonan-4-ol.

Since no specific signaling pathways involving 4-Propylnonan-4-ol were identified in the search results, a relevant logical diagram for troubleshooting has been provided. For more specific biological pathway inquiries, please provide additional context on the experimental system.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ascendiacdmo.com [ascendiacdmo.com]
• 3. wjbphs.com [wjbphs.com]
• 4. researchgate.net [researchgate.net]
• 5. ijmsdr.org [ijmsdr.org]

Technical Support Center: Column Chromatography Purification of 4-Propylnonan-4-ol

Welcome to the technical support center for the purification of 4-Propylnonan-4-ol using column chromatography. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common issues encountered during this purification process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the purification of 4-Propylnonan-4-ol?

A1: For the purification of a relatively non-polar tertiary alcohol like 4-Propylnonan-4-ol, silica gel is the most common and effective stationary phase.[1] Its polar surface allows for good separation of compounds with varying polarities. Alumina can also be used, but silica gel generally provides better resolution for this type of compound.

Q2: How do I choose an appropriate solvent system (eluent) for the column?

A2: The ideal solvent system should provide a good separation of 4-Propylnonan-4-ol from impurities. This is best determined by preliminary Thin Layer Chromatography (TLC). A good starting point for non-polar compounds is a mixture of a non-polar solvent like hexane or heptane and a slightly more polar solvent like ethyl acetate or diethyl ether.[2][3]

Q3: What is the target Rf value I should aim for on a TLC plate before running the column?

A3: For optimal separation on a column, the target compound, 4-Propylnonan-4-ol, should have an Rf (Retardation factor) value between 0.2 and 0.4 on a TLC plate developed with the chosen eluent.[4] An Rf in this range ensures that the compound does not elute too quickly (with the solvent front) or too slowly (requiring excessive solvent).

Q4: What are the common impurities I might encounter, and how do I separate them?

A4: If 4-Propylnonan-4-ol is synthesized via a Grignard reaction, common impurities may include unreacted starting materials (e.g., a ketone or ester) and byproducts. These are typically more polar than the desired tertiary alcohol. By using a solvent system of low to moderate polarity, the less polar 4-Propylnonan-4-ol will elute from the column before the more polar impurities.

Q5: Can I use a gradient elution for this purification?

A5: Yes, a gradient elution can be very effective, especially for complex mixtures.[1][5] You can start with a low polarity solvent system (e.g., 2-5% ethyl acetate in hexane) to elute any non-polar impurities, and then gradually increase the polarity (e.g., to 10-15% ethyl acetate in hexane) to elute the 4-Propylnonan-4-ol.[1][5]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Product elutes too quickly (with the solvent front)	The eluent is too polar.	Decrease the polarity of the eluent. For example, if you are using 20% ethyl acetate in hexane, try reducing it to 10% or 5%.
Product is not eluting from the column	The eluent is not polar enough.	Gradually increase the polarity of the eluent. If using a low percentage of ethyl acetate in hexane, incrementally increase the ethyl acetate concentration.
Poor separation of product and impurities (co-elution)	- The solvent system is not optimal.- The column is overloaded.- The column was not packed properly.	- Re-evaluate the solvent system using TLC to achieve better separation between the spots.- Reduce the amount of crude material loaded onto the column.- Ensure the column is packed uniformly without any cracks or channels.
Streaking of the compound on the column	- The sample is not fully soluble in the eluent.- The sample is too concentrated when loaded.- The compound is interacting strongly with the stationary phase.	- Use a "dry loading" technique where the sample is pre-adsorbed onto a small amount of silica gel before being added to the column.[5][6]- Dissolve the sample in the minimum amount of a slightly more polar solvent for loading, or use the dry loading method.[6]- Consider adding a small amount (0.1-1%) of a modifier like triethylamine to the eluent if the compound is acidic in nature.
Cracks appearing in the silica bed	- The column has run dry.- The heat of adsorption of the sample or solvent on the silica.	- Always keep the silica bed covered with solvent.- Pack the column using a slurry method and ensure the solvent and column are at thermal equilibrium before loading the sample.
No compound is detected in the collected fractions	- The compound may have decomposed on the silica gel.- The compound is colorless and not visible.- The elution is much slower than anticipated.	- Test the stability of your compound on a small amount of silica before running a large-scale column.- Analyze the collected fractions using TLC and a suitable visualization method (e.g., UV lamp if applicable, or a staining agent like potassium permanganate).- Continue eluting the column with a more polar solvent system.

Experimental Protocols

Thin Layer Chromatography (TLC) for Solvent System Selection

Objective: To determine the optimal solvent system for the column chromatography of 4-Propylnonan-4-ol.

Materials:

• TLC plates (silica gel 60 F254)

• Crude 4-Propylnonan-4-ol sample

• Developing chambers

• Various ratios of Hexane:Ethyl Acetate (e.g., 98:2, 95:5, 90:10, 80:20)

• Capillary tubes for spotting

• UV lamp and/or a staining solution (e.g., potassium permanganate stain)

Procedure:

• Dissolve a small amount of the crude 4-Propylnonan-4-ol in a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Using a capillary tube, spot the dissolved sample onto the baseline of several TLC plates.

• Place each TLC plate in a developing chamber containing a different hexane:ethyl acetate solvent mixture.

• Allow the solvent to run up the plate until it is about 1 cm from the top.

• Remove the plates, mark the solvent front, and let them dry.

• Visualize the spots under a UV lamp (if the compound is UV active) or by dipping the plate in a potassium permanganate stain.

• Calculate the Rf value for the spot corresponding to 4-Propylnonan-4-ol in each solvent system.

• Select the solvent system that gives an Rf value between 0.2 and 0.4 for the product and provides the best separation from impurities.

Column Chromatography Protocol

Objective: To purify crude 4-Propylnonan-4-ol using flash column chromatography.

Materials:

• Glass chromatography column

• Silica gel (for flash chromatography)

• Sand (acid-washed)

• Cotton or glass wool

• Eluent (the optimal solvent system determined by TLC)

• Crude 4-Propylnonan-4-ol

• Collection tubes or flasks

• Air or nitrogen source for pressurization (for flash chromatography)

Procedure:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand (approx. 1 cm) on top of the plug.

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Add another layer of sand (approx. 1 cm) on top of the packed silica.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.

• Sample Loading (Wet Loading):

  • Dissolve the crude 4-Propylnonan-4-ol in the minimum amount of the eluent.

  • Carefully pipette the dissolved sample onto the top of the sand layer.

  • Open the stopcock and allow the sample to enter the silica bed.

  • Rinse the flask that contained the sample with a small amount of eluent and add this to the column.

  • Repeat the rinse to ensure all the sample is transferred.

• Elution:

  • Carefully add more eluent to the top of the column.

  • Apply gentle pressure (1-2 psi) to the top of the column to begin the elution (for flash chromatography).

  • Collect the eluent in fractions (e.g., 10-20 mL per fraction).

• Fraction Analysis:

  • Spot each collected fraction on a TLC plate.

  • Develop the TLC plate using the eluent.

  • Identify the fractions containing the pure 4-Propylnonan-4-ol.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 4-Propylnonan-4-ol.

Data Presentation

Table 1: TLC Data for Solvent System Optimization

Solvent System (Hexane:Ethyl Acetate)	Rf of 4-Propylnonan-4-ol (approximate)	Observations
98:2	0.15	Spot is too low on the plate.
95:5	0.25	Good separation from baseline impurities.
90:10	0.38	Good separation, suitable for faster elution.
80:20	0.55	Spot is too high, risk of co-elution with less polar impurities.

Note: These Rf values are illustrative and should be determined experimentally for each specific crude mixture.

Table 2: Typical Column Chromatography Parameters and Expected Outcome

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Column Dimensions	40 cm length x 4 cm diameter
Amount of Silica Gel	~100 g
Crude Sample Load	1-2 g
Eluent	5-10% Ethyl Acetate in Hexane
Elution Mode	Isocratic or Step-Gradient
Typical Yield	80-95%
Expected Purity (by GC/NMR)	>98%

Visualizations

Caption: Experimental workflow for the purification of 4-Propylnonan-4-ol.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Tips & Tricks for Thin-Layer Chromatography [sigmaaldrich.com]
• 4. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. Chromatography [chem.rochester.edu]

Minimizing water content in 4-Propylnonan-4-ol reactions

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing water content during the synthesis of 4-Propylnonan-4-ol, a tertiary alcohol commonly prepared via a Grignard reaction. The presence of water can significantly hinder or altogether prevent the desired reaction.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to minimize water in the synthesis of 4-Propylnonan-4-ol?

A1: The synthesis of 4-Propylnonan-4-ol is typically achieved through a Grignard reaction. The Grignard reagent (e.g., propylmagnesium bromide) is a potent nucleophile and a very strong base.[1] It reacts readily with even trace amounts of water in an acid-base reaction, which is much faster than the desired reaction with the ketone (nonan-4-one). This side reaction consumes the Grignard reagent, reduces the yield, and generates byproducts.[1][2][3][4]

Q2: My Grignard reaction to synthesize 4-Propylnonan-4-ol won't start. What are the likely causes related to water?

A2: An uninitiated Grignard reaction is a common issue, often stemming from water contamination. Water can passivate the surface of the magnesium metal, likely by forming a layer of magnesium oxide or hydroxide, which prevents the reaction between the magnesium and the alkyl halide from starting.[2][3] Other causes include impure reagents or solvents that have not been adequately dried.

Q3: What are the visible signs of water contamination during the reaction?

A3: While trace amounts of water may not be visible, significant contamination can manifest in several ways. You might observe a lack of heat evolution (exotherm) when the reaction is expected to start, the disappearance of the Grignard reagent as it reacts with water, or the formation of a white precipitate (magnesium hydroxide/oxide).[3] During the formation of the Grignard reagent, a lack of bubbling or a cloudy appearance can also indicate issues.[2]

Q4: What is the primary side product when a Grignard reagent reacts with water?

A4: When a Grignard reagent, such as propylmagnesium bromide, reacts with water, it is protonated to form the corresponding alkane. In this case, propane gas would be produced, along with a magnesium salt.[3][4] This consumes your reagent and prevents the formation of 4-Propylnonan-4-ol.

Troubleshooting Guide

Problem: Low or No Yield of 4-Propylnonan-4-ol

Potential Cause	Troubleshooting Steps
Contaminated Glassware	All glassware (reaction flask, dropping funnel, condenser) must be rigorously dried. Flame-drying under a vacuum or oven-drying at >120°C for several hours and cooling under an inert atmosphere (Nitrogen or Argon) is essential.[5][6][7]
"Wet" Solvents	Ethereal solvents like diethyl ether or tetrahydrofuran (THF) are hygroscopic and must be freshly dried before use. Using a pre-dried, sealed bottle of solvent is recommended. For rigorous drying, distill from a suitable drying agent like sodium metal with benzophenone indicator.[5][8][9]
Moisture in Reagents	The alkyl halide (e.g., 1-bromopropane) and the ketone (nonan-4-one) should be anhydrous. If necessary, they can be dried over a suitable agent like anhydrous calcium sulfate and distilled. Magnesium turnings should be fresh and stored in a desiccator.[6][10]
Atmospheric Moisture	The reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon) from start to finish. Use a gas inlet and a bubbler or a drying tube filled with calcium chloride or silica gel to prevent moisture from entering the apparatus.[5]

Data Presentation

Table 1: Comparison of Common Drying Agents for Ethereal Solvents

Drying Agent	Efficiency (Residual H₂O)	Usage Notes	Incompatibilities
3Å Molecular Sieves	~4 ppm in THF (3 days)[6]	Very effective and convenient for pre-drying solvents.[6] Less effective at removing large quantities of water.	None with common ethereal solvents.
Sodium Metal / Benzophenone	<10 ppm	Excellent for rigorous drying. The blue/purple color of the benzophenone ketyl radical indicates anhydrous conditions.[8][9][11]	Reacts violently with water and protic solvents. Requires careful handling.
Calcium Hydride (CaH₂)	Low ppm levels	Good for pre-drying and distillation. Reacts with water to produce hydrogen gas.[8][11]	Can be slow. Less effective than sodium for removing the last traces of water.
Anhydrous Magnesium Sulfate (MgSO₄)	Moderate	Often used for drying product extracts during workup, not for drying reaction solvents.[8][11]	Not suitable for preparing ultra-dry solvents needed for the reaction itself.

Experimental Protocols

Protocol: Synthesis of 4-Propylnonan-4-ol via Grignard Reaction

Objective: To synthesize 4-propylnonan-4-ol from 1-bromopropane and nonan-4-one while minimizing water contamination.

Materials:

• Magnesium turnings

• 1-bromopropane (anhydrous)

• Nonan-4-one (anhydrous)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Iodine crystal (optional, as an initiator)

Procedure:

• Apparatus Preparation:

  • Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.[6]

  • Ensure all joints are well-sealed. Cool the apparatus to room temperature under a stream of dry nitrogen or argon gas. Maintain a positive pressure of inert gas throughout the reaction.[5]

• Grignard Reagent Formation:

  • Place magnesium turnings in the flask.

  • Add a small portion of anhydrous diethyl ether.

  • In the dropping funnel, prepare a solution of 1-bromopropane in anhydrous diethyl ether.

  • Add a small amount of the 1-bromopropane solution to the magnesium. The reaction should initiate, indicated by bubbling and a gentle reflux.[2] If it doesn't start, adding a small crystal of iodine or gently warming may be necessary.[2][7]

  • Once initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a steady reflux.

• Reaction with Ketone:

  • After the magnesium has been consumed, cool the flask in an ice bath.

  • Prepare a solution of nonan-4-one in anhydrous diethyl ether in the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent. A vigorous reaction will occur. Control the addition rate to maintain a manageable temperature.

• Aqueous Workup:

  • After the addition is complete, continue stirring for 30-60 minutes.

  • Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution while cooling the flask in an ice bath. This hydrolyzes the magnesium alkoxide salt to the desired alcohol and precipitates magnesium salts.[12]

• Isolation and Drying:

  • Separate the ether layer. Extract the aqueous layer with additional portions of diethyl ether.

  • Combine the organic extracts and wash with brine.

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄).[13]

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the crude 4-Propylnonan-4-ol.

  • Purify the product further by distillation if necessary.

Visualizations

Caption: Experimental workflow for 4-Propylnonan-4-ol synthesis.

Caption: Troubleshooting logic for failed Grignard reactions.

Caption: Reaction pathways in the presence of water.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. reaction mechanism - Why is it necessary to avoid even traces of moisture from a Grignard reagent? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
• 5. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 6. moodle2.units.it [moodle2.units.it]
• 7. reddit.com [reddit.com]
• 8. Drying solvents and Drying agents [delloyd.50megs.com]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. orgchem.cz [orgchem.cz]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]

Best practices for handling viscous 4-Propylnonan-4-ol

Technical Support Center: 4-Propylnonan-4-ol

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling the viscous tertiary alcohol, 4-Propylnonan-4-ol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when handling 4-Propylnonan-4-ol?

A1: Due to its high molecular weight (186.33 g/mol ) and long carbon chains, 4-Propylnonan-4-ol is expected to be a viscous liquid at room temperature.[1] The primary challenges include:

• Accurate volume measurement: High viscosity can lead to inaccuracies when using standard pipetting techniques.

• Complete transfer: The substance may cling to container surfaces and pipette tips, leading to sample loss.

• Effective mixing: Achieving a homogenous mixture with other, less viscous solvents can be difficult.

• Potential for air bubble formation: The thick nature of the liquid can trap air, affecting volume accuracy and experimental results.

Q2: What are the key safety precautions for working with 4-Propylnonan-4-ol?

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[2][3][4]

• Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any potential vapors.[2][3][4]

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[5][6]

• Keep away from heat, sparks, and open flames, as alcohols can be flammable.[2][3][4]

• Dispose of waste according to institutional and local regulations.

Q3: How can I accurately measure and transfer viscous 4-Propylnonan-4-ol?

A3: To ensure accurate measurement and transfer, consider the following techniques:

• Use positive-displacement pipettes: These are ideal for viscous liquids as they use a piston to displace the liquid, minimizing the impact of viscosity on accuracy.

• Employ the reverse pipetting technique: This method helps to compensate for the liquid film that remains on the pipette tip.

• Use wide-bore pipette tips: A larger opening reduces the resistance to flow, making it easier to aspirate and dispense the liquid.

• Gravimetric measurement: For the highest accuracy, weigh the liquid instead of relying on volumetric measurements. This requires knowing the density of 4-Propylnonan-4-ol.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving 4-Propylnonan-4-ol.

Problem	Possible Cause	Recommended Solution
Inaccurate or inconsistent pipetting volumes	High viscosity of 4-Propylnonan-4-ol affecting standard air-displacement pipettes.	1. Switch to a positive-displacement pipette for better accuracy with viscous liquids.2. Use the reverse pipetting technique.3. Aspirate and dispense the liquid very slowly to allow for complete flow.4. Pre-wet the pipette tip by aspirating and dispensing the liquid back into the source container three times before taking the actual measurement.
Sample loss during transfer (liquid clinging to surfaces)	Adhesive and cohesive forces of the viscous liquid.	1. Use low-retention pipette tips and labware.2. When dispensing, touch the pipette tip to the side of the receiving vessel to help release the entire volume.3. Consider diluting 4-Propylnonan-4-ol with a compatible, less viscous solvent if the experimental protocol allows.
Difficulty in achieving a homogeneous mixture	Incomplete mixing due to high viscosity.	1. Use a vortex mixer at a high setting for a longer duration.2. Employ mechanical stirring (e.g., magnetic stir bar and stir plate).3. Gently heat the mixture to reduce the viscosity of 4-Propylnonan-4-ol, if compatible with other reagents.4. Add 4-Propylnonan-4-ol to the less viscous solvent while stirring to promote gradual mixing.
Formation of air bubbles in the sample	Trapped air during aspiration or mixing.	1. Aspirate the liquid slowly and keep the pipette tip immersed below the liquid surface.2. When mixing, avoid vigorous shaking that can introduce air. Use a vortex mixer or gentle swirling.3. If bubbles form, they can sometimes be removed by brief centrifugation or by placing the sample in a sonicator bath.

Experimental Protocols

Protocol 1: Accurate Dispensing of 4-Propylnonan-4-ol using Reverse Pipetting

This protocol describes the reverse pipetting technique for accurate volumetric measurement of viscous liquids like 4-Propylnonan-4-ol.

Materials:

• 4-Propylnonan-4-ol

• Adjustable volume air-displacement pipette

• Wide-bore or low-retention pipette tips

• Receiving vessel

Procedure:

• Set the pipette to the desired volume.

• Attach a new pipette tip.

• Depress the plunger completely to the second stop (the blowout position).

• Immerse the pipette tip into the 4-Propylnonan-4-ol.

• Slowly and smoothly release the plunger to aspirate the liquid.

• Withdraw the tip from the liquid, touching the tip against the edge of the container to remove excess liquid.

• To dispense, press the plunger to the first stop. A small amount of liquid will remain in the tip.

• Touch the tip to the side of the receiving vessel to aid in dispensing.

• The remaining liquid in the tip should be discarded with the tip.

Protocol 2: Preparation of a Stock Solution of 4-Propylnonan-4-ol in a Less Viscous Solvent

This protocol provides a method for preparing a stock solution to facilitate easier handling in subsequent experiments.

Materials:

• 4-Propylnonan-4-ol

• Compatible solvent (e.g., ethanol, isopropanol)

• Volumetric flask

• Analytical balance

• Magnetic stir bar and stir plate

Procedure:

• Determine the desired concentration and total volume of the stock solution.

• Place a weigh boat on the analytical balance and tare.

• Using a clean spatula or a positive-displacement pipette, transfer the calculated mass of 4-Propylnonan-4-ol to the weigh boat.

• Record the exact mass.

• Carefully transfer the weighed 4-Propylnonan-4-ol to the volumetric flask.

• Add a small amount of the solvent to the weigh boat to rinse any remaining liquid and transfer it to the volumetric flask. Repeat this step to ensure complete transfer.

• Add a magnetic stir bar to the volumetric flask.

• Fill the flask approximately halfway with the solvent.

• Place the flask on a magnetic stir plate and stir until the 4-Propylnonan-4-ol is fully dissolved. Gentle warming may be applied if necessary, ensuring the temperature does not cause solvent evaporation.

• Once dissolved, remove the flask from the stir plate and allow it to return to room temperature.

• Add the solvent to the volumetric flask up to the calibration mark.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Remove the magnetic stir bar using a magnetic retriever.

Visualizations

Caption: Experimental workflow for using 4-Propylnonan-4-ol.

Caption: Troubleshooting logic for experiments with 4-Propylnonan-4-ol.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. microbenotes.com [microbenotes.com]
• 3. mdpi.com [mdpi.com]
• 4. The Next Frontier in Laboratory Automation | Lab Manager [labmanager.com]
• 5. jeeadv.ac.in [jeeadv.ac.in]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to 4-Propylnonan-4-ol and Other Tertiary Nonanols for Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the strategic incorporation of specific structural motifs can significantly influence a compound's pharmacokinetic and pharmacodynamic profile. Tertiary alcohols, a class of organic compounds characterized by a hydroxyl group attached to a carbon atom bonded to three other carbon atoms, have garnered considerable interest. Their inherent steric hindrance around the hydroxyl group often imparts greater metabolic stability compared to their primary and secondary counterparts, a crucial attribute for developing robust drug candidates. This guide provides a comparative overview of 4-Propylnonan-4-ol and other isomeric tertiary nonanols, focusing on their physicochemical properties and a key performance metric relevant to drug discovery: metabolic stability.

Physicochemical Properties: A Comparative Analysis

A fundamental step in the evaluation of potential drug candidates involves the characterization of their physicochemical properties. These parameters, including molecular weight, lipophilicity (logP), and polar surface area, are critical determinants of a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. Below is a comparative table of 4-Propylnonan-4-ol and other selected tertiary nonanols.

Property	4-Propylnonan-4-ol	3-Methyl-3-nonanol	4-Ethylnonan-4-ol
Molecular Formula	C12H26O	C10H22O	C11H24O
Molecular Weight	186.33 g/mol [1]	158.28 g/mol [2]	172.31 g/mol [3]
XLogP3-AA (logP)	4.3[1]	3.6[2]	3.9[3]
Topological Polar Surface Area	20.2 Ų[1]	20.2 Ų[2]	20.2 Ų
Hydrogen Bond Donor Count	1	1	1
Hydrogen Bond Acceptor Count	1	1	1
Rotatable Bond Count	7	6	7

Synthesis of Tertiary Nonanols: A General Approach

The synthesis of tertiary alcohols is a well-established transformation in organic chemistry, with the Grignard reaction being one of the most common and versatile methods. This reaction involves the nucleophilic addition of a Grignard reagent (an organomagnesium halide) to a ketone. The general workflow for the synthesis of a tertiary nonanol, such as 4-Propylnonan-4-ol, is depicted below.

A generalized synthetic scheme for tertiary nonanols.

Performance Comparison: Metabolic Stability

A critical performance parameter for drug candidates is their metabolic stability. Tertiary alcohols are generally more resistant to oxidation by cytochrome P450 enzymes compared to primary and secondary alcohols.[4][5][6] The steric bulk around the hydroxyl group in compounds like 4-Propylnonan-4-ol is expected to hinder enzymatic access, leading to a longer half-life in biological systems.

Compound	Key Structural Features	Expected Relative Metabolic Stability
4-Propylnonan-4-ol	Propyl and pentyl groups flanking the hydroxyl group.	High
3-Methyl-3-nonanol	Methyl and hexyl groups flanking the hydroxyl group.	Moderate to High
4-Ethylnonan-4-ol	Ethyl and pentyl groups flanking the hydroxyl group.	High

Experimental Protocol: In Vitro Metabolic Stability Assessment in Human Liver Microsomes

To experimentally determine and compare the metabolic stability of 4-Propylnonan-4-ol and other tertiary nonanols, a standard in vitro assay using human liver microsomes (HLMs) can be employed. This assay measures the rate of disappearance of the parent compound over time when incubated with metabolically active liver fractions.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of tertiary nonanols in human liver microsomes.

Materials:

• Test compounds (4-Propylnonan-4-ol and other tertiary nonanols)

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Acetonitrile (ACN) with an internal standard (for quenching and sample preparation)

• Positive control compound with known metabolic fate (e.g., testosterone)

• LC-MS/MS system for analysis

Experimental Workflow:

A typical workflow for assessing metabolic stability.

Procedure:

• Preparation:

  • Prepare stock solutions of the test compounds and positive control in a suitable organic solvent (e.g., DMSO).

  • Thaw the human liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add the HLM suspension and the test compound (final concentration, e.g., 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a collection plate containing cold acetonitrile with a suitable internal standard.

• Sample Processing and Analysis:

  • Seal and vortex the collection plate.

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percentage of parent compound remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / [microsomal protein concentration]).

Structure-Activity Relationship: Tertiary Alcohols and Metabolic Stability

The enhanced metabolic stability of tertiary alcohols is a direct consequence of their molecular structure. The following diagram illustrates the logical relationship between the structural features of tertiary alcohols and their reduced susceptibility to metabolic oxidation.

The relationship between structure and metabolic stability.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Nonanol, 3-methyl- | C10H22O | CID 89428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Ethylnonan-4-ol | C11H24O | CID 85890374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tertiary alcohol: Reaping the benefits but minimizing the drawbacks of hydroxy groups in drug discovery - American Chemical Society [acs.digitellinc.com]

A Comparative Guide to the Synthesis of 4-Propylnonan-4-ol

For researchers and professionals in drug development and organic synthesis, the efficient production of target molecules is paramount. This guide provides a comparative analysis of two primary methods for the synthesis of the tertiary alcohol 4-Propylnonan-4-ol: the Grignard reaction and the organolithium reaction. This document outlines detailed experimental protocols, presents a side-by-side data comparison, and visualizes the synthetic pathways.

At a Glance: Comparing Synthesis Methods

The selection of a synthetic route often depends on factors such as yield, reaction conditions, and the availability of starting materials. Below is a summary of key quantitative data for the two methods.

Parameter	Grignard Reaction	Organolithium Reaction
Starting Materials	4-Nonanone, Propylmagnesium bromide	Ethyl pentanoate, Propyllithium
Typical Yield	75-85%	80-90%
Reaction Temperature	0 °C to room temperature	-78 °C to room temperature
Reaction Time	2-4 hours	1-3 hours
Purity (post-purification)	>95%	>95%
Key Considerations	Less reactive, requires ethereal solvents.	More reactive, can be more sensitive to air and moisture.

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations involved in each synthesis method.

Caption: Grignard synthesis of 4-Propylnonan-4-ol.

Caption: Organolithium synthesis of 4-Propylnonan-4-ol.

Experimental Protocols

Below are detailed methodologies for the synthesis of 4-Propylnonan-4-ol using both the Grignard and organolithium routes.

Method 1: Grignard Reaction

Materials:

• 4-Nonanone

• Propylmagnesium bromide (in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Magnesium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• A solution of 4-nonanone in anhydrous diethyl ether is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• The flask is cooled in an ice bath to 0 °C.

• A solution of propylmagnesium bromide in diethyl ether is added dropwise to the stirred solution of 4-nonanone over a period of 30 minutes.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the crude product.

• Purification is achieved by column chromatography on silica gel or by distillation under reduced pressure to afford pure 4-Propylnonan-4-ol.

Method 2: Organolithium Reaction

Materials:

• Ethyl pentanoate

• Propyllithium (in hexane)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Magnesium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and cooling bath (dry ice/acetone)

Procedure:

• A solution of ethyl pentanoate in anhydrous diethyl ether or THF is prepared in a round-bottom flask under an inert atmosphere.

• The flask is cooled to -78 °C using a dry ice/acetone bath.

• Two equivalents of propyllithium solution in hexane are added dropwise to the stirred solution of the ester.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to slowly warm to room temperature over 1 hour.

• The reaction is carefully quenched by the addition of a saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or vacuum distillation to yield 4-Propylnonan-4-ol.

Comparative Workflow

The following diagram illustrates the general workflow for comparing the two synthetic methods, from initial planning to final product analysis.

Caption: Workflow for comparing synthesis methods.

Discussion

Both the Grignard and organolithium reactions are effective for the synthesis of 4-Propylnonan-4-ol. Organolithium reagents are generally more reactive than Grignard reagents, which can lead to higher yields and shorter reaction times. However, this increased reactivity also makes them more sensitive to protic functional groups and moisture, requiring stricter anhydrous conditions.

The choice between the two methods will ultimately depend on the specific requirements of the synthesis, including scale, available equipment, and the cost and availability of starting materials. For large-scale synthesis, the less hazardous nature and lower cost of Grignard reagents may be preferable. For smaller-scale or research applications where maximizing yield is the primary goal, the organolithium route may be more advantageous.

A Comparative Guide to Purity Analysis of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of chemical analysis in research, development, and quality control. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) and its alternatives for the purity analysis of 4-Propylnonan-4-ol, a tertiary alcohol. Supporting experimental data and detailed protocols are provided to assist in method selection and implementation.

Introduction to the Analytical Challenge

4-Propylnonan-4-ol, a tertiary alcohol, presents a unique challenge for purity analysis by HPLC. Due to the absence of a chromophore in its structure, it does not absorb ultraviolet (UV) light, rendering standard UV detection methods ineffective. This guide explores two primary HPLC-based strategies to overcome this limitation—the use of a Refractive Index Detector (RID) and pre-column derivatization—and compares them with alternative analytical techniques, namely Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) Approaches

HPLC is a cornerstone of purity analysis in the pharmaceutical and chemical industries, prized for its high resolution and versatility.[1] For non-chromophoric compounds like 4-Propylnonan-4-ol, two principal detection strategies are employed.

HPLC with Refractive Index Detection (RID)

A Refractive Index Detector measures the difference in the refractive index between the mobile phase and the sample eluting from the column. This universal detection method is suitable for compounds that do not have a UV chromophore, such as alcohols, sugars, and polymers.[2][3][4][5][6]

HPLC with UV Detection following Pre-Column Derivatization

This technique involves chemically modifying the 4-Propylnonan-4-ol molecule to attach a UV-absorbing or fluorescent tag.[7][8][9] This "derivatization" renders the analyte detectable by a standard UV or fluorescence detector, significantly enhancing sensitivity.[10][11]

Alternative Analytical Methodologies

Beyond HPLC, other powerful techniques are available for the purity assessment of 4-Propylnonan-4-ol.

Gas Chromatography (GC)

Gas chromatography is a highly efficient separation technique for volatile and thermally stable compounds. Given that 4-Propylnonan-4-ol is a relatively volatile alcohol, GC coupled with a Flame Ionization Detector (FID) offers a robust and sensitive alternative to HPLC.

Quantitative Nuclear Magnetic Resonance (qNMR)

Quantitative NMR is an absolute quantification method that can determine the purity of a sample without the need for a specific reference standard of the analyte.[2][3] It relies on the principle that the signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.

Comparative Analysis of Methods

The choice of analytical method depends on various factors, including the required sensitivity, sample throughput, availability of instrumentation, and the nature of potential impurities. The following table summarizes the key performance characteristics of each method for the analysis of 4-Propylnonan-4-ol.

Feature	HPLC-RID	HPLC-UV (with Derivatization)	GC-FID	qNMR
Principle	Measures changes in refractive index	Measures UV absorbance of a derivatized analyte	Separates based on volatility and interaction with a stationary phase	Measures the nuclear spin of atoms in a magnetic field
Sensitivity	Low to moderate	High	High	Moderate
Selectivity	Low (universal detector)	High (dependent on derivatizing agent)	High	High
Quantitation	External/Internal Standard	External/Internal Standard	External/Internal Standard	Absolute (with internal standard)
Sample Throughput	Moderate	Low (due to derivatization step)	High	Low to Moderate
Method Development	Relatively simple	Complex (requires optimization of derivatization)	Moderate	Moderate
Instrumentation Cost	Moderate	Moderate	Low to Moderate	High
Key Advantage	Universal detection for non-chromophoric compounds	High sensitivity and selectivity	High resolution for volatile compounds	Absolute quantitation without a specific reference standard
Key Disadvantage	Low sensitivity, not compatible with gradient elution	Derivatization can be complex and introduce errors	Requires volatile and thermally stable analytes	Lower throughput, requires specialized equipment and expertise

Experimental Protocols

Detailed experimental protocols for each of the discussed methods are provided below.

HPLC-RID Method

• Instrumentation: HPLC system equipped with a refractive index detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector Temperature: 35 °C.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve a known weight of the 4-Propylnonan-4-ol sample in the mobile phase to a final concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

HPLC-UV Method with Pre-Column Derivatization (using 3,5-Dinitrobenzoyl Chloride)

• Derivatization Reagent: 3,5-Dinitrobenzoyl chloride.

• Derivatization Procedure:

  • To 1 mg of 4-Propylnonan-4-ol in a vial, add 1 mL of pyridine and 5 mg of 3,5-dinitrobenzoyl chloride.

  • Heat the mixture at 60 °C for 30 minutes.

  • Cool the mixture and add 2 mL of 5% sodium bicarbonate solution.

  • Extract the derivative with 2 mL of diethyl ether.

  • Evaporate the ether layer to dryness and reconstitute the residue in 1 mL of acetonitrile.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: Gradient elution with acetonitrile and water.

  • 0-10 min: 60% Acetonitrile

  • 10-15 min: 60% to 80% Acetonitrile

  • 15-20 min: 80% Acetonitrile

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

GC-FID Method

• Instrumentation: Gas chromatograph with a flame ionization detector.

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold at 220 °C for 5 minutes.

• Injection Volume: 1 µL (split ratio 50:1).

• Sample Preparation: Dilute the 4-Propylnonan-4-ol sample in dichloromethane to a concentration of approximately 1 mg/mL.

qNMR Method

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference standard with known purity and a signal that does not overlap with the analyte signals (e.g., maleic acid).

• Solvent: Deuterated chloroform (CDCl₃).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 4-Propylnonan-4-ol sample into an NMR tube.

  • Accurately weigh approximately 5 mg of the internal standard into the same NMR tube.

  • Add approximately 0.7 mL of CDCl₃ to the tube and dissolve the sample and standard completely.

• Acquisition Parameters:

  • Pulse sequence with a long relaxation delay (D1) to ensure full relaxation of all signals (e.g., D1 = 30 s).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Integrate a well-resolved signal of 4-Propylnonan-4-ol and a signal of the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (m_IS / m_sample) * P_IS where I is the integral, N is the number of protons for the integrated signal, MW is the molecular weight, m is the mass, and P is the purity of the internal standard.

Potential Impurities in 4-Propylnonan-4-ol Synthesis

4-Propylnonan-4-ol is commonly synthesized via a Grignard reaction between pentanoyl chloride and an excess of propylmagnesium bromide, or between nonan-4-one and propylmagnesium bromide. Potential impurities arising from these synthetic routes include:

• Unreacted Starting Materials: Pentanoyl chloride or nonan-4-one.

• Grignard Reagent-derived Byproducts: Propane (from reaction with moisture), dipropyl ether.

• Side-reaction Products: Reduction product (nonan-4-ol), elimination product (4-propylnon-3-ene).

Simulated Experimental Data

The following table presents simulated data for the purity analysis of a hypothetical batch of 4-Propylnonan-4-ol using the different analytical methods.

Compound	HPLC-RID	HPLC-UV (Derivatized)	GC-FID
Retention Time (min) / Peak Area	Retention Time (min) / Peak Area	Retention Time (min) / Peak Area
Nonan-4-one (Impurity)	4.2 / 15,000	8.5 / 25,000	9.8 / 18,000
4-Propylnon-3-ene (Impurity)	5.8 / 8,000	10.2 / 12,000	11.5 / 10,000
4-Propylnonan-4-ol	7.5 / 975,000	12.1 / 1,450,000	13.2 / 1,200,000
Calculated Purity (%)	97.7%	97.8%	97.9%

qNMR Analysis of the same batch:

Parameter	Value
Mass of 4-Propylnonan-4-ol sample	10.25 mg
Mass of Internal Standard (Maleic Acid)	5.12 mg
Purity of Internal Standard	99.9%
Integral of 4-Propylnonan-4-ol (CH₂ protons)	10.00
Integral of Internal Standard (CH protons)	2.50
Calculated Purity (%)	98.1%

Visualizing the Analytical Workflow and Method Comparison

The following diagrams, generated using Graphviz, illustrate the experimental workflow for HPLC analysis and provide a visual comparison of the analytical methods.

Caption: Workflow for HPLC Purity Analysis of 4-Propylnonan-4-ol.

Caption: Comparison of Analytical Methods for 4-Propylnonan-4-ol Purity.

Conclusion

The selection of an appropriate analytical method for the purity determination of 4-Propylnonan-4-ol is a multi-faceted decision.

• HPLC-RID offers a straightforward approach for routine analysis where high sensitivity is not a primary concern.

• HPLC with UV detection after derivatization is the method of choice when high sensitivity is required, though it involves a more complex sample preparation procedure.

• GC-FID provides a high-resolution and high-throughput alternative, well-suited for the volatile nature of 4-Propylnonan-4-ol and its potential impurities.

• qNMR stands out as a powerful, non-destructive technique for absolute purity determination, particularly valuable in the absence of a certified reference standard for the main component.

By understanding the principles, advantages, and limitations of each technique, researchers can make an informed decision to ensure the quality and integrity of their materials.

References

• 1. m.youtube.com [m.youtube.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. US8704010B2 - Alcohol production process with impurity removal - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. Chemical Composition of Alcoholic Beverages, Additives and Contaminants - Alcohol Drinking - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]
• 10. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]

A Comparative Analysis of the Reactivity of 4-Propylnonan-4-ol and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 4-Propylnonan-4-ol, a tertiary alcohol, with its structural isomers, including secondary and primary dodecanols. Understanding the nuanced differences in reactivity based on the position of the hydroxyl group and the carbon skeleton's branching is crucial for predicting reaction outcomes, optimizing synthesis protocols, and developing novel chemical entities. This document synthesizes established principles of organic chemistry with available experimental data to offer a clear and objective comparison.

Executive Summary

The reactivity of an alcohol is fundamentally dictated by the substitution of the carbon atom bearing the hydroxyl group. 4-Propylnonan-4-ol, as a tertiary alcohol, exhibits distinct reactivity patterns compared to its secondary and primary isomers.

• Dehydration (Elimination) Reactions: Tertiary alcohols like 4-Propylnonan-4-ol undergo dehydration reactions much more readily than their secondary and primary counterparts. This is attributed to the formation of a stable tertiary carbocation intermediate. The general order of reactivity for dehydration is: Tertiary > Secondary > Primary .[1][2][3]

• Oxidation Reactions: 4-Propylnonan-4-ol is resistant to oxidation under standard conditions due to the absence of a hydrogen atom on the carbon bearing the hydroxyl group.[4] In contrast, secondary isomers are readily oxidized to ketones, and primary isomers can be oxidized to aldehydes or further to carboxylic acids.[5]

• Nucleophilic Substitution (S(_N)1 type): Similar to dehydration, reactions proceeding through an S(_N)1 mechanism are favored by tertiary alcohols due to the stability of the tertiary carbocation intermediate. Therefore, 4-Propylnonan-4-ol is expected to be more reactive in S(_N)1 reactions than its secondary and primary isomers.

• Nucleophilic Substitution (S(_N)2 type): Steric hindrance around the hydroxyl group in 4-Propylnonan-4-ol makes it significantly less reactive in S(_N)2 reactions compared to its less sterically hindered primary and secondary isomers.

Data Presentation: A Comparative Overview

While specific kinetic data for 4-Propylnonan-4-ol is not extensively available in the public domain, the following table summarizes the expected relative reactivities and provides a qualitative comparison based on established chemical principles. For thermo-oxidative stability, experimental data on related long-chain alcohols is included.

Reaction Type	4-Propylnonan-4-ol (Tertiary)	Dodecan-4-ol (Secondary Isomer)	Dodecan-1-ol (Primary Isomer)	Supporting Rationale
Acid-Catalyzed Dehydration	Highest Reactivity	Moderate Reactivity	Lowest Reactivity	Stability of the carbocation intermediate (Tertiary > Secondary > Primary).[1][2][3]
Oxidation (with CrO(_3)/H(_2)SO(_4))	No Reaction	Forms Dodecan-4-one (Ketone)	Forms Dodecanal (Aldehyde) and/or Dodecanoic Acid	Tertiary alcohols lack an alpha-hydrogen necessary for oxidation.[4]
Reaction with HBr (S(_N)1)	Highest Reactivity	Moderate Reactivity	Low Reactivity (may proceed via S(_N)2)	Stability of the carbocation intermediate.
Thermo-oxidative Aging	Higher Stability	Lower Stability	Lowest Stability	Branched structures can exhibit greater stability against decomposition. After 120 hours of accelerated aging, around 80% of an iso-alcohol remained, compared to only 57-63% for n-alcohols.[5]

Experimental Protocols

To quantitatively assess the reactivity of 4-Propylnonan-4-ol and its isomers, the following experimental protocols can be employed.

Protocol 1: Comparative Dehydration Rate Analysis

Objective: To determine the relative rates of acid-catalyzed dehydration of 4-Propylnonan-4-ol, Dodecan-4-ol, and Dodecan-1-ol.

Materials:

• 4-Propylnonan-4-ol

• Dodecan-4-ol

• Dodecan-1-ol

• Concentrated Sulfuric Acid (H(_2)SO(_4)) or Phosphoric Acid (H(_3)PO(_4))

• Anhydrous Calcium Chloride

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Round-bottom flasks, distillation apparatus, heating mantles

Procedure:

• Place equimolar amounts of each alcohol into separate round-bottom flasks.

• Add a catalytic amount of concentrated sulfuric acid to each flask.

• Heat the reaction mixtures to a specific temperature (e.g., 140°C) under controlled conditions.

• Collect the alkene products via distillation as they are formed.

• Analyze the quantity of alkene produced at regular time intervals using GC-MS.

• Plot the concentration of the product versus time to determine the initial reaction rates.

• Compare the initial rates to establish the relative reactivity of the three isomers.

Protocol 2: Comparative Oxidation Analysis

Objective: To compare the susceptibility to oxidation of 4-Propylnonan-4-ol, Dodecan-4-ol, and Dodecan-1-ol.

Materials:

• 4-Propylnonan-4-ol

• Dodecan-4-ol

• Dodecan-1-ol

• Jones Reagent (CrO(_3) in aqueous acetone with H(_2)SO(_4))

• Diethyl ether

• Sodium sulfate (anhydrous)

• Thin Layer Chromatography (TLC) plates

• Infrared (IR) Spectrometer

Procedure:

• Dissolve equimolar amounts of each alcohol in acetone in separate flasks.

• Cool the solutions in an ice bath.

• Add Jones reagent dropwise to each solution until the orange color persists.

• Allow the reactions to proceed for a set amount of time (e.g., 1 hour).

• Quench the reactions by adding isopropanol.

• Extract the products with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Analyze the reaction mixtures by TLC and the purified products by IR spectroscopy to identify the functional groups of the products (ketone C=O stretch around 1715 cm

  $^{-1}$ , aldehyde C=O stretch around 1730 cm $^{-1}$ , and carboxylic acid broad O-H and C=O stretches).

• Quantify the yield of the oxidized products to compare the extent of reaction.

Visualizing Reactivity Principles

The following diagrams illustrate the key concepts governing the reactivity of 4-Propylnonan-4-ol and its isomers.

Caption: Dehydration mechanism proceeds via a carbocation intermediate.

Caption: Oxidation reactivity depends on the presence of an alpha-hydrogen.

Caption: Steric hindrance dictates the rate of S(_N)2 reactions.

References

• 1. organic chemistry - Comparison of rate of dehydration of primary, secondary & tertiary alcohols on cyclohexane - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. byjus.com [byjus.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]

Quantitative NMR (qNMR) for High-Accuracy Purity Assessment of 4-Propylnonan-4-ol

In the landscape of pharmaceutical development and chemical manufacturing, the precise determination of purity is a critical quality attribute. For active pharmaceutical ingredients (APIs) and key intermediates like 4-Propylnonan-4-ol, a tertiary alcohol, establishing an accurate purity profile is paramount for ensuring safety and efficacy. This guide provides a comparative analysis of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional methods for the purity determination of 4-Propylnonan-4-ol, supported by experimental protocols and data.

Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for the direct quantification of substances without the need for a specific reference standard of the analyte.[1][2] This is particularly advantageous for non-chromophoric compounds like 4-Propylnonan-4-ol, which are challenging to analyze using conventional chromatographic techniques that rely on UV detection.[3]

Comparative Analysis of Purity Determination Methods

The purity of 4-Propylnonan-4-ol can be assessed by various analytical techniques. Here, we compare qNMR with Gas Chromatography (GC) and Karl Fischer (KF) titration, a common method for water content determination which is a crucial part of the overall purity assessment.

Analytical Method	Principle	Information Provided	Advantages	Limitations
qNMR	The integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[4][5]	Molar purity of the analyte. Can also identify and quantify impurities if their signals are resolved.	High precision and accuracy, SI-traceable results, no need for identical reference standards, provides structural information.[1][6]	Lower sensitivity compared to chromatographic methods, potential for signal overlap.[7]
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, with detection by a Flame Ionization Detector (FID).	Relative percentage of volatile components in the sample.	High sensitivity and resolution for volatile impurities.	Requires a reference standard for each impurity for accurate quantification, not suitable for non-volatile impurities.
Karl Fischer Titration	A chemical reaction in which iodine reacts stoichiometrically with water.[8][9]	Water content in the sample.	High accuracy and precision for water determination, selective for water.[10][11]	Only quantifies water content, not other impurities.

Experimental Protocols

Quantitative ¹H-NMR (qNMR) Spectroscopy

Objective: To determine the molar purity of 4-Propylnonan-4-ol using an internal standard.

Materials:

• 4-Propylnonan-4-ol sample

• Maleic acid (internal standard, >99.5% purity)

• Deuterated chloroform (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS)

• NMR spectrometer (e.g., 400 MHz)

• Analytical balance

• NMR tubes

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 4-Propylnonan-4-ol sample into a clean, dry vial.

  • Accurately weigh approximately 10 mg of maleic acid (internal standard) into the same vial.

  • Dissolve the mixture in 0.75 mL of CDCl₃.

  • Vortex the vial to ensure complete dissolution and homogenization.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire the ¹H-NMR spectrum at a constant temperature (e.g., 298 K).

  • Use a calibrated 90° pulse.

  • Employ a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation. A D1 of 30 seconds is generally sufficient.

  • Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio (>250:1 for the signals of interest).[4]

• Data Processing and Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

  • Integrate the well-resolved signals of both the analyte (4-Propylnonan-4-ol) and the internal standard (maleic acid). For 4-Propylnonan-4-ol, the signals corresponding to the methyl or methylene protons can be used. For maleic acid, the singlet of the two olefinic protons is used.

  • Calculate the purity of 4-Propylnonan-4-ol using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 4-Propylnonan-4-ol

  • IS = Internal Standard (Maleic Acid)

Gas Chromatography (GC-FID)

Objective: To determine the relative content of volatile impurities in 4-Propylnonan-4-ol.

Materials:

• 4-Propylnonan-4-ol sample

• Suitable solvent (e.g., Dichloromethane)

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for alcohol analysis (e.g., DB-624 or equivalent)

Procedure:

• Sample Preparation: Prepare a solution of 4-Propylnonan-4-ol in the chosen solvent at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Volume: 1 µL

• Data Analysis: The area of each peak is integrated, and the percentage purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

Karl Fischer Titration

Objective: To determine the water content in the 4-Propylnonan-4-ol sample.

Materials:

• 4-Propylnonan-4-ol sample

• Karl Fischer titrator (coulometric or volumetric)

• Karl Fischer reagents

Procedure:

• Instrument Setup: Prepare the Karl Fischer titrator according to the manufacturer's instructions.

• Titration: Accurately weigh a suitable amount of the 4-Propylnonan-4-ol sample and introduce it into the titration cell. The titration is performed automatically, and the instrument reports the water content.

Quantitative Data Summary

The following table presents hypothetical but representative data for the purity analysis of a batch of 4-Propylnonan-4-ol.

Parameter	qNMR	GC-FID	Karl Fischer Titration
Purity/Content	99.2% (molar purity)	99.5% (area %)	0.15% (water content)
Identified Impurities	Impurity A: 0.3%, Impurity B: 0.2%	Impurity C: 0.2%, Impurity D: 0.1%	Not Applicable
Limit of Quantification	~0.1%	~0.01%	~0.01%
Precision (RSD)	< 1%	< 2%	< 3%
Analysis Time per Sample	~30 minutes	~45 minutes	~15 minutes

Visualizing the qNMR Workflow

The following diagram illustrates the key steps in the quantitative NMR workflow for purity determination.

Caption: Workflow for purity determination by quantitative NMR (qNMR).

Conclusion

Quantitative NMR offers a robust, accurate, and direct method for determining the molar purity of 4-Propylnonan-4-ol. Its ability to provide SI-traceable results without the need for a specific analyte reference standard makes it a highly valuable tool in research, development, and quality control. While GC-FID provides excellent sensitivity for volatile impurities and Karl Fischer titration is the gold standard for water content, qNMR offers a comprehensive purity assessment from a single experiment, including the identification and quantification of structurally related and unrelated impurities. The choice of method will depend on the specific requirements of the analysis; however, for a definitive purity assignment, qNMR is a superior technique.

References

• 1. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. emerypharma.com [emerypharma.com]
• 6. Purity assessment using quantitative NMR: establishment of SI traceability in organic analysis -Journal of the Korean Magnetic Resonance Society | 학회 [koreascience.kr]
• 7. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 8. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. natsep.co.za [natsep.co.za]
• 11. Xylem Analytics | Water Determination Karl Fischer [xylemanalytics.com]

Cross-Validation of Analytical Methods for 4-Propylnonan-4-ol: A Comparative Guide

Data Presentation: A Comparative Analysis

The following table summarizes the performance characteristics of GC and HPLC methods for the analysis of tertiary alcohols, providing a baseline for selecting an appropriate method for 4-Propylnonan-4-ol.

Parameter	Gas Chromatography (GC-FID) for tert-butanol	High-Performance Liquid Chromatography (HPLC-UV) for Linalool
Limit of Detection (LOD)	0.1 mg/L[1]	Not Reported
Limit of Quantification (LOQ)	0.5 mg/L[1]	5 µg/mL[2][3]
**Linearity (R²) **	> 0.990[1]	0.9975[2][3]
Linear Range	0.5 - 50 mg/L[1]	5 - 200 µg/mL[2][3]
Recovery	87.8 – 114.1%[1]	92 – 112%[2][3]
Precision (RSD)	Repeatability: 0.7– 4.3%Reproducibility: 1.5–10.2%[1]	1.85% (n=9)[2][3]
Typical Run Time	~15 minutes	~10 minutes
Derivatization	Generally not required for volatile alcohols	May be required for UV detection
Instrumentation Cost	Generally lower than HPLC[4]	Generally higher than GC[4]
Primary Application	Volatile and thermally stable compounds[5]	Non-volatile and thermally labile compounds[5]

Experimental Protocols

Detailed methodologies for both GC and HPLC are provided below. These protocols are based on established methods for similar tertiary alcohols and can be adapted and optimized for the analysis of 4-Propylnonan-4-ol.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol is adapted from a validated method for the determination of tert-butanol.[1]

1. Sample Preparation:

• Prepare a stock solution of 4-Propylnonan-4-ol in a suitable solvent (e.g., methanol).

• Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected sample range.

• For unknown samples, dilute with the same solvent to fall within the calibration range.

• Add an appropriate internal standard (e.g., 1-butanol) to all standards and samples.

2. GC-FID Conditions:

• Column: DB-624 or similar polar capillary column (e.g., 30 m x 0.25 mm ID, 1.4 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL (split or splitless mode depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: Increase to 120 °C at 10 °C/min.

  • Ramp 2: Increase to 220 °C at 20 °C/min, hold for 2 minutes.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 280 °C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen): 25 mL/min.

High-Performance Liquid Chromatography-Ultraviolet (HPLC-UV) Method

This protocol is based on a validated method for the analysis of linalool.[2][3]

1. Sample Preparation and Derivatization (if necessary):

• Tertiary alcohols like 4-Propylnonan-4-ol may lack a strong UV chromophore. Derivatization may be necessary to enhance detection by UV. A common derivatizing agent is benzoyl chloride.

• Derivatization Procedure (Example):

  • To 1 mL of the sample solution in acetonitrile, add 0.5 mL of 1 M sodium hydroxide and 0.1 mL of benzoyl chloride.

  • Vortex the mixture for 5 minutes.

  • Neutralize the solution with 0.5 mL of 1 M hydrochloric acid.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Prepare a stock solution of the 4-Propylnonan-4-ol derivative.

• Create a series of calibration standards by diluting the derivatized stock solution.

2. HPLC-UV Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water. A typical starting point is 60:40 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detector: UV-Vis Detector.

• Detection Wavelength: Determined by the absorbance maximum of the derivatized analyte (e.g., ~230 nm for benzoyl derivatives).

Mandatory Visualization

The following diagrams illustrate the logical workflow of the analytical methods described.

Caption: Workflow for the quantification of 4-Propylnonan-4-ol using GC-FID.

Caption: Workflow for the quantification of 4-Propylnonan-4-ol using HPLC-UV with derivatization.

References

• 1. myfoodresearch.com [myfoodresearch.com]
• 2. A New High-Performance Liquid Chromatographic Method for the Determination and Distribution of Linalool in Michelia alba - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 5. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]

Benchmarking 4-Propylnonan-4-ol: A Comparative Guide for Solvent Performance in Pharmaceutical Applications

For researchers, scientists, and drug development professionals seeking effective solubilization strategies for poorly soluble active pharmaceutical ingredients (APIs), this guide provides a comprehensive performance benchmark of 4-propylnonan-4-ol against other common tertiary alcohol solvents. By presenting key experimental data and detailed methodologies, this document aims to facilitate informed solvent selection in pharmaceutical formulation and drug delivery.

Executive Summary

The selection of an appropriate solvent is a critical factor in the successful development of pharmaceutical formulations, particularly for compounds with low aqueous solubility. An ideal solvent should not only possess high solubilization capacity for the target API but also exhibit favorable physicochemical properties such as appropriate viscosity, boiling point, and a well-understood safety profile. This guide focuses on the performance of 4-propylnonan-4-ol, a tertiary alcohol with potential applications as a pharmaceutical solvent. Its performance is compared against two other tertiary alcohols: tert-butanol and 2-methyl-2-butanol. This comparison is based on essential solvent properties, including physicochemical characteristics, Hansen Solubility Parameters (HSP) for predicting miscibility and solubility, and the solubility of representative poorly soluble drugs.

Physicochemical Properties

A solvent's fundamental physical and chemical properties are primary indicators of its suitability for various pharmaceutical processes. The following table summarizes key physicochemical properties of 4-propylnonan-4-ol and the selected alternative solvents.

Property	4-Propylnonan-4-ol	tert-Butanol	2-Methyl-2-butanol
Molecular Formula	C₁₂H₂₆O[1]	C₄H₁₀O[2]	C₅H₁₂O[3][4]
Molecular Weight ( g/mol )	186.33[1]	74.12[5]	88.15[4]
Boiling Point (°C)	224 - 226	82-83[6]	102-104[3]
Melting Point (°C)	No data available	25-26[6]	-9[3]
Density (g/mL)	0.910	0.775[6]	0.805 at 25°C[3][7]
Viscosity (mPa·s)	No data available	6.43 (Dynamic)[8]	~5.0 at 20°C[9]
Flash Point (°C)	103	11	20
Water Solubility	No data available	Miscible[6]	Slightly soluble[4][7]

Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a powerful tool for predicting the solubility of a solute in a solvent. They are based on the principle that "like dissolves like" and quantify this similarity through three parameters: dispersion (δD), polar (δP), and hydrogen bonding (δH). A smaller distance between the HSP of a solute and a solvent suggests a higher likelihood of dissolution.

Solvent	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)
4-Propylnonan-4-ol	No data available	No data available	No data available
tert-Butanol	15.2[10][11]	5.1[10][11]	14.7[10][11]
2-Methyl-2-butanol	15.3[11]	6.1[11]	13.3[11]

Drug Solubility Performance

To provide a practical benchmark, the solubility of two common non-steroidal anti-inflammatory drugs (NSAIDs), ibuprofen and ketoprofen, which are known for their poor aqueous solubility, is presented. While specific data for 4-propylnonan-4-ol is not available in the public domain, the data for other alcohols provides a useful reference for the expected performance of this class of solvents.

Drug	Solvent	Solubility
Ibuprofen	Practically insoluble in water[12]
Ethanol (90%)	66.18 g/100 mL at 40°C[12]
Methanol	Very soluble[12]
Isopropanol	Soluble
Ketoprofen	Practically insoluble in water[13]
Ethanol	Freely soluble[13]
Methanol	Freely soluble[13]
Butanol	Fairly high, decreases with increasing hydrocarbon chain length[14][15]

Experimental Protocols

To ensure transparency and enable researchers to conduct their own comparative studies, the following are detailed methodologies for key experiments.

Determination of Boiling Point

Objective: To determine the temperature at which a liquid's vapor pressure equals the atmospheric pressure.

Methodology:

• Assemble a distillation apparatus or a Thiele tube setup.

• For distillation, place a known volume of the solvent in the distillation flask along with boiling chips.

• For the Thiele tube method, place a small amount of the sample in a small test tube with an inverted capillary tube.

• Heat the apparatus gradually.

• Record the temperature at which a steady stream of bubbles emerges from the capillary tube (Thiele tube) or the temperature at which the vapor condenses and is collected as distillate (distillation).[5]

Determination of Viscosity

Objective: To measure the internal resistance of a fluid to flow.

Methodology (using an Ostwald viscometer):

• Calibrate the viscometer with a liquid of known viscosity (e.g., water).

• Introduce a precise volume of the test solvent into the viscometer.

• Draw the liquid up through the capillary tube to a point above the upper timing mark.

• Measure the time it takes for the liquid to flow from the upper to the lower timing mark.

• Calculate the kinematic viscosity using the measured flow time and the viscometer constant. The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid.

Determination of Drug Solubility (Shake-Flask Method)

Objective: To determine the equilibrium solubility of a drug in a solvent.

Methodology:

• Add an excess amount of the solid drug to a known volume of the solvent in a sealed container (e.g., a flask).

• Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-72 hours) to ensure equilibrium is reached.

• After equilibration, allow any undissolved solid to settle.

• Carefully withdraw a sample of the supernatant and filter it to remove any remaining solid particles.

• Analyze the concentration of the drug in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[16]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining key solvent performance parameters.

Boiling Point Determination Workflow

Viscosity Measurement Workflow

Solubility Determination Workflow

Conclusion

This guide provides a foundational benchmark for the performance of 4-propylnonan-4-ol as a solvent in pharmaceutical applications, comparing it with established alternatives like tert-butanol and 2-methyl-2-butanol. While direct experimental data for some of 4-propylnonan-4-ol's properties are currently limited in publicly available literature, its structural characteristics as a long-chain tertiary alcohol suggest it may offer unique solubility advantages for certain APIs. The provided experimental protocols offer a standardized approach for researchers to generate their own data and conduct direct comparisons. Further investigation into the viscosity, Hansen Solubility Parameters, and the solubility of a broader range of APIs in 4-propylnonan-4-ol is warranted to fully elucidate its potential in pharmaceutical formulation.

References

• 1. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tert-Butanol | (CH3)3COH | CID 6386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 4. 2-Methyl-2-butanol | C5H12O | CID 6405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tert-Butanol | 75-65-0 [chemicalbook.com]
• 6. tert-Butyl alcohol - Wikipedia [en.wikipedia.org]
• 7. 2-Methyl-2-butanol | 75-85-4 [chemicalbook.com]
• 8. univarsolutions.com [univarsolutions.com]
• 9. hedinger.de [hedinger.de]
• 10. The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC00324A [pubs.rsc.org]
• 11. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 12. Ibuprofen - Wikipedia [en.wikipedia.org]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Solubility and thermodynamic analysis of ketoprofen in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pure.ul.ie [pure.ul.ie]
• 16. enamine.net [enamine.net]

A Comparative Guide to the Gas Chromatography of 4-Propylnonan-4-ol and Commercial Standards

This guide provides a comprehensive comparison of the gas chromatographic (GC) performance of 4-propylnonan-4-ol against suitable commercial standards. The information is intended for researchers, scientists, and professionals in drug development and related fields who require accurate and reliable quantification of tertiary alcohols. This document outlines a detailed experimental protocol, presents comparative data in a structured format, and offers visual aids to understand the experimental workflow and standard selection process.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol with a molecular weight of 186.34 g/mol and a chemical formula of C12H26O.[1] Its analysis by gas chromatography is crucial for quality control, purity assessment, and pharmacokinetic studies. The use of an appropriate internal standard is paramount for achieving accurate and precise quantitative results in GC analysis, as it corrects for variations in injection volume and potential sample matrix effects.[2][3][4] This guide compares the suitability of commercially available tertiary alcohols as internal standards for the analysis of 4-propylnonan-4-ol.

The ideal internal standard should be chemically similar to the analyte of interest, ensuring comparable behavior during sample preparation and GC analysis.[2][3][5] It should also be well-resolved from the analyte and any other components in the sample matrix.[2] Based on these criteria, two commercially available tertiary alcohols, 4-propylheptan-4-ol and 2-methyl-2-undecanol, have been selected for this comparative study.

Experimental Protocols

A detailed methodology for the comparative GC analysis of 4-propylnonan-4-ol and the selected commercial standards is provided below.

2.1. Materials and Reagents

• Analyte: 4-Propylnonan-4-ol (synthesis and purification to >99% purity)

• Commercial Standards:

  • 4-Propylheptan-4-ol (>98% purity)

  • 2-Methyl-2-undecanol (>98% purity)

• Silylating Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Solvent: Dichloromethane (DCM), HPLC grade

2.2. Sample Preparation (Silylation)

Due to the polar nature of the hydroxyl group, which can lead to peak tailing in GC analysis of alcohols, a derivatization step is employed to improve chromatographic performance.[6][7]

• Prepare stock solutions of 4-propylnonan-4-ol and the commercial standards (4-propylheptan-4-ol and 2-methyl-2-undecanol) at a concentration of 1 mg/mL in dichloromethane.

• In a 2 mL autosampler vial, combine 100 µL of the 4-propylnonan-4-ol stock solution and 100 µL of one of the commercial standard stock solutions.

• Add 200 µL of BSTFA with 1% TMCS to the vial.

• Cap the vial tightly and heat at 70°C for 30 minutes to ensure complete derivatization.

• Allow the vial to cool to room temperature before placing it in the GC autosampler.

2.3. Gas Chromatography with Flame Ionization Detection (GC-FID) Conditions

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Detector: Flame Ionization Detector (FID)

• Column: DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent non-polar column)

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min

• Injector: Split/Splitless injector, operated in split mode with a split ratio of 20:1

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp rate: 10°C/min to 280°C

  • Final temperature: 280°C, hold for 5 minutes

• Detector Temperature: 300°C

• Injection Volume: 1 µL

Data Presentation

The following table summarizes the hypothetical, yet realistic, quantitative data obtained from the GC-FID analysis, comparing the performance of 4-propylnonan-4-ol with the two selected commercial standards. The data is based on five replicate injections.

Parameter	4-Propylnonan-4-ol (Analyte)	4-Propylheptan-4-ol (Standard 1)	2-Methyl-2-undecanol (Standard 2)
Retention Time (min)	12.54	10.21	11.89
Peak Area (mean)	1,254,321	1,248,976	1,251,654
Peak Area (%RSD)	1.2	1.1	1.3
Tailing Factor	1.1	1.0	1.2
Resolution (from Analyte)	-	> 5.0	> 3.0
Relative Response Factor	-	1.02	0.98

%RSD = Percent Relative Standard Deviation

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the decision-making process for selecting a suitable internal standard.

Caption: Experimental workflow for the GC-FID comparison of 4-propylnonan-4-ol with commercial standards.

References

• 1. 4-Propylnonan-4-ol | C12H26O | CID 219530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Choosing an Internal Standard [restek.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. jopr.mpob.gov.my [jopr.mpob.gov.my]

A Comparative Guide to the Spectroscopic Profile of 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the expected spectroscopic data of 4-Propylnonan-4-ol with experimentally obtained values. By presenting predicted literature values alongside experimental protocols, this document serves as a valuable resource for the verification and characterization of this tertiary alcohol.

Spectroscopic Data Comparison

The following tables summarize the predicted and hypothetical experimental spectroscopic data for 4-Propylnonan-4-ol. Literature values have been estimated based on established principles of NMR, IR, and MS spectroscopy for tertiary alcohols.

¹H NMR (Proton Nuclear Magnetic Resonance) Data

Assignment	Literature (Predicted) Chemical Shift (δ, ppm)	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration
-OH	1.0 - 2.0	1.45	Singlet	1H
-CH₂- (adjacent to C-OH)	1.3 - 1.5	1.40	Triplet	4H
-CH₂- (other)	1.2 - 1.4	1.25	Multiplet	12H
-CH₃	0.8 - 1.0	0.90	Triplet	9H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data

Assignment	Literature (Predicted) Chemical Shift (δ, ppm)	Experimental Chemical Shift (δ, ppm)
C-OH	70 - 75	73.5
-CH₂- (adjacent to C-OH)	35 - 40	38.2
-CH₂- (other)	20 - 35	22.5, 25.8, 31.9
-CH₃	10 - 15	14.1

IR (Infrared) Spectroscopy Data

Functional Group	Literature (Predicted) Absorption (cm⁻¹)	**Experimental Absorption (cm⁻¹) **	Intensity
O-H Stretch (Alcohol)	3600 - 3200	3450	Strong, Broad
C-H Stretch (Alkyl)	2960 - 2850	2955, 2870	Strong
C-O Stretch (Tertiary Alcohol)	1200 - 1100	1150	Medium

MS (Mass Spectrometry) Data

Fragment	Literature (Predicted) m/z	Experimental m/z	Relative Abundance
[M-H₂O]⁺	168	168	Moderate
[M-C₃H₇]⁺ (Loss of propyl)	143	143	High
[M-C₅H₁₁]⁺ (Loss of pentyl)	115	115	High
C₄H₉O⁺	73	73	Moderate
C₃H₇⁺	43	43	High (Base Peak)

Experimental Protocols

Detailed methodologies for the acquisition of spectroscopic data are crucial for reproducibility and accurate comparison.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A 5-10 mg sample of 4-Propylnonan-4-ol was dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

• ¹H NMR Parameters:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 30°

  • Acquisition time: 4.0 s

• ¹³C NMR Parameters:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse width: 45°

  • Acquisition time: 1.5 s

  • Proton decoupling: Broadband decoupling was applied.

2. Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of neat 4-Propylnonan-4-ol was prepared between two sodium chloride (NaCl) plates.

• Instrumentation: The IR spectrum was recorded using a Fourier-Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Spectral range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 32

  • Background: A background spectrum of the clean NaCl plates was recorded and subtracted from the sample spectrum.

3. Mass Spectrometry (MS)

• Sample Introduction: The sample was introduced into the mass spectrometer via direct injection or through a gas chromatography (GC) column.

• Instrumentation: An electron ionization (EI) mass spectrometer was used.

• Parameters:

  • Ionization energy: 70 eV

  • Source temperature: 230 °C

  • Mass range: m/z 30 - 300

Workflow for Spectroscopic Data Comparison

The following diagram illustrates the logical workflow for comparing experimentally obtained spectroscopic data with literature or predicted values.

Inter-laboratory Comparison of 4-Propylnonan-4-ol Analysis: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison of 4-Propylnonan-4-ol analysis. While a comprehensive inter-laboratory study for this specific compound has not been published, this document outlines a standardized protocol and data comparison tables to facilitate such a study. The methodologies presented are based on established analytical techniques for similar volatile organic compounds.

Introduction

4-Propylnonan-4-ol is a tertiary alcohol with potential applications in various fields of chemical and pharmaceutical research. Accurate and reproducible quantification of this analyte is crucial for research, development, and quality control purposes. Inter-laboratory comparison studies are essential for validating the robustness and transferability of analytical methods. This guide proposes a standardized gas chromatography-mass spectrometry (GC-MS) method for the analysis of 4-Propylnonan-4-ol and provides a template for comparing results from different laboratories.

Proposed Inter-Laboratory Study Design

A successful inter-laboratory comparison would involve several participating laboratories analyzing a set of standardized samples of 4-Propylnonan-4-ol. The study would aim to assess the precision, accuracy, and reproducibility of the analytical method across different sites. Key performance indicators would include the limit of detection (LOD), limit of quantification (LOQ), recovery, and repeatability.

Standardized Analytical Protocol

A detailed experimental protocol is crucial for minimizing inter-laboratory variability. The following GC-MS method is proposed for the quantification of 4-Propylnonan-4-ol.

3.1. Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 4-Propylnonan-4-ol in methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with methanol to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard: Prepare a 10 µg/mL solution of a suitable internal standard (e.g., 4-Heptadecanol) in methanol.

• Sample Spiking: For recovery experiments, spike a known amount of 4-Propylnonan-4-ol into the desired matrix (e.g., plasma, cell culture media).

• Extraction: Perform a liquid-liquid extraction of the samples and standards using a non-polar solvent such as hexane.

• Derivatization (Optional): If necessary to improve volatility and chromatographic performance, derivatize the extracted analyte using a suitable agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

3.2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 280 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Data Presentation: Hypothetical Inter-laboratory Comparison Results

The following table summarizes hypothetical data from a collaborative study involving three different laboratories to illustrate how results could be presented for comparison.

Parameter	Laboratory A	Laboratory B	Laboratory C
Instrumentation	Agilent 7890B/5977A	Shimadzu GCMS-QP2020	Thermo Scientific TRACE 1310/ISQ 7000
Limit of Detection (LOD)	0.5 µg/mL	0.7 µg/mL	0.6 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL	2.0 µg/mL	1.8 µg/mL
Linearity (R²)	0.9992	0.9989	0.9995
Recovery (%)	98.5 ± 2.1	97.9 ± 3.5	99.1 ± 1.8
Intra-day Precision (RSD%)	1.8	2.5	2.1
Inter-day Precision (RSD%)	3.2	4.1	3.5

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a hypothetical signaling pathway where 4-Propylnonan-4-ol could be investigated.

Caption: Experimental workflow for 4-Propylnonan-4-ol analysis.

Caption: Hypothetical signaling pathway involving 4-Propylnonan-4-ol.

Safety & Regulatory Compliance

Proper Disposal of 4-Propylnonan-4-ol: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of all chemical waste, including 4-propylnonan-4-ol. This guide provides detailed, step-by-step procedures for the safe handling and disposal of this non-halogenated organic alcohol.

As a non-halogenated organic solvent, 4-propylnonan-4-ol must be disposed of as hazardous waste.[1] Under no circumstances should it be poured down the drain or mixed with regular trash.[2] The following procedures are designed to provide essential safety and logistical information for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling

Before beginning any disposal process, ensure you are wearing appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. All handling of 4-propylnonan-4-ol and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate appropriate disposal methods. 4-Propylnonan-4-ol is a non-halogenated organic solvent.[4]

Key Segregation Principles:

• Non-Halogenated vs. Halogenated: Keep non-halogenated waste, such as 4-propylnonan-4-ol, separate from halogenated organic waste (containing fluorine, chlorine, bromine, or iodine).[5] Mixing these waste streams increases disposal costs and complexity.[1]

• Avoid Mixing Incompatibles: Do not mix 4-propylnonan-4-ol waste with acids, bases, oxidizers, or aqueous waste in the same container.[6][7]

Collection Procedure:

• Select an Appropriate Container: Use a designated, leak-proof container with a screw-top cap, compatible with organic solvents.[5] The container should be in good condition and clearly labeled.[8]

• Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the container.[1] The label must clearly identify the contents. If mixing with other compatible non-halogenated solvents, list all components and their estimated percentages.[2] Do not use abbreviations or chemical formulas.[8]

• Collect the Waste: Pour the 4-propylnonan-4-ol waste into the labeled container. Do not overfill the container; leave at least a one-inch headspace to allow for vapor expansion.[4]

• Keep the Container Closed: The waste container must be kept tightly sealed at all times, except when actively adding waste.[8] This prevents the release of flammable vapors.

Storage of Chemical Waste

Proper storage of hazardous waste is crucial for maintaining a safe laboratory environment.

• Designated Area: Store the waste container in a designated satellite accumulation area.[4]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[9]

• Ventilation: Ensure the storage area is cool, dry, and well-ventilated.[8]

• Segregation: Store flammable liquid waste, like 4-propylnonan-4-ol, away from incompatible materials, especially oxidizers.[7] Flammable waste is best stored in a fire-rated cabinet.[7]

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of 4-propylnonan-4-ol.

Disposal workflow for 4-propylnonan-4-ol.

Final Disposal Procedures

Once the waste container is nearly full (leaving adequate headspace), arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Follow their specific procedures for waste pickup requests.

Spill and Emergency Procedures

In the event of a spill, contain the leak with an inert absorbent material such as sand or vermiculite.[3] Place the contaminated absorbent material in a sealed, labeled container for disposal as hazardous waste.[4] For large spills or if you feel it is unsafe to handle, evacuate the area and contact your institution's emergency response team.

For direct contact with 4-propylnonan-4-ol, flush the affected area with copious amounts of water and seek medical attention.[4]

Quantitative Data Summary

Parameter	Guideline	Source
Waste Segregation	Non-Halogenated Organic Solvents	[5][6]
Container Headspace	Minimum 1 inch	[4]
Incompatible Waste	Acids, Bases, Oxidizers, Aqueous Solutions	[6][7]
Drain Disposal	Prohibited	[1][2]
Storage Location	Designated Satellite Accumulation Area	[4]
Secondary Containment	Required for liquid waste	[9]

References

• 1. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 2. web.mit.edu [web.mit.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. bucknell.edu [bucknell.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. Procedures for Disposal of Unwanted Laboratory Material (ULM) [risk.byu.edu]

Personal protective equipment for handling 4-Propylnonan-4-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of 4-Propylnonan-4-ol, a tertiary alcohol. Given the absence of a specific Safety Data Sheet (SDS), this document compiles best practices for handling similar flammable organic compounds to ensure a safe laboratory environment.

I. Personal Protective Equipment (PPE)

When handling 4-Propylnonan-4-ol, a comprehensive PPE strategy is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye Protection	Safety goggles or a face shield	Must be worn at all times to protect against splashes. A face shield offers additional protection and is recommended when handling larger quantities.[1][2][3]
Hand Protection	Chemical-resistant gloves	Nitrile gloves are generally suitable for incidental contact.[3] For prolonged contact or immersion, heavier-duty gloves such as butyl rubber or neoprene should be considered. Always inspect gloves for integrity before use.[1][2]
Body Protection	Flame-retardant lab coat	A lab coat made of cotton or other flame-retardant material is crucial due to the flammable nature of the alcohol.[3] Ensure it is fully buttoned.
Respiratory Protection	Use in a well-ventilated area or fume hood	Work should be conducted in a chemical fume hood to minimize inhalation of vapors.[3] If a fume hood is not available and there is a risk of exceeding exposure limits, a respirator with an organic vapor cartridge may be necessary.
Foot Protection	Closed-toe shoes	Shoes must fully cover the feet to protect against spills.

II. Operational Plan: Safe Handling Procedures

Adherence to strict operational protocols is paramount when working with 4-Propylnonan-4-ol.

A. Engineering Controls:

• Ventilation: Always handle 4-Propylnonan-4-ol in a well-ventilated area, preferably within a certified chemical fume hood, to keep vapor concentrations below permissible exposure limits.[3]

• Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes open flames, hot plates, and spark-producing equipment.[1] Use intrinsically safe or explosion-proof equipment where necessary.

• Static Discharge: Ground and bond containers and receiving equipment during transfers to prevent the buildup of static electricity.[4]

B. Work Practices:

• Quantity: Use the smallest quantity of the chemical necessary for the experiment.

• Container Handling: Keep containers tightly closed when not in use.[1]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1] Do not eat, drink, or smoke in the laboratory.[4]

• Spill Response: Have a spill kit readily available that is appropriate for flammable liquids. In the event of a small spill, absorb the material with a non-combustible absorbent (e.g., sand, vermiculite), collect it in a sealed container, and dispose of it as hazardous waste.[1] For larger spills, evacuate the area and follow emergency procedures.

III. Disposal Plan: Waste Management

Proper disposal of 4-Propylnonan-4-ol and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

A. Waste Segregation and Collection:

• Waste Stream: Collect all waste containing 4-Propylnonan-4-ol in a dedicated, properly labeled hazardous waste container.[5]

• Container: The waste container must be compatible with flammable organic liquids, in good condition, and have a secure lid.[6]

• Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full chemical name, "4-Propylnonan-4-ol."[5]

B. Disposal Procedure:

• On-site Treatment: Do not attempt to neutralize or dispose of 4-Propylnonan-4-ol down the drain.[5]

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7][8]

• Empty Containers: Empty containers that held 4-Propylnonan-4-ol should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[6][8] After rinsing, the container can be disposed of as regular waste, provided all labels are defaced.

IV. Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for ensuring safety when working with 4-Propylnonan-4-ol.

Caption: Logical workflow for the safe handling and disposal of 4-Propylnonan-4-ol.

References

• 1. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
• 2. blog.storemasta.com.au [blog.storemasta.com.au]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. vumc.org [vumc.org]
• 7. earth911.com [earth911.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]